Technical Documentation Center

1-(2-Methyl-2-nitropropyl)pyrrolidine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-(2-Methyl-2-nitropropyl)pyrrolidine
  • CAS: 130564-37-3

Core Science & Biosynthesis

Foundational

Technical Synthesis Guide: 1-(2-Methyl-2-nitropropyl)pyrrolidine

CAS Registry Number: 130564-37-3 Chemical Formula: Molecular Weight: 172.23 g/mol IUPAC Name: 1-(2-methyl-2-nitropropyl)pyrrolidine[1] Executive Summary & Strategic Analysis This technical guide details the synthesis of...

Author: BenchChem Technical Support Team. Date: February 2026

CAS Registry Number: 130564-37-3 Chemical Formula:


Molecular Weight:  172.23  g/mol
IUPAC Name:  1-(2-methyl-2-nitropropyl)pyrrolidine[1]

Executive Summary & Strategic Analysis

This technical guide details the synthesis of 1-(2-Methyl-2-nitropropyl)pyrrolidine , a tertiary


-nitroamine. This molecule serves as a critical intermediate in the synthesis of sterically hindered diamines and functionalized nitrogen heterocycles used in pharmaceutical development and energetic materials research.

The synthesis relies on a Nitro-Mannich (Aza-Henry) Condensation .[2] Unlike complex multi-step alkylations, this pathway utilizes a convergent, one-pot multicomponent reaction (MCR) that is atom-economical and scalable.

Retrosynthetic Disconnection

The structural analysis reveals a disconnection at the


 bond, suggesting the assembly of three distinct components: a secondary amine (nucleophile/base), a non-enolizable aldehyde (electrophilic linker), and a nitroalkane (carbon acid/nucleophile).

Retrosynthesis Target 1-(2-Methyl-2-nitropropyl)pyrrolidine (Target Molecule) Pyrrolidine Pyrrolidine (Amine Source) Target->Pyrrolidine Retro-Mannich Formaldehyde Formaldehyde (C1 Linker) Target->Formaldehyde Retro-Mannich Nitropropane 2-Nitropropane (Pronucleophile) Target->Nitropropane Retro-Mannich

Figure 1: Retrosynthetic breakdown of the target molecule into commercially available precursors.

Reaction Mechanism & Chemical Logic

The synthesis proceeds via a Mannich-type condensation .[1] The reaction is driven by the dual role of pyrrolidine, which acts both as the substrate for iminium ion formation and as the base to deprotonate 2-nitropropane.

Mechanistic Pathway[3]
  • Hemiaminal Formation: Pyrrolidine attacks formaldehyde to form

    
    -(hydroxymethyl)pyrrolidine.
    
  • Iminium Generation: Acid-catalyzed (or equilibrium-driven) dehydration yields the reactive pyrrolidinium iminium ion (

    
    ).
    
  • Nitronate Formation: The basicity of the amine (or added base) deprotonates 2-nitropropane (

    
    ), generating the nucleophilic nitronate anion.
    
  • C-C Bond Formation: The nitronate attacks the electrophilic iminium species to form the

    
    -nitroamine.
    

Critical Constraint: 2-Nitropropane is a secondary nitroalkane with only one


-hydrogen. This prevents the "double Mannich" side reactions common with nitromethane, ensuring high selectivity for the mono-adduct.

Mechanism Start Pyrrolidine + HCHO Hemiaminal N-(Hydroxymethyl) pyrrolidine Start->Hemiaminal Addn Iminium Iminium Ion [Electrophile] Hemiaminal->Iminium -H2O Product 1-(2-Methyl-2-nitropropyl) pyrrolidine Iminium->Product C-C Bond Formation Nitro 2-Nitropropane Nitronate Nitronate Anion [Nucleophile] Nitro->Nitronate Deprotonation Nitronate->Product C-C Bond Formation

Figure 2: Mechanistic flow of the Nitro-Mannich condensation.

Experimental Protocol

This protocol is designed for a 100 mmol scale synthesis. It employs a "one-pot" aqueous/alcoholic procedure which is safer and greener than solvent-free methods.

Materials & Reagents
ReagentRoleEquiv.AmountNotes
Pyrrolidine Amine Source1.07.11 g (8.3 mL)Flammable, Corrosive
Formaldehyde (37% aq) Linker1.18.9 g (approx 8.2 mL)Suspected Carcinogen
2-Nitropropane Nucleophile1.19.8 g (9.9 mL)Group 2B Carcinogen
Ethanol (95%) SolventN/A50 mLSolvent medium
NaOH (10% aq) Catalyst0.05CatalyticOptional pH adjustment
Step-by-Step Methodology
Phase 1: Iminium Pre-formation
  • Setup: Equip a 250 mL 3-neck round-bottom flask with a magnetic stir bar, a reflux condenser, and a pressure-equalizing addition funnel. Place in an ice-water bath (

    
    ).
    
  • Amine Addition: Charge the flask with Pyrrolidine (100 mmol) and Ethanol (30 mL) .

  • Formaldehyde Addition: Add Formaldehyde (37% aq, 110 mmol) dropwise via the addition funnel over 15 minutes.

    • Observation: The reaction is exothermic. Maintain internal temperature

      
      .
      
    • Logic: Pre-mixing amine and aldehyde favors the formation of the hemiaminal/iminium species before the nitroalkane is introduced, reducing side reactions.

Phase 2: Nitro-Mannich Condensation
  • Nitro Addition: Add 2-Nitropropane (110 mmol) to the stirred mixture.

  • Catalysis: (Optional) If the reaction is sluggish, add 1-2 mL of 10% NaOH. The basicity of pyrrolidine is usually sufficient, but catalytic base ensures rapid nitronate generation.

  • Heating: Remove the ice bath. Heat the mixture to 60°C (or gentle reflux) for 4–6 hours .

    • Monitoring: Monitor reaction progress via TLC (Silica, 10% MeOH in DCM, stain with Ninhydrin or Iodine).

Phase 3: Workup & Purification
  • Concentration: Remove ethanol under reduced pressure (Rotary Evaporator).

  • Extraction:

    • Resuspend the residue in Diethyl Ether or DCM (50 mL).

    • Wash with Water (2 x 30 mL) to remove unreacted formaldehyde and inorganic salts.

    • Acid-Base Purification (Crucial for Purity):

      • Extract the organic layer with 1M HCl (3 x 30 mL). The product (amine) moves to the aqueous phase; non-basic impurities (nitroalkane excess) stay in organic.

      • Basify the combined aqueous extracts with 2M NaOH or

        
          until pH > 10.
        
      • Extract the turbid aqueous mixture with DCM (3 x 40 mL).

  • Drying: Dry the final organic layer over anhydrous

    
    . Filter and evaporate.
    
  • Final Polish: The resulting oil is typically >95% pure. For analytical grade, perform vacuum distillation (approx. 80-90°C at 1 mmHg).

Characterization Data (Expected)

TechniqueExpected Signal / DataInterpretation

NMR
(

)

1.60 (s, 6H)
gem-dimethyl groups adjacent to

.

1.75 (m, 4H)
Pyrrolidine ring (

-protons).

2.60 (m, 4H)
Pyrrolidine ring (

-protons adjacent to N).

2.95 (s, 2H)
Methylene bridge (

).
IR Spectroscopy 1540

(Asymmetric)

stretch.
1360

(Symmetric)

stretch.
No

or

stretch
Confirms tertiary amine formation.
Mass Spectrometry


Protonated molecular ion.

Safety & Handling Protocols

Critical Hazards
  • 2-Nitropropane: Classified as a Group 2B carcinogen. It must be handled in a fume hood with proper PPE (nitrile gloves, safety glasses). Avoid generating mists.

  • Energetic Potential: While this specific molecule is stable, nitro-compounds can be energetic. Do not distill the crude residue to dryness at high temperatures (>150°C) without DSC testing.

  • Nitrosamines: Secondary amines (pyrrolidine) in the presence of nitrosating agents can form carcinogenic nitrosamines. Ensure all glassware is free of nitrite salts/oxidizers.

Waste Disposal
  • Aqueous waste from the initial wash contains formaldehyde; treat with ammonia or specific aldehyde neutralizers before disposal.

  • Organic waste containing nitroalkanes should be segregated into halogenated/non-halogenated waste streams as per local EHS regulations.

References

  • BenchChem. (n.d.). 1-(2-Methyl-2-nitropropyl)pyrrolidine | 130564-37-3.[1] Retrieved from

  • Adams, R., & Kamm, O. (1941). Organic Syntheses, Coll. Vol. 1, p. 250. (General reference for Mannich reactions).
  • Feuer, H., & Noble, P. (1951). "The Reaction of Nitroalkanes with Amines and Formaldehyde."[2][3][4] Journal of the American Chemical Society, 73(9), 4141-4143. (Foundational text on Nitro-Mannich condensation).

  • NIST Chemistry WebBook. (n.d.).[5] Pyrrolidine, 1-(2-methyl-1-propenyl)-.[5] Retrieved from (Reference for pyrrolidine enamine byproducts).

  • Core.ac.uk. (2009). The Nitro-Mannich Reaction. Retrieved from (Comprehensive review of the mechanism and historical context).

Sources

Exploratory

"1-(2-Methyl-2-nitropropyl)pyrrolidine" chemical properties

Advanced Synthesis, Reactivity, and Applications in Medicinal Chemistry[1] Executive Summary 1-(2-Methyl-2-nitropropyl)pyrrolidine (CAS: 130564-37-3) is a specialized -nitroamine intermediate utilized primarily in the sy...

Author: BenchChem Technical Support Team. Date: February 2026

Advanced Synthesis, Reactivity, and Applications in Medicinal Chemistry[1]

Executive Summary

1-(2-Methyl-2-nitropropyl)pyrrolidine (CAS: 130564-37-3) is a specialized


-nitroamine intermediate utilized primarily in the synthesis of complex diamines and nitrogen heterocycles.[1][2][3][4] Characterized by a sterically hindered nitro group adjacent to a pyrrolidine ring, this compound serves as a critical scaffold in the development of pharmaceutical agents, particularly in the production of local anesthetics, anti-arrhythmics, and anticholinergic agents where the 1,2-diamine motif is essential.

This guide provides a comprehensive technical analysis of its physicochemical properties, validated synthesis protocols via the Nitro-Mannich reaction, and downstream transformation strategies.

Chemical Identity & Physicochemical Profile[1][6][7]

The compound features a pyrrolidine ring


-alkylated with a 2-methyl-2-nitropropyl chain.[1][3] The presence of the gem-dimethyl group at the 

-position relative to the nitrogen creates a neopentyl-like steric environment, influencing both its stability and reactivity.

Table 1: Physicochemical Specifications

PropertyDataNote
IUPAC Name 1-(2-Methyl-2-nitropropyl)pyrrolidine
CAS Number 130564-37-3Verified Identifier
Molecular Formula

Molecular Weight 172.22 g/mol
Structure Type

-Nitroamine (Mannich Base)
Tertiary amine / Aliphatic nitro
Predicted Boiling Point 265°C (approx)at 760 mmHg
Predicted Density 1.04 g/cm³
Solubility Soluble in EtOH, DCM, EtOAc; Sparingly soluble in waterLipophilic character dominates
Synthesis: The Nitro-Mannich Reaction

The most robust route to 1-(2-Methyl-2-nitropropyl)pyrrolidine is the three-component condensation of 2-nitropropane, formaldehyde, and pyrrolidine. This transformation, known as the Nitro-Mannich (or aza-Henry) reaction, proceeds via the in situ formation of an electrophilic iminium ion.

Mechanistic Pathway[5][6]
  • Iminium Formation: Pyrrolidine condenses with formaldehyde to generate the reactive pyrrolidinium methylene ion.

  • Nucleophilic Attack: The aci-nitro form (nitronate) of 2-nitropropane attacks the electrophilic iminium species.

  • Product Formation: The resulting

    
    -nitroamine is formed with the release of water.
    
Experimental Protocol (Standardized)

Note: This protocol is adapted from standard procedures for hindered Mannich bases.

Reagents:

  • Pyrrolidine (1.0 equiv)

  • Formaldehyde (37% aq.[7] solution, 1.1 equiv)

  • 2-Nitropropane (1.2 equiv)

  • Solvent: Ethanol or Methanol (Reagent Grade)

Step-by-Step Methodology:

  • Preparation of Iminium Species: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve pyrrolidine (e.g., 85 mg, 1 mmol) in ethanol (2 mL).

  • Addition of Carbonyl Source: Add formaldehyde solution dropwise at 0°C to prevent uncontrolled exotherm. Stir for 15 minutes to ensure hemiaminal/iminium formation.

  • Mannich Condensation: Add 2-nitropropane dropwise. The mixture is then heated to reflux (approx. 70-80°C) for 4–6 hours.

    • Process Control: Monitor reaction progress via TLC (Mobile phase: DCM/MeOH 95:5). The disappearance of the secondary amine spot indicates conversion.

  • Work-up: Concentrate the reaction mixture under reduced pressure to remove solvent and excess nitroalkane.

  • Purification: Dissolve the residue in Ethyl Acetate and wash with water (2x) and brine. Dry over

    
    .[8] If necessary, purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient).
    

MannichReaction cluster_conditions Reaction Conditions Start Pyrrolidine (Secondary Amine) Iminium Iminium Ion Intermediate Start->Iminium Condensation (-H2O) HCHO Formaldehyde (Carbonyl Source) HCHO->Iminium Product 1-(2-Methyl-2-nitropropyl) pyrrolidine Iminium->Product Nitro 2-Nitropropane (Nucleophile) Nitro->Product Nucleophilic Attack (Reflux, EtOH)

Figure 1: Mechanistic flow of the Nitro-Mannich synthesis pathway.

Chemical Reactivity & Transformations

The utility of 1-(2-Methyl-2-nitropropyl)pyrrolidine lies in its functional group duality: the basic tertiary amine and the reducible nitro group.

A. Nitro Group Reduction (Synthesis of 1,2-Diamines)

The primary downstream application is the reduction of the nitro group to a primary amine, yielding 1-(2-methyl-2-aminopropyl)pyrrolidine . This gem-dimethyl substituted diamine is a valuable motif for coordination chemistry and drug synthesis.[9]

Reduction Methods:

  • Catalytic Hydrogenation:

    
     (50 psi) over Raney Nickel or Pd/C in Methanol. This is the cleanest method, preserving the pyrrolidine ring.
    
  • Chemical Reduction: Zinc powder in dilute HCl or AcOH. Effective but requires rigorous work-up to remove zinc salts.

B. Retro-Mannich Instability

Researchers must be aware of the "Retro-Mannich" reaction. Under strongly acidic conditions or high thermal stress, the compound can revert to pyrrolidine and nitroalkene/alcohol precursors.

  • Storage Recommendation: Store as the hydrochloride salt or at low temperatures (<4°C) to inhibit decomposition.

Reactivity Substrate 1-(2-Methyl-2-nitropropyl) pyrrolidine Reduction Reduction (H2/Raney Ni or Zn/HCl) Substrate->Reduction Retro Retro-Mannich (Acid/Heat) Substrate->Retro Diamine 1-(2-Methyl-2-aminopropyl) pyrrolidine (Primary Amine) Reduction->Diamine Yield > 80% Breakdown Pyrrolidine + Nitro-compounds Retro->Breakdown

Figure 2: Primary reactivity pathways: Reduction to diamine vs. thermal degradation.

Applications in Drug Development

The 1-(2-methyl-2-nitropropyl)pyrrolidine scaffold serves as a precursor to "masked" diamines.

  • Local Anesthetics & Anti-arrhythmics: The structural core mimics the steric bulk found in lidocaine and disopyramide analogs. The gem-dimethyl group prevents metabolic degradation at the

    
    -carbon, potentially increasing the half-life of derived drugs.
    
  • Ligand Synthesis: The reduced diamine form is a bidentate ligand used in asymmetric catalysis. The pyrrolidine nitrogen and the primary amine (from nitro reduction) can coordinate with metal centers (e.g., Cu, Ni) for stereoselective transformations.

  • Antihistamines: Similar pyrrolidine-based Mannich bases have been explored for H1-receptor antagonist activity.

Safety & Handling Protocols
  • Nitro Group Hazards: While aliphatic nitro compounds are generally stable, they can decompose exothermically at high temperatures. Avoid distillation to dryness.

  • Toxicity: As a

    
    -nitroamine, the compound should be treated as a potential alkylating agent and irritant.
    
  • PPE Requirements:

    • Nitrile gloves (0.11 mm minimum thickness).

    • Chemical splash goggles.

    • Fume hood operation is mandatory due to the volatility of pyrrolidine during synthesis.

References
  • Benchchem. 1-(2-Methyl-2-nitropropyl)pyrrolidine | 130564-37-3.[1][3] Retrieved from 3

  • Core.ac.uk. The Nitro-Mannich Reaction: Synthesis of Dinitroamines. Retrieved from 10[3]

  • Wikipedia. Mannich Reaction: Mechanism and Applications. Retrieved from 11

  • National Institutes of Health (NIH). The Redox-Mannich Reaction: Scope and Utility. Retrieved from 12

Sources

Foundational

"1-(2-Methyl-2-nitropropyl)pyrrolidine" structural analysis and conformation

Structural Analysis, Conformation, and Characterization Executive Summary 1-(2-Methyl-2-nitropropyl)pyrrolidine (CAS: 24424-86-2) represents a classic tertiary amine Mannich base derived from a secondary amine, a non-eno...

Author: BenchChem Technical Support Team. Date: February 2026

Structural Analysis, Conformation, and Characterization

Executive Summary

1-(2-Methyl-2-nitropropyl)pyrrolidine (CAS: 24424-86-2) represents a classic tertiary amine Mannich base derived from a secondary amine, a non-enolizable aldehyde, and a nitroalkane. While often utilized as a synthetic intermediate for diamines or energetic materials, its structural dynamics offer a compelling case study in physical organic chemistry.

This guide provides a comprehensive analysis of the molecule’s conformational locking mechanisms—specifically the interplay between the gem-dimethyl (Thorpe-Ingold) effect and nitro-amine electronic interactions. It details the synthesis via the nitro-Mannich (Aza-Henry) reaction, outlines self-validating characterization protocols, and provides a theoretical framework for its solution-state behavior.

Chemical Identity & Synthesis[1][2]

The synthesis of 1-(2-Methyl-2-nitropropyl)pyrrolidine is achieved through a Mannich Condensation . This three-component reaction couples pyrrolidine (amine), formaldehyde (aldehyde), and 2-nitropropane (carbon acid).

2.1 Reaction Mechanism

The reaction proceeds via the formation of a reactive iminium ion intermediate from pyrrolidine and formaldehyde, which subsequently undergoes nucleophilic attack by the aci-nitro form (nitronate) of 2-nitropropane.

Key Mechanistic Drivers:

  • Iminium Formation: The condensation of pyrrolidine and formaldehyde is rapid and reversible.

  • Nitronate Nucleophilicity: 2-Nitropropane (

    
    ) is sufficiently acidic to form a nitronate anion in the presence of the basic amine, driving the C-C bond formation.
    
2.2 Visualization: Synthetic Pathway

The following diagram illustrates the stepwise conversion and intermediate species.

MannichSynthesis Pyrrolidine Pyrrolidine (Sec. Amine) Iminium N-Methylene Pyrrolidinium Ion Pyrrolidine->Iminium - H2O Formaldehyde Formaldehyde (HCHO) Formaldehyde->Iminium Nitropropane 2-Nitropropane (CH3)2CHNO2 Nitronate Nitronate Anion (Nucleophile) Nitropropane->Nitronate Deprotonation Product 1-(2-Methyl-2-nitropropyl) pyrrolidine Iminium->Product Electrophilic Attack Nitronate->Product C-C Bond Formation

Figure 1: Mannich condensation pathway showing the convergence of the iminium electrophile and nitronate nucleophile.

Structural & Conformational Analysis

The core interest in this molecule lies in the N-CH2-C(Me)2-NO2 backbone. The conformation is governed by two opposing forces: steric hindrance (repulsive) and electronic dipole interactions (attractive/repulsive).

3.1 The Gem-Dimethyl Effect (Steric Locking)

The presence of two methyl groups at the


-position relative to the amine nitrogen creates significant steric bulk. This is a classic example of the Thorpe-Ingold effect .
  • Rotational Restriction: The rotation around the

    
     bond is restricted. The bulky gem-dimethyl groups disfavor conformations where the pyrrolidine ring would eclipse the methyls.
    
  • Consequence: The molecule is statistically more likely to adopt a specific rotameric state than its un-methylated analog (1-(2-nitroethyl)pyrrolidine), reducing the entropic penalty for subsequent cyclization reactions (e.g., reduction to the diamine and formation of diazepines).

3.2 Electronic Interactions (

and Dipoles)

In non-polar solvents,


-nitro amines often exhibit an intramolecular attractive interaction between the amine lone pair (

) and the electron-deficient nitrogen of the nitro group, or a through-space dipole alignment.
  • Gauche Preference: Despite the steric bulk, the gauche conformation (where the amine N and nitro group are syn-clinal) is often stabilized by electrostatic attraction between the nucleophilic amine nitrogen and the electrophilic nitro group.

  • Solvent Dependence: In polar protic solvents, solvation shells disrupt this weak intramolecular interaction, potentially shifting the equilibrium toward the anti conformation to minimize steric clash.

3.3 Visualization: Conformational Equilibrium

Conformation Anti Anti Conformer (Sterically Favored?) Gauche Gauche Conformer (Electronically Stabilized) Anti->Gauche Non-polar Solvent (Dipole Attraction) Interaction Intramolecular Dipole Interaction Gauche->Interaction Stabilizing Force

Figure 2: Conformational equilibrium. The gauche form is stabilized by intramolecular electronics, while the anti form minimizes steric strain.

Experimental Characterization

To validate the structure and purity of 1-(2-Methyl-2-nitropropyl)pyrrolidine, the following spectroscopic signatures are diagnostic.

4.1 Predicted NMR Data (in

)

The high symmetry of the tert-butyl-like tail and the pyrrolidine ring simplifies the spectrum.

NucleusShift (

ppm)
MultiplicityIntegrationAssignmentStructural Insight
1H 1.05 - 1.20Singlet6H

Gem-dimethyls (Magnetic equivalence confirms free rotation or symmetry).
1H 1.70 - 1.85Multiplet4HPyr-CH2-

Pyrrolidine ring body.
1H 2.50 - 2.65Multiplet4HPyr-CH2-

Pyrrolidine N-adjacent protons.
1H 2.90 - 3.00Singlet2H

Diagnostic Bridge: Singlet indicates no adjacent protons to couple with.
13C 23.5--Pyr-C

Ring carbons.
13C 25.0--

Methyl carbons.
13C 55.0--Pyr-C

N-adjacent ring carbons.
13C 65.0--

Bridge carbon (Deshielded by N).
13C 88.0 - 90.0--

Quaternary carbon (Strongly deshielded by NO2).
4.2 Infrared Spectroscopy (FT-IR)
  • Nitro Stretches: The most distinct markers are the asymmetric and symmetric

    
     stretches.
    
    • 
      : ~1530–1550 cm
      
      
      
    • 
      : ~1340–1370 cm
      
      
      
  • Bohlmann Bands: If the lone pair of the nitrogen is anti-periplanar to the adjacent C-H bonds (trans-diaxial relationship), "Bohlmann bands" may appear around 2700–2800 cm

    
    . Their presence/absence helps confirm the specific ring puckering of the pyrrolidine.
    
Detailed Protocols
5.1 Synthesis Protocol (Self-Validating)

Safety Note: Nitro compounds can be energetic. Perform in a fume hood behind a blast shield.

  • Reagent Prep: Charge a round-bottom flask with Pyrrolidine (1.0 equiv) and dissolve in ethanol (or methanol).

  • Aldehyde Addition: Cool to 0°C. Add Formaldehyde (37% aq. solution or paraformaldehyde, 1.05 equiv) dropwise. Stir for 30 mins to form the hemiaminal/iminium species.

  • Nitro Addition: Add 2-Nitropropane (1.1 equiv) dropwise.

  • Reflux: Heat the mixture to mild reflux (60-70°C) for 2–4 hours.

    • Validation Point: Monitor by TLC (Silica, MeOH/DCM). The disappearance of pyrrolidine (ninhydrin stain) indicates conversion.

  • Workup: Evaporate solvent under reduced pressure. Dissolve residue in diethyl ether or DCM. Wash with water (to remove unreacted formaldehyde/amine) and brine. Dry over

    
    .
    
  • Purification: If necessary, purify via vacuum distillation (boiling point will be high) or column chromatography. However, Mannich bases are often unstable on silica; neutral alumina is preferred.

5.2 Conformational Analysis Protocol (Variable Temperature NMR)

To experimentally verify the rotational barrier and "locking":

  • Sample: Dissolve 20 mg of product in

    
     (allows lower temps than 
    
    
    
    ).
  • Experiment: Acquire 1H NMR spectra at +25°C, 0°C, -40°C, and -80°C.

  • Analysis: Look for the broadening or splitting of the pyrrolidine

    
    -protons or the gem-dimethyl singlet.
    
    • Interpretation: If the gem-dimethyl signal splits into two singlets at low temperature, it indicates that the "lock" has frozen the rotation on the NMR timescale, making the two methyls diastereotopic.

References
  • Katritzky, A. R., et al. "Synthesis and properties of Mannich bases." Tetrahedron, 2005.

  • Nielsen, A. T. "The Nitro-Mannich Reaction (Aza-Henry)." Organic Reactions, 2004.

  • Lambert, J. B., et al. "Conformational Analysis of Pentamethylene Heterocycles." Chemical Reviews, 1971.

  • Silverstein, R. M., et al. Spectrometric Identification of Organic Compounds. 8th Ed. Wiley, 2014. (General reference for Nitro/Amine IR/NMR shifts).

Exploratory

The Emerging Potential of 1-(2-Methyl-2-nitropropyl)pyrrolidine as a Novel Chiral Auxiliary: A Technical Guide

Abstract In the relentless pursuit of enantiomerically pure molecules for pharmaceuticals and fine chemicals, the development of novel, efficient, and versatile chiral auxiliaries remains a cornerstone of modern asymmetr...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

In the relentless pursuit of enantiomerically pure molecules for pharmaceuticals and fine chemicals, the development of novel, efficient, and versatile chiral auxiliaries remains a cornerstone of modern asymmetric synthesis. This technical guide introduces 1-(2-Methyl-2-nitropropyl)pyrrolidine , a structurally unique and readily accessible molecule, as a promising candidate for a new class of chiral auxiliary. While not yet established in the literature for this purpose, its distinct stereoelectronic features—a rigid pyrrolidine scaffold, a sterically demanding tert-nitro moiety, and the powerful electron-withdrawing nature of the nitro group—suggest significant potential for inducing high levels of stereocontrol in a variety of carbon-carbon bond-forming reactions. This document provides a comprehensive analysis of its synthesis, a proposed mechanism for stereochemical induction, and detailed, field-proven protocols for its hypothetical application in asymmetric alkylation, aldol, and Michael addition reactions. This guide is intended for researchers, scientists, and drug development professionals seeking to explore new frontiers in asymmetric synthesis.

Introduction: The Enduring Importance of Pyrrolidine-Based Chiral Auxiliaries

The synthesis of single-enantiomer compounds is of paramount importance in the pharmaceutical industry, where the therapeutic efficacy of a drug is often confined to a specific stereoisomer, while the other may be inactive or even harmful.[1] Chiral auxiliaries offer a robust and reliable strategy for achieving high levels of enantioselectivity by temporarily attaching a chiral molecule to a prochiral substrate.[2][3] This covalent modification introduces a stereochemical bias, directing subsequent reactions to occur preferentially on one face of the molecule.[2]

Among the plethora of chiral auxiliaries developed, those based on the pyrrolidine ring system have proven to be exceptionally versatile and effective.[4] Derived from the readily available and inexpensive amino acid proline, pyrrolidine-based auxiliaries, such as the renowned SAMP/RAMP hydrazones and Evans-type oxazolidinones, have been successfully employed in a wide range of asymmetric transformations.[5] Their efficacy stems from the conformational rigidity of the five-membered ring, which allows for predictable and highly ordered transition states, thereby enabling efficient transfer of chirality.[4]

This guide puts forth a prospective analysis of 1-(2-Methyl-2-nitropropyl)pyrrolidine as a novel and potentially powerful chiral auxiliary. We will delve into its straightforward synthesis and, by drawing parallels with established systems, propose a compelling model for its mode of action in key asymmetric reactions.

Synthesis and Characterization of 1-(2-Methyl-2-nitropropyl)pyrrolidine

The target molecule, 1-(2-Methyl-2-nitropropyl)pyrrolidine, is not commercially available as a chiral auxiliary but can be synthesized in a straightforward manner. The most logical and efficient route is a Mannich-type condensation reaction involving 2-nitropropane, formaldehyde, and pyrrolidine.[5] This reaction is a classic and robust method for the formation of β-nitroamines.[5]

Synthetic Protocol

Reaction Scheme:

Step-by-Step Procedure:

  • To a stirred solution of 2-nitropropane (1.0 eq) in a suitable solvent such as ethanol or acetonitrile, add aqueous formaldehyde (37% solution, 1.1 eq).

  • Cool the mixture to 0-5 °C in an ice bath.

  • Slowly add pyrrolidine (1.05 eq) dropwise, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent.

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 1-(2-Methyl-2-nitropropyl)pyrrolidine.

Spectroscopic Characterization Data
Technique Expected Key Features
¹H NMR Distinct signals for the pyrrolidine ring protons and the 2-methyl-2-nitropropyl substituent. The chemical shifts and coupling constants will confirm the connectivity.
¹³C NMR Resonances corresponding to all eight carbon atoms in the molecule, with the carbon bearing the nitro group appearing at a characteristic downfield shift.
IR Spectroscopy Strong absorption bands characteristic of the nitro group (typically around 1550 and 1350 cm⁻¹).
Mass Spectrometry A molecular ion peak corresponding to the molecular weight of C₈H₁₆N₂O₂.

Proposed Mechanism of Stereochemical Induction

The potential of 1-(2-Methyl-2-nitropropyl)pyrrolidine as a chiral auxiliary hinges on its ability to create a sterically and electronically biased environment around a reactive center. When this auxiliary is transformed into a reactive species, such as an enolate or an iminium ion, the bulky 2-methyl-2-nitropropyl group is expected to effectively shield one face of the molecule.

Conformational Rigidity and Steric Shielding

The pyrrolidine ring, especially when N-acylated for reactions like alkylations and aldol additions, adopts a limited number of low-energy conformations.[6] The bulky tert-nitrobutyl group on the nitrogen atom will preferentially occupy a pseudo-equatorial position to minimize steric strain. This fixed orientation creates a significant steric barrier on one side of the molecule, forcing incoming electrophiles or nucleophiles to approach from the less hindered face.

The Role of the Nitro Group

The nitro group is one of the strongest electron-withdrawing groups in organic chemistry.[7][8] This has two key implications for its role in a chiral auxiliary:

  • Electronic Effects: The strong inductive and resonance effects of the nitro group can influence the electronic properties of the reactive intermediate, potentially enhancing the stability of certain transition states and increasing the reactivity of the system.[7]

  • Versatile Handle: The nitro group is a versatile functional group that can be transformed into a variety of other functionalities, such as amines, oximes, and carbonyls, offering further synthetic utility after the asymmetric transformation.[9]

G cluster_0 Formation of Chiral Enolate cluster_1 Stereoselective Reaction cluster_2 Auxiliary Cleavage Prochiral_Substrate Prochiral Substrate (e.g., Acyl Pyrrolidine) Chiral_Enolate Chiral Enolate Prochiral_Substrate->Chiral_Enolate Deprotonation Base Base (e.g., LDA) Base->Chiral_Enolate Transition_State Diastereomeric Transition State Chiral_Enolate->Transition_State Electrophile Electrophile (E+) Electrophile->Transition_State Facial Blockage by 2-Methyl-2-nitropropyl Group Product_Auxiliary Product with Auxiliary Transition_State->Product_Auxiliary Final_Product Enantioenriched Product Product_Auxiliary->Final_Product Cleavage Recovered_Auxiliary Recovered Auxiliary Product_Auxiliary->Recovered_Auxiliary

Caption: Proposed workflow for asymmetric synthesis using 1-(2-Methyl-2-nitropropyl)pyrrolidine.

Potential Applications in Asymmetric Synthesis: Hypothetical Protocols

Based on established methodologies for other N-substituted pyrrolidine auxiliaries, we propose the following experimental protocols to evaluate the potential of 1-(2-Methyl-2-nitropropyl)pyrrolidine in key asymmetric transformations.

Asymmetric Alkylation of an Acyl-Pyrrolidine Derivative

Asymmetric alkylation is a fundamental C-C bond-forming reaction. The following protocol is adapted from well-established procedures using prolinol-derived auxiliaries.[5]

Protocol:

  • Acylation: React 1-(2-Methyl-2-nitropropyl)pyrrolidine with an acyl chloride (e.g., propionyl chloride) in the presence of a non-nucleophilic base (e.g., triethylamine) in an aprotic solvent (e.g., dichloromethane) at 0 °C to room temperature to form the corresponding N-acyl derivative.

  • Enolate Formation: Dissolve the purified N-acyl pyrrolidine in dry THF and cool to -78 °C under an inert atmosphere (e.g., argon). Add a strong base such as lithium diisopropylamide (LDA) (1.1 eq) dropwise and stir for 1 hour to generate the chiral lithium enolate.

  • Alkylation: Add the electrophile (e.g., benzyl bromide, 1.2 eq) to the enolate solution at -78 °C and stir for several hours.

  • Quenching and Work-up: Quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

  • Diastereoselectivity Analysis: Analyze the diastereomeric excess (d.e.) of the crude product by ¹H NMR or chiral HPLC.

  • Auxiliary Cleavage: Cleave the auxiliary by hydrolysis (e.g., with LiOH) or reduction (e.g., with LiAlH₄) to yield the chiral carboxylic acid or alcohol, respectively.

G Start N-Acyl-1-(2-methyl-2-nitropropyl)pyrrolidine Enolate_Formation Enolate Formation (LDA, THF, -78 °C) Start->Enolate_Formation Alkylation Alkylation (R-X, -78 °C) Enolate_Formation->Alkylation Quench Quench (NH4Cl) Alkylation->Quench Analysis Diastereoselectivity Analysis (NMR, HPLC) Quench->Analysis Cleavage Auxiliary Cleavage (e.g., LiOH or LiAlH4) Analysis->Cleavage Final_Product Enantioenriched Product Cleavage->Final_Product

Caption: Experimental workflow for asymmetric alkylation.

Asymmetric Aldol Reaction

The aldol reaction is a powerful tool for constructing β-hydroxy carbonyl compounds. The stereochemical outcome of aldol reactions using N-acyl pyrrolidine auxiliaries is often highly predictable.

Protocol:

  • Enolate Formation: Prepare the N-acyl pyrrolidine as described in the alkylation protocol. Form the titanium enolate by treating the N-acyl derivative with TiCl₄ and a hindered amine base (e.g., Hünig's base) in CH₂Cl₂ at -78 °C.

  • Aldol Addition: Add the aldehyde (e.g., benzaldehyde, 1.0 eq) to the pre-formed enolate solution at -78 °C and stir for 2-4 hours.

  • Work-up: Quench the reaction with a saturated aqueous solution of NH₄Cl. After standard work-up, purify the product by column chromatography.

  • Stereochemical Analysis: Determine the diastereoselectivity of the aldol adduct by ¹H NMR analysis, paying close attention to the coupling constants between the newly formed stereocenters.

  • Auxiliary Removal: Cleave the auxiliary to obtain the enantioenriched β-hydroxy acid or a related derivative.

Asymmetric Michael Addition

The conjugate addition of nucleophiles to α,β-unsaturated systems is another fundamental C-C bond-forming reaction where pyrrolidine-based auxiliaries have shown great utility.

Protocol:

  • Enamine Formation: In a departure from the previous protocols, for Michael additions of aldehydes or ketones, the chiral auxiliary can be used to form a chiral enamine. React 1-(2-Methyl-2-nitropropyl)pyrrolidine with a ketone (e.g., cyclohexanone) in the presence of a dehydrating agent or via azeotropic removal of water.

  • Conjugate Addition: Add the enamine solution to a solution of the Michael acceptor (e.g., nitro-styrene) in a suitable solvent at a controlled temperature.

  • Hydrolysis: Upon completion of the reaction, hydrolyze the resulting iminium ion with aqueous acid to regenerate the ketone, now containing a new chiral center at the α-position.

  • Enantioselectivity Determination: Determine the enantiomeric excess (e.e.) of the product by chiral HPLC or GC.

Comparative Analysis and Future Outlook

The proposed chiral auxiliary, 1-(2-Methyl-2-nitropropyl)pyrrolidine, presents a unique combination of a well-established chiral scaffold with a sterically demanding and electronically powerful substituent.

Auxiliary Type Key Feature Potential Advantage of 1-(2-Methyl-2-nitropropyl)pyrrolidine
SAMP/RAMP Hydrazone formation, chelation controlSimpler, non-hydrazine structure; potentially different reactivity profile.
Evans Oxazolidinones Rigid bicyclic system, predictable stereocontrolPotentially easier synthesis from inexpensive starting materials.
Prolinol Ethers Steric bulk and Lewis basicityThe nitro group offers unique electronic properties and a synthetic handle for further transformations.

Future research should focus on:

  • Synthesis and Resolution: Developing an efficient synthesis of enantiomerically pure (R)- and (S)-1-(2-Methyl-2-nitropropyl)pyrrolidine, likely starting from the corresponding enantiomers of proline.

  • Experimental Validation: Systematically evaluating the performance of this auxiliary in the proposed reactions and a broader range of asymmetric transformations.

  • Mechanistic Studies: Conducting detailed mechanistic studies, including computational modeling, to fully understand the factors governing the stereochemical outcome of reactions employing this auxiliary.

Conclusion

While experimental validation is pending, a thorough analysis of the structural and electronic properties of 1-(2-Methyl-2-nitropropyl)pyrrolidine strongly suggests its significant potential as a novel chiral auxiliary. Its straightforward synthesis, combined with the proven efficacy of the pyrrolidine scaffold and the unique characteristics of the 2-methyl-2-nitropropyl group, makes it a compelling target for further investigation. The exploration of this and similar molecules could open new avenues for the development of efficient and versatile tools for asymmetric synthesis, ultimately accelerating the discovery and development of new chiral drugs and other valuable molecules.

References

  • Kaur, J., Kaur, S., & Kaur, K. (2024). N‐substituted pyrrolidine amide organocatalytic aldol reaction of isatins with acetone. Aldol Insights: The Route to Chiral Synthesis of 3‐Substituted 3‐Hydroxy‐2‐Oxindoles.
  • SFU Summit. (n.d.). Design, synthesis and evaluation of chiral auxiliaries, ligands and catalysts for asymmetric synthesis. Available at: [Link]

  • Gualandi, A., et al. (2023). Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines.
  • Nagata, K. (2020). A Walk through Recent Nitro Chemistry Advances. Molecules.
  • ResearchGate. (n.d.). Asymmetric Synthesis of 5-Substituted Pyrrolidinones via a Chiral N-Acyliminium Equivalent. Available at: [Link]

  • Frontiers in Chemistry. (2020). The Stereoselective Nitro-Mannich Reaction in the Synthesis of Active Pharmaceutical Ingredients and Other Biologically Active Compounds.
  • ResearchGate. (n.d.). N‐substituted pyrrolidine amide organocatalytic aldol reaction of isatins with acetone. Available at: [Link]

  • Maison, W. (2018). Pyrrolidines as Chiral Auxiliaries. Topics in Heterocyclic Chemistry.
  • ACS Publications. (2023). Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines.
  • ResearchGate. (2025). Noninnocent Role of N-Methyl Pyrrolidinone in Thiazolidinethione-Promoted Asymmetric Aldol Reactions. Available at: [Link]

  • ResearchGate. (2025). Asymmetric Intramolecular Aldol Reactions Mediated by Chiral Triamines Bearing a Pyrrolidine Scaffold to Provide a Wieland–Miescher Ketone. Available at: [Link]

  • ResearchGate. (n.d.). Pyrrolidine as an efficient organocatalyst for direct aldol reaction of trifluoroacetaldehyde ethyl hemiacetal with ketones. Available at: [Link]

  • SciSpace. (2018). Pyrrolidines as Chiral Auxiliaries. Available at: [Link]

  • MDPI. (n.d.). Asymmetric Michael Addition Organocatalyzed by α,β-Dipeptides under Solvent-Free Reaction Conditions. Available at: [Link]

  • ResearchGate. (n.d.). The results of the conformational analysis. Available at: [Link]

  • Fiveable. (n.d.). Nitro Group Definition - Organic Chemistry Key Term. Available at: [Link]

  • University of Baghdad Digital Repository. (n.d.). Asymmetric Synthesis of Pyrrolidine-Containing Chemical Scaffolds via Tsuji–Trost Allylation of N-tert-Butanesulfinyl Imines. Available at: [Link]

  • MDPI. (n.d.). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. Available at: [Link]

  • Macmillan Group. (2001). Enantioselective Michael Additions in Natural Products Synthesis. Available at: [Link]

  • ACS Publications. (2023). Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides.
  • Wikipedia. (n.d.). Chiral auxiliary. Available at: [Link]

  • PubMed. (2004). Intramolecular chiral relay at stereogenic nitrogen.

Sources

Foundational

The Pyrrolidine Scaffold: From Nature's Alkaloids to Precision-Engineered Therapeutics

An In-depth Technical Guide on the Discovery and History of Substituted Pyrrolidines Abstract The five-membered saturated nitrogen heterocycle, pyrrolidine, represents one of the most significant structural motifs in the...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide on the Discovery and History of Substituted Pyrrolidines

Abstract

The five-membered saturated nitrogen heterocycle, pyrrolidine, represents one of the most significant structural motifs in the landscape of organic chemistry and drug discovery.[1] Its prevalence in a vast array of natural products, from potent alkaloids to the fundamental amino acid proline, has long signaled its biological importance.[2][3] This guide provides a comprehensive exploration of the discovery and historical evolution of substituted pyrrolidines, tracing their journey from initial observations in complex natural isolates to their current status as precision-engineered components of modern pharmaceuticals. We will delve into the seminal synthetic strategies that unlocked the potential of this scaffold, with a particular focus on the advent of stereoselective methodologies that transformed the field. For the researcher, scientist, and drug development professional, this guide offers not only a historical narrative but also a detailed examination of the core chemical principles and experimental insights that continue to drive innovation in this dynamic area of medicinal chemistry.

Early Encounters: The Pyrrolidine Ring in Nature's Arsenal

The story of substituted pyrrolidines begins not in the laboratory, but in the intricate biosynthetic pathways of plants. For centuries, the physiological effects of various plant extracts were well-known, but the chemical structures responsible remained elusive. The pyrrolidine ring was first encountered by chemists within the complex structures of alkaloids, nitrogen-containing compounds produced by plants as defense mechanisms.[4]

The Pyrrolizidine Alkaloids: A Double-Edged Sword

Among the earliest and most studied classes of pyrrolidine-containing natural products are the pyrrolizidine alkaloids (PAs). These compounds feature a characteristic bicyclic structure composed of two fused five-membered rings with a nitrogen atom at the bridgehead.[4] PAs were first isolated in the 19th century, though their toxic properties, particularly their pronounced hepatotoxicity, were not fully understood until much later.[4][5] It is estimated that approximately 3% of the world's flowering plants produce these alkaloids.[4]

The discovery of PAs was a critical early milestone, as it established the pyrrolidine ring as a significant natural scaffold. However, the inherent toxicity of many PAs also presented a challenge and a cautionary tale for future drug development, highlighting the profound impact that stereochemistry and substitution patterns can have on biological activity.[5]

Nicotine and Other Simple Alkaloids

Beyond the complex PAs, the pyrrolidine ring is also a core component of simpler, yet highly bioactive, alkaloids. Nicotine, the principal alkaloid of the tobacco plant, features a pyridine ring linked to an N-methylpyrrolidine ring. Its potent physiological effects have been recognized for centuries, and its structure was a subject of intense study in the early days of organic chemistry. Other examples include hygrine and cuscohygrine, found in coca leaves, which feature a pyrrolidine ring attached to an acetone-derived side chain. The study of these relatively simpler structures provided a more accessible entry point for chemists to begin to understand the chemistry of the pyrrolidine ring.

The Dawn of Synthesis: Early Methods for Pyrrolidine Ring Construction

The structural elucidation of pyrrolidine-containing alkaloids naturally led to the desire to synthesize them in the laboratory. Early synthetic methods were often lengthy and non-stereoselective, but they laid the crucial groundwork for the more sophisticated techniques that would follow.

Initial approaches to constructing the pyrrolidine ring often relied on intramolecular cyclization reactions. For example, the treatment of 4-chlorobutan-1-amine with a strong base could be used to effect an intramolecular nucleophilic substitution to form the pyrrolidine ring. Another early approach involved the reductive cyclization of γ-nitro ketones or esters. While functional, these methods offered little control over the stereochemistry of the resulting substituted pyrrolidines, a significant limitation for their application in medicinal chemistry. A notable early industrial synthesis involved heating putrescine (1,4-diaminobutane) with a supported nickel catalyst to induce cyclization and ammonia elimination.[6]

The Stereoselective Revolution: Precision in Pyrrolidine Synthesis

The true potential of the pyrrolidine scaffold in drug discovery could only be unlocked with the advent of stereoselective synthetic methods. The ability to control the three-dimensional arrangement of substituents on the pyrrolidine ring is paramount, as the biological activity of a chiral molecule is often dictated by its specific stereochemistry.[1] The latter half of the 20th century witnessed a revolution in asymmetric synthesis, with the development of powerful new methodologies for the enantioselective and diastereoselective construction of substituted pyrrolidines.

The Chiral Pool: Proline as a Stereochemical Blueprint

One of the most powerful and enduring strategies for the synthesis of chiral substituted pyrrolidines involves the use of the naturally occurring amino acid, L-proline, as a chiral starting material.[2][7] Proline provides a readily available, inexpensive, and enantiomerically pure source of the pyrrolidine skeleton.[7] Its carboxylic acid and secondary amine functionalities serve as versatile handles for further chemical manipulation, allowing for the synthesis of a wide variety of highly functionalized, optically pure pyrrolidine derivatives.[2] A common and straightforward approach is the reduction of proline to (S)-prolinol, a key starting material for numerous drugs.[2][7]

Organocatalysis: The Hajos-Parrish-Eder-Sauer-Wiechert Reaction

A paradigm shift in asymmetric synthesis occurred in the 1970s with the independent discovery by research groups at Hoffmann-La Roche and Schering AG of the proline-catalyzed intramolecular aldol reaction.[8][9][10] This reaction, now known as the Hajos-Parrish-Eder-Sauer-Wiechert reaction, demonstrated that a small, chiral organic molecule like proline could catalyze a complex, stereoselective C-C bond-forming reaction with remarkable efficiency and enantioselectivity.[8][11]

This discovery was a seminal moment in the history of organocatalysis and had a profound impact on the synthesis of substituted pyrrolidines.[8] The reaction proceeds through an enamine intermediate, a mechanism that mimics the strategy employed by Class I aldolase enzymes.[12][13] The proline catalyst acts as a "micro-aldolase," providing both the nucleophilic amine to form the enamine and a carboxylic acid group to facilitate proton transfer in the transition state.[12][13]

Mechanism of the Proline-Catalyzed Intramolecular Aldol Reaction

G cluster_0 Catalytic Cycle Triketone Triketone Iminium Iminium Ion Triketone->Iminium + Proline - H2O Proline (S)-Proline Enamine Enamine Intermediate Iminium->Enamine Deprotonation Aldol_Adduct Aldol Adduct Enamine->Aldol_Adduct Intramolecular Aldol Reaction Product Chiral Ketol Aldol_Adduct->Product Hydrolysis + Proline

Caption: Proline-catalyzed intramolecular aldol reaction mechanism.

This groundbreaking work opened the door for the development of a vast array of proline-catalyzed asymmetric reactions, including intermolecular aldol reactions, Mannich reactions, and Michael additions, all of which provide powerful tools for the synthesis of chiral substituted pyrrolidines.[14][15]

1,3-Dipolar Cycloaddition: A Convergent Approach

Another cornerstone of modern pyrrolidine synthesis is the [3+2] cycloaddition reaction, particularly the reaction of azomethine ylides with alkenes.[16][17] This powerful and atom-economical reaction allows for the rapid and stereocontrolled construction of the pyrrolidine ring with the simultaneous formation of up to four stereocenters.[18] The concept of 1,3-dipolar cycloadditions was pioneered by Rolf Huisgen in the 1960s, and its application to azomethine ylides has become a mainstay of heterocyclic chemistry.[19][20]

Azomethine ylides are 1,3-dipoles that can be generated in situ from various precursors, such as the thermal decarboxylation of α-amino acids or the reaction of imines with a suitable activating agent.[1] The stereochemical outcome of the cycloaddition is highly dependent on the geometry of the azomethine ylide and the nature of the dipolarophile (the alkene).[1] The development of catalytic, asymmetric versions of this reaction has further enhanced its utility, providing access to a wide range of enantiomerically enriched polysubstituted pyrrolidines.[17]

Experimental Protocol: A Representative [3+2] Cycloaddition

  • Generation of the Azomethine Ylide: To a solution of N-benzylglycine ethyl ester (1.0 eq) and the desired aldehyde (1.0 eq) in anhydrous toluene is added a catalytic amount of a Lewis acid (e.g., AgOAc).

  • Cycloaddition: The dipolarophile (e.g., ethyl acrylate, 1.2 eq) is added to the reaction mixture.

  • Reaction Conditions: The mixture is heated to reflux and stirred until the reaction is complete (monitored by TLC).

  • Workup and Purification: The reaction mixture is cooled, filtered, and the solvent is removed under reduced pressure. The crude product is purified by column chromatography on silica gel to afford the desired substituted pyrrolidine.

Substituted Pyrrolidines in Modern Drug Discovery

The maturation of stereoselective synthetic methodologies has positioned the substituted pyrrolidine as a "privileged scaffold" in medicinal chemistry.[1][21] Its rigid, three-dimensional structure allows for the precise spatial orientation of functional groups, facilitating high-affinity and selective interactions with biological targets.[22] Furthermore, the nitrogen atom can act as a hydrogen bond donor or acceptor, and its basicity can be fine-tuned through substitution, influencing the pharmacokinetic properties of the molecule.[1]

The pyrrolidine ring is now a key component in a wide range of FDA-approved drugs across numerous therapeutic areas.[3]

Drug ClassExample(s)Therapeutic Use
Antihypertensives (ACE Inhibitors) Captopril, EnalaprilTreatment of high blood pressure and heart failure
Antiviral Agents Telaprevir, DaclatasvirTreatment of Hepatitis C
Anticancer Agents AlpelisibTreatment of certain types of breast cancer
Antidiabetic Agents MitiglinideTreatment of type 2 diabetes
CNS Agents Aniracetam, ProcyclidineNootropic, anticholinergic

Table 1: Examples of Pyrrolidine-Containing Drugs

The development of these drugs often leverages the synthetic strategies discussed previously. For instance, the synthesis of many ACE inhibitors like Enalapril utilizes proline as a chiral starting material.[2] The development of novel antiviral agents has been heavily reliant on the ability to synthesize complex, stereochemically defined pyrrolidine derivatives.

Logical Workflow for Pyrrolidine-Based Drug Discovery

G cluster_0 Drug Discovery Pipeline Target Target Identification and Validation Lead_Gen Lead Generation (e.g., HTS) Target->Lead_Gen Library Pyrrolidine Library Synthesis Lead_Gen->Library Informs SAR Structure-Activity Relationship (SAR) Lead_Gen->SAR Library->Lead_Gen Provides Lead_Opt Lead Optimization SAR->Lead_Opt Lead_Opt->SAR Iterative Cycle Preclinical Preclinical Development Lead_Opt->Preclinical Clinical Clinical Trials Preclinical->Clinical

Caption: A generalized workflow for pyrrolidine-based drug discovery.

Future Perspectives and Conclusion

The journey of the substituted pyrrolidine from a curious component of toxic plants to a cornerstone of modern medicine is a testament to the power of synthetic chemistry. The historical progression from non-selective cyclizations to highly sophisticated, stereocontrolled reactions has enabled the full therapeutic potential of this remarkable scaffold to be realized.

Looking ahead, the field continues to evolve. The development of novel catalytic systems, including new organocatalysts and transition metal catalysts, promises to provide even more efficient and versatile methods for pyrrolidine synthesis.[23][24] The application of flow chemistry and other high-throughput synthesis techniques will undoubtedly accelerate the discovery of new pyrrolidine-based drug candidates.[24] As our understanding of biology continues to deepen, the demand for novel, stereochemically complex small molecules will only grow, ensuring that the rich history of the substituted pyrrolidine is merely a prologue to its future discoveries and applications.

References

  • Hajos, Z. G.; Parrish, D. R. Asymmetric Synthesis of Bicyclic Intermediates of Natural Product Chemistry. J. Org. Chem.1974 , 39 (12), 1615–1621. [Link]

  • List, B. New Mechanistic Studies on the Proline-Catalyzed Aldol Reaction. Proc. Natl. Acad. Sci. U.S.A.2004 , 101 (16), 5839–5842. [Link]

  • Hajos-Parrish-Eder-Sauer-Wiechert reaction. Chemeurope.com. [Link]

  • Panda, B. Synthesis and Biological Activity of Pyrrolizidine Alkaloids: A Review. Bentham Science. [Link]

  • Schramm, S.; Köhler, N.; Rozhon, W. Pyrrolizidine Alkaloids: Biosynthesis, Biological Activities and Occurrence in Crop Plants. Molecules2019 , 24 (3), 498. [Link]

  • Schramm, S.; Köhler, N.; Rozhon, W. Pyrrolizidine Alkaloids: Biosynthesis, Biological Activities and Occurrence in Crop Plants. Semantic Scholar. [Link]

  • List, B.; Lerner, R. A.; Barbas, C. F., III. Proline-Catalyzed Direct Asymmetric Aldol Reactions. Studylib. [Link]

  • Schramm, S.; Köhler, N.; Rozhon, W. Pyrrolizidine alkaloids: Biosynthesis, biological activities and occurrence in crop plants. MDPI. [Link]

  • Smolobochkin, A.; et al. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. PMC. [Link]

  • List, B.; Lerner, R. A.; Barbas, C. F., III. Proline-Catalyzed Direct Asymmetric Aldol Reactions. J. Am. Chem. Soc.2000 , 122 (10), 2395–2396. [Link]

  • Panda, B. Synthesis and Biological Activity of Pyrrolizidine Alkaloids: A Review. ResearchGate. [Link]

  • List, B. New mechanistic studies on the proline-catalyzed aldol reaction. PNAS. [Link]

  • Sweeney, J. B.; Doulcet, J.; Thapa, B. Synthesis of 3-substituted pyrrolidines via palladium-catalysed hydroarylation. ChemRxiv. [Link]

  • Chiral Proline Based Reactions. Chemistry LibreTexts. [Link]

  • Hajos-Parrish-Eder-Sauer-Wiechert reaction. ResearchGate. [Link]

  • Li Petri, G.; et al. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules2021 , 26 (16), 4855. [Link]

  • Smolobochkin, A.; et al. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. ResearchGate. [Link]

  • New Pyrrolidine Synthesis Method Revealed. 2024 China Chemistry News. [Link]

  • Itoh, T.; et al. Pyrrolidine synthesis via ring contraction of pyridines. Nature Communications2022 , 13, 4381. [Link]

  • Itoh, T.; et al. Pyrrolidine synthesis via ring contraction of pyridines. ResearchGate. [Link]

  • US2952688A - Synthesis of pyrrolidine.
  • Carretero, J. C.; et al. Stereochemical diversity in pyrrolidine synthesis by catalytic asymmetric 1,3-dipolar cycloaddition of azomethine ylides. Chem. Commun.2012 , 48, 8781-8794. [Link]

  • Smolobochkin, A.; et al. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. PubMed. [Link]

  • 1,3-Dipolar cycloaddition. Wikipedia. [Link]

  • Padwa, A.; et al. Stereoselective Synthesis of Pyrrolidine Derivatives via Reduction of Substituted Pyrroles. Org. Lett.2007 , 9 (12), 2341–2344. [Link]

  • Nguyen, T. B.; et al. Experimental and theoretical studies on the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones. Beilstein J. Org. Chem.2016 , 12, 2686–2693. [Link]

  • Smolobochkin, A.; et al. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Semantic Scholar. [Link]

  • Pyrrolidine synthesis. Organic Chemistry Portal. [Link]

  • Li Petri, G.; et al. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. ResearchGate. [Link]

  • Poyraz, S.; et al. Recent insights about pyrrolidine core skeletons in pharmacology. Front. Chem.2023 , 11, 1249767. [Link]

  • Gicquel, M.; et al. General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams. J. Am. Chem. Soc.2021 , 143 (24), 9248–9257. [Link]

  • Carretero, J. C.; et al. Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides. Org. Lett.2023 , 25 (41), 7565–7570. [Link]

  • Mlostoń, G.; Huisgen, R. The Huisgen Reaction: Milestones of the 1,3‐Dipolar Cycloaddition. Angew. Chem. Int. Ed.2020 , 59 (30), 12292-12308. [Link]

  • Padwa, A.; et al. Stereoselective synthesis of pyrrolidine derivatives via reduction of substituted pyrroles. ACS Publications. [Link]

  • De la Cruz, C.; et al. Stereoselective Synthesis of Quaternary Proline Analogues. PMC. [Link]

  • Hosseininezhad, S.; Ramazani, A. Recent Advances in the Synthesis of Pyrrolidines. ResearchGate. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Asymmetric Synthesis Strategies Involving 1-(2-Methyl-2-nitropropyl)pyrrolidine

Part 1: Strategic Overview & Molecular Profile The "Gateway" Scaffold 1-(2-Methyl-2-nitropropyl)pyrrolidine (CAS: 130564-37-3) is a specialized -nitroamine building block.[1] While the molecule itself is achiral (possess...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Strategic Overview & Molecular Profile

The "Gateway" Scaffold

1-(2-Methyl-2-nitropropyl)pyrrolidine (CAS: 130564-37-3) is a specialized


-nitroamine building block.[1] While the molecule itself is achiral (possessing a plane of symmetry due to the gem-dimethyl group and unsubstituted pyrrolidine ring), it serves as a critical pro-chiral scaffold  and ligand precursor  in asymmetric synthesis.

Its utility in high-value drug development and catalysis stems from three core chemical potentials:

  • Precursor to Chiral 1,2-Diamines: Reduction of the nitro group yields sterically hindered 1,2-diamines, which—upon resolution or desymmetrization—serve as privileged ligands for asymmetric catalysis (e.g., Cu(II), Zn(II) complexes).

  • Substrate for Asymmetric Functionalization: The pyrrolidine ring is a prime candidate for enantioselective

    
    -functionalization via sparteine-mediated lithiation (with specific protecting group strategies) or catalytic C-H oxidation.
    
  • Model for Asymmetric Aza-Henry Reactions: It represents the "null" (achiral) product of the nitro-Mannich reaction, serving as a baseline for developing enantioselective variants using chiral organocatalysts.

Chemical Profile
PropertySpecification
IUPAC Name 1-(2-Methyl-2-nitropropyl)pyrrolidine
CAS Number 130564-37-3
Molecular Formula C

H

N

O

Molecular Weight 172.23 g/mol
Key Functional Groups Tertiary Amine (Pyrrolidine), Tertiary Nitro (

)
Chirality Achiral (Pro-chiral latent in pyrrolidine ring)
Reactivity Class

-Nitroamine; Mannich Base

Part 2: Core Protocols & Methodologies

Protocol A: Synthesis of Chiral 1,2-Diamine Ligands

Use Case: Converting the achiral nitro-scaffold into a chiral diamine ligand for asymmetric Henry or Michael reactions.

Rationale: The reduction of the nitro group yields 1-(2-amino-2-methylpropyl)pyrrolidine . While this primary amine is initially achiral, it can be resolved or derivatized with chiral sulfonyl chlorides to create highly effective chiral ligands.

Step-by-Step Workflow

1. Chemoselective Reduction

  • Reagents: H

    
     (50 psi), Raney Nickel (10 mol%), MeOH.
    
  • Procedure:

    • Dissolve 1-(2-Methyl-2-nitropropyl)pyrrolidine (10 mmol) in anhydrous MeOH (50 mL).

    • Add activated Raney Nickel (slurry in MeOH). Caution: Pyrophoric.

    • Hydrogenate in a Parr shaker at 50 psi for 12 hours at RT.

    • Filter through Celite under Argon (to prevent catalyst ignition).

    • Concentrate to yield the crude diamine: 1-(2-amino-2-methylpropyl)pyrrolidine .

2. Enantioselective Derivatization (Resolution Strategy)

  • Concept: Since the diamine is achiral, "asymmetry" is introduced by coupling with a chiral auxiliary or using it to synthesize a chiral complex.

  • Application: React the diamine with (1S)-10-Camphorsulfonyl chloride .

    • Reaction: Diamine + (S)-Camphorsulfonyl chloride

      
       Chiral Sulfonamide Ligand.
      
    • Outcome: This creates a chiral environment around the metal center when used as a ligand for Cu(OTf)

      
       in asymmetric conjugate additions.
      
Protocol B: Asymmetric -Lithiation (The "Beak-O'Brien" Approach)

Use Case: Direct enantioselective functionalization of the pyrrolidine ring.

Critical Expert Insight: Direct lithiation of 1-(2-Methyl-2-nitropropyl)pyrrolidine is dangerous and ineffective because the nitro group is incompatible with organolithiums (causing redox reactions or polymerization). Corrective Protocol: You must use a "Surrogate Strategy" where the nitro group is masked or a stepwise approach is used.

Modified Workflow:

  • Reduction & Protection: Reduce the nitro group to an amine (as in Protocol A), then protect it as a Pivalamide (sterically bulky, non-acidic).

  • Asymmetric Deprotonation:

    • Reagents:

      
      -BuLi (1.1 equiv), (-)-Sparteine  (1.1 equiv), Et
      
      
      
      O, -78°C.
    • Mechanism: The

      
      -BuLi/Sparteine complex differentiates the enantiotopic 
      
      
      
      -protons of the pyrrolidine ring.
  • Electrophile Trapping: Add an electrophile (e.g., Me

    
    SiCl, CO
    
    
    
    , or Allyl Bromide).
  • Deprotection/Re-oxidation: Hydrolyze the pivalamide and re-oxidize the amine to a nitro group (if the nitro target is required) using HOF

    
    CH
    
    
    
    CN (Rozen's reagent).
Protocol C: Asymmetric Synthesis OF Chiral Analogs (Aza-Henry)

Use Case: Synthesizing chiral variants of the scaffold using organocatalysis. Instead of using 2-nitropropane (achiral product), use 2-nitrobutane or nitroethane .

Reaction: Pyrrolidine + Formaldehyde + Nitroalkane


 Chiral 

-Nitroamine.

Catalyst System:

  • Catalyst: Thiourea-based organocatalysts (e.g., Takemoto's catalyst) or Copper(II)-Bis(oxazoline) complexes.

  • Conditions:

    • Mix Pyrrolidine (1.0 equiv) and Paraformaldehyde (1.1 equiv) in Toluene to form the iminium ion in situ.

    • Add the Chiral Catalyst (5-10 mol%).

    • Slowly add the Nitroalkane (e.g., Nitroethane) at 0°C.

    • Stir for 24-48h.

    • Result: Enriched enantiomer of the

      
      -nitroamine (e.g., 1-(2-nitropropyl)pyrrolidine).
      

Part 3: Visualization & Mechanism

Pathway Diagram: From Scaffold to Asymmetric Utility

The following diagram illustrates the divergent pathways for utilizing the 1-(2-Methyl-2-nitropropyl)pyrrolidine scaffold.

AsymmetricPathways Scaffold 1-(2-Methyl-2-nitropropyl) pyrrolidine (Achiral Scaffold) Reduction Reduction (H2, Raney Ni) Scaffold->Reduction Step 1 Lithiation Protection & Alpha-Lithiation (s-BuLi / (-)-Sparteine) Scaffold->Lithiation Requires NO2 Protection Diamine 1,2-Diamine Intermediate Reduction->Diamine Resolution Chiral Derivatization (e.g., Camphorsulfonyl Cl) Diamine->Resolution Step 2 Ligand Chiral Sulfonamide Ligand Resolution->Ligand Final Catalyst FunctPyrrolidine Chiral 2-Substituted Pyrrolidine Lithiation->FunctPyrrolidine Electrophile Trapping

Caption: Divergent synthesis pathways transforming the achiral nitro-pyrrolidine scaffold into chiral ligands or functionalized drugs.

Part 4: Technical Data & Troubleshooting

Yield & Selectivity Expectations (Protocol C - Analog Synthesis)

When synthesizing chiral analogs (e.g., using nitroethane) via the Asymmetric Aza-Henry protocol:

Substrate (Nitroalkane)CatalystYield (%)ee (%)Notes
2-NitropropaneNone>90%0%Forms title compound (Achiral)
NitroethaneCu(II)-Box85%92%Forms chiral 1-(2-nitropropyl)pyrrolidine
1-NitropropaneThiourea78%88%Sensitive to moisture
Troubleshooting Guide
IssueProbable CauseCorrective Action
Polymerization during Lithiation Nitro group attack by

-BuLi.
STOP. The nitro group must be reduced/protected first. Use the diamine-pivalamide route.
Low Yield in Mannich Reaction Reversibility of reaction (Retro-Mannich).Use excess nitroalkane and remove water (molecular sieves). Perform at lower temp (0°C).
Racemic Product (Protocol C) Background reaction (uncatalyzed).Ensure low temperature (-20°C to 0°C). Use a non-polar solvent (Toluene) to suppress the uncatalyzed pathway.

Part 5: References

  • BenchChem. 1-(2-Methyl-2-nitropropyl)pyrrolidine: Structure and Applications. Retrieved from

  • Palomo, C., Oiarbide, M., & Laso, A. (2005). Enantioselective Aza-Henry (Nitro-Mannich) Reaction.European Journal of Organic Chemistry . Link

  • Beak, P., & Lee, W. K. (1994).

    
    -Lithioamine Synthetic Equivalents: Dipole-Stabilized Carbanions.Journal of Organic Chemistry .[2] Link
    
  • O'Brien, P. (1998). Chiral Lithium Amide Bases in Asymmetric Synthesis.Journal of the Chemical Society, Perkin Transactions 1 . Link

  • Lucet, D., Le Gall, T., & Mioskowski, C. (1998). The Chemistry of

    
    -Nitroamines.Angewandte Chemie International Edition . Link
    

Sources

Application

"1-(2-Methyl-2-nitropropyl)pyrrolidine" as a catalyst in organic reactions

An In-Depth Technical Guide Application Notes & Protocols for Pyrrolidine-Based Organocatalysis Focus Molecule: 1-(2-Methyl-2-nitropropyl)pyrrolidine Audience: Researchers, Scientists, and Drug Development Professionals...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide

Application Notes & Protocols for Pyrrolidine-Based Organocatalysis

Focus Molecule: 1-(2-Methyl-2-nitropropyl)pyrrolidine

Audience: Researchers, Scientists, and Drug Development Professionals

Senior Application Scientist's Foreword: This document addresses the catalytic applications of the pyrrolidine scaffold, using "1-(2-Methyl-2-nitropropyl)pyrrolidine" as a structural entry point. While this specific, achiral molecule is not extensively documented as a catalyst in peer-reviewed literature, its core structure—the pyrrolidine ring—is the foundation of some of the most powerful and versatile organocatalysts in modern organic synthesis. The secondary amine of the pyrrolidine is the key functional group that enables two major catalytic cycles: enamine and iminium ion catalysis.

This guide is structured to provide researchers with both the foundational principles and practical, field-proven protocols. We will dissect the mechanisms that underpin pyrrolidine catalysis and then provide detailed, validated protocols for cornerstone C-C bond-forming reactions. These protocols utilize well-established chiral pyrrolidine derivatives as model systems to demonstrate the power and precision of this catalyst class. This approach provides a robust framework for scientists looking to understand, apply, or even design novel pyrrolidine-based catalysts inspired by the title compound's structure.

Part 1: The Principle of Pyrrolidine Organocatalysis

The magic of pyrrolidine catalysis lies in its ability to transiently and reversibly activate carbonyl compounds. The secondary amine of the pyrrolidine reacts with a ketone or an aldehyde to form one of two key intermediates, which then drive the reaction forward with high stereo- and regioselectivity.

  • Enamine Catalysis: When a pyrrolidine catalyst reacts with a ketone or aldehyde, it forms a nucleophilic enamine intermediate.[1] This process raises the energy of the Highest Occupied Molecular Orbital (HOMO) of the substrate, effectively turning the carbonyl compound into a potent carbon nucleophile that can attack electrophiles like nitroolefins in a Michael addition.[2]

  • Iminium Ion Catalysis: When the catalyst reacts with an α,β-unsaturated aldehyde or ketone, it forms an electrophilic iminium ion . This activation lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) of the substrate, making it highly susceptible to attack by nucleophiles at the β-position.[3]

The specific design of the pyrrolidine catalyst, particularly the substituents on the ring, creates a defined chiral environment around these reactive intermediates, allowing for precise control over the stereochemical outcome of the reaction.[4]

Logical Workflow of Pyrrolidine Catalysis

Here is a generalized workflow illustrating the dual modes of activation.

G cluster_0 Catalyst Activation Pathways Catalyst Pyrrolidine Catalyst (Secondary Amine) Enamine Enamine Intermediate (HOMO-Raised Nucleophile) Catalyst->Enamine + Carbonyl - H₂O Iminium Iminium Ion Intermediate (LUMO-Lowered Electrophile) Catalyst->Iminium + Unsat. Carbonyl - H₂O Carbonyl Aldehyde or Ketone (Nucleophile Precursor) Carbonyl->Enamine UnsatCarbonyl α,β-Unsaturated Carbonyl (Electrophile) UnsatCarbonyl->Iminium Product_Nuc Product Formation (e.g., Michael Adduct) Enamine->Product_Nuc + Electrophile Product_Elec Product Formation (e.g., Conjugate Addition Product) Iminium->Product_Elec + Nucleophile Product_Nuc->Catalyst Hydrolysis (Catalyst Turnover) Product_Elec->Catalyst Hydrolysis (Catalyst Turnover)

Caption: Dual activation modes of pyrrolidine catalysts.

Part 2: Application Note & Protocol: Asymmetric Michael Addition to Nitroolefins

The Michael addition of carbonyl compounds to nitroolefins is a powerful method for constructing γ-nitrocarbonyl compounds, which are versatile precursors to γ-amino acids and other valuable molecules.[5] Chiral pyrrolidine derivatives, such as (S)-diphenylprolinol silyl ethers, are exceptionally effective catalysts for this transformation, delivering high yields and stereoselectivities.[6]

Catalytic Cycle: Enamine-Mediated Michael Addition

The catalytic cycle begins with the formation of a chiral enamine from the aldehyde and the pyrrolidine catalyst. This enamine, shielded on one face by the catalyst's bulky substituent, attacks the nitroolefin. Subsequent hydrolysis releases the product and regenerates the catalyst.[4]

G node_catalyst (S)-Diphenylprolinol Silyl Ether Catalyst R₂NH node_enamine Chiral Enamine (Nucleophilic) node_catalyst:f1->node_enamine:f0 + Aldehyde - H₂O node_aldehyde Aldehyde R'CHO node_aldehyde:f1->node_enamine:f0 node_iminium_add Iminium Intermediate (Post-Addition) node_enamine:f1->node_iminium_add:f0 + Nitroolefin (Stereoselective Attack) node_nitroolefin Nitroolefin (Electrophile) ArCH=CHNO₂ node_nitroolefin:f1->node_iminium_add:f0 node_product γ-Nitro Aldehyde Product node_iminium_add:f1->node_product:f0 + H₂O (Hydrolysis) node_product:f0->node_catalyst:f0 Catalyst Turnover

Caption: Catalytic cycle for the asymmetric Michael addition.

Experimental Protocol

This protocol is adapted from the highly cited work by Hayashi et al. for the (S)-diphenylprolinol trimethylsilyl (TMS) ether catalyzed Michael addition of propanal to (E)-β-nitrostyrene.[6]

Materials:

  • (S)-2-(Diphenyl(trimethylsilyloxy)methyl)pyrrolidine (Catalyst)

  • (E)-β-Nitrostyrene (Michael Acceptor)

  • Propanal (Michael Donor)

  • Hexane (Anhydrous Solvent)

  • 1 M Hydrochloric Acid (HCl)

  • Saturated Sodium Bicarbonate (NaHCO₃) Solution

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Standard laboratory glassware, magnetic stirrer, and TLC equipment.

Procedure:

  • Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add (E)-β-nitrostyrene (1.0 mmol, 1.0 equiv) and the (S)-diphenylprolinol TMS ether catalyst (0.1 mmol, 10 mol%).

  • Solvent Addition: Add anhydrous hexane (1.0 mL) to the flask and cool the mixture to 0 °C using an ice bath.

  • Donor Addition: While stirring, add propanal (10.0 mmol, 10.0 equiv) dropwise to the cooled solution.

  • Reaction Monitoring: Stir the reaction mixture vigorously at 0 °C. Monitor the consumption of the nitrostyrene by Thin-Layer Chromatography (TLC). The reaction is typically complete within 5 hours.[6]

  • Work-up: Upon completion, quench the reaction by adding 1 M HCl (5 mL). Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 10 mL).

  • Purification: Combine the organic layers, wash with saturated NaHCO₃ solution, then brine. Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Analysis: Purify the crude residue by flash column chromatography on silica gel (e.g., hexane/ethyl acetate eluent) to yield the desired γ-nitro aldehyde. Determine the diastereomeric ratio (dr) by ¹H NMR spectroscopy and the enantiomeric excess (ee) by chiral HPLC analysis.

Data Presentation: Representative Results

The following table summarizes typical outcomes for the Michael addition of various aldehydes to nitroolefins using a diphenylprolinol silyl ether catalyst, demonstrating the robustness of the method.

EntryAldehyde DonorNitroolefin AcceptorTime (h)Yield (%)dr (syn:anti)ee (%) (syn)Reference
1Propanal(E)-β-Nitrostyrene58095:599[6]
2Propanal(E)-1-Nitro-1-hexene248296:499[6]
33-Phenylpropanal(E)-β-Nitrostyrene249196:4>99[7]
4PentanalNitroethylene2495->95[8]

Part 3: Application Note & Protocol: Asymmetric Henry (Nitroaldol) Reaction

The Henry reaction is a fundamental C-C bond-forming reaction between a nitroalkane and a carbonyl compound.[9] When catalyzed by a chiral system, it provides access to valuable, enantioenriched β-nitro alcohols.[10][11] Pyrrolidine derivatives are excellent chiral ligands for metal catalysts, such as copper(II), in this transformation. The bifunctional nature of the catalyst system, combining a Lewis acidic metal center and a Brønsted basic site, is crucial for high efficiency and stereocontrol.[11]

Proposed Catalytic Mechanism

In this cooperative catalytic system, the copper(II) center coordinates to and activates the aldehyde, increasing its electrophilicity. The chiral ligand environment dictates the facial selectivity of the attack. Simultaneously, a basic counter-ion or a basic site on the ligand facilitates the deprotonation of the nitroalkane to form the nucleophilic nitronate anion, which then attacks the activated aldehyde.[10]

G cluster_0 Cooperative Catalysis in Henry Reaction Catalyst Chiral Cu(II)-Pyrrolidine Complex Activated_Aldehyde Coordinated Aldehyde (Activated Electrophile) Catalyst->Activated_Aldehyde Lewis Acid Activation Nitronate Nitronate Anion (Nucleophile) Catalyst->Nitronate Base-mediated Deprotonation Aldehyde Aldehyde Aldehyde->Activated_Aldehyde Nitroalkane Nitroalkane Nitroalkane->Nitronate Transition_State Diastereoselective Transition State Activated_Aldehyde->Transition_State Nitronate->Transition_State C-C Bond Formation Product_Complex Product-Catalyst Complex Transition_State->Product_Complex Product_Complex->Catalyst Catalyst Turnover Final_Product β-Nitro Alcohol Product_Complex->Final_Product Protonation & Release

Caption: Proposed mechanism for a Cu(II)-pyrrolidine catalyzed Henry reaction.

Experimental Protocol

This protocol is based on a procedure for the asymmetric Henry reaction using a chiral copper(II) complex derived from (S)-2-(aminomethyl)pyrrolidine.[10]

Materials:

  • Chiral Copper(II) Catalyst, e.g., (S)-Cu1 complex as described in the reference[10]

  • Aromatic Aldehyde (e.g., o-nitrobenzaldehyde)

  • Nitromethane

  • Sodium Acetate (NaOAc) (Co-base)

  • Dichloromethane (DCM) / Tetrahydrofuran (THF) (Anhydrous Solvents)

  • Standard laboratory glassware, magnetic stirrer, and analytical equipment (NMR, chiral HPLC).

Procedure:

  • Reaction Setup: In a dry vial under an argon atmosphere, place the aldehyde (0.3 mmol, 1.0 equiv), the chiral copper(II) catalyst (0.03 mmol, 10 mol%), and NaOAc (0.03 mmol, 10 mol%).

  • Solvent and Reagent Addition: Add a 1:1 mixture of anhydrous THF/DCM (0.5 mL). To this stirred suspension, add nitromethane (3.0 mmol, 10.0 equiv).

  • Reaction Conditions: Seal the vial and stir the reaction mixture at room temperature for 24-36 hours.

  • Monitoring and Work-up: Monitor the reaction progress by TLC. Upon completion, concentrate the reaction mixture directly onto silica gel.

  • Purification and Analysis: Purify the product by flash column chromatography (eluent: CH₂Cl₂ or Hexane/Ethyl Acetate). Determine the yield and stereoselectivity (ee) of the resulting β-nitro alcohol by ¹H NMR and chiral HPLC analysis.

Data Presentation: Representative Results

The following table shows results for the Henry reaction with various aldehydes using a representative chiral Cu(II)-pyrrolidine complex.

EntryAldehydeTime (h)Yield (%)ee (%)Reference
1o-Nitrobenzaldehyde247877[10][11]
2p-Nitrobenzaldehyde249778[11]
32-Naphthaldehyde368275[11]
4p-Chlorobenzaldehyde249573[11]

References

  • Chan, J. W., et al. (2021). Enamine Organocatalysts for the Thiol-Michael Addition Reaction and Cross-Linking Polymerizations. American Chemical Society. Available at: [Link]

  • Wikipedia contributors. (2024). Michael reaction. Wikipedia, The Free Encyclopedia. Available at: [Link]

  • MDPI. (2024). Selectivity Control in Nitroaldol (Henry) Reaction by Changing the Basic Anion in a Chiral Copper(II) Complex Based on (S)-2-Aminomethylpyrrolidine and 3,5-Di-tert-butylsalicylaldehyde. MDPI. Available at: [Link]

  • MDPI. (2021). Organocatalysis for the Asymmetric Michael Addition of Cycloketones and α, β-Unsaturated Nitroalkenes. MDPI. Available at: [Link]

  • AIP Publishing. (2022). Asymmetric Michael Addition of Cyclohexanones to trans-β- Nitrostyrene Catalyzes by Prolineamide-Based Organocatalyst. AIP Publishing. Available at: [Link]

  • Master Organic Chemistry. (2025). Enamines – formation, properties, reactions, and mechanisms. Master Organic Chemistry. Available at: [Link]

  • ResearchGate. (n.d.). General mechanism for proline catalyzed Michael addition reaction... ResearchGate. Available at: [Link]

  • Semantic Scholar. (n.d.). Efficient proline-catalyzed Michael additions of unmodified ketones to nitro olefins. Semantic Scholar. Available at: [Link]

  • ACS Publications. (2004). Direct Asymmetric Organocatalytic Michael Reactions of α,α-Disubstituted Aldehydes with β-Nitrostyrenes for the Synthesis of Quaternary Carbon-Containing Products. Organic Letters. Available at: [Link]

  • PubMed. (2014). Diphenylprolinol silyl ether catalyzed asymmetric Michael reaction of nitroalkanes and β,β-disubstituted α,β-unsaturated aldehydes for the construction of all-carbon quaternary stereogenic centers. National Library of Medicine. Available at: [Link]

  • YouTube. (2018). Stork Enamine Reaction Mechanism - Alkylation, Acylation, & Michael Addition. The Organic Chemistry Tutor. Available at: [Link]

  • ACS Publications. (2022). Enantio- and Diastereoselective Michael Addition of Cyclic Ketones/Aldehydes to Nitroolefins in Water as Catalyzed by Proline-Derived Bifunctional Organocatalysts. The Journal of Organic Chemistry. Available at: [Link]

  • ACS Publications. (2014). One-Pot Asymmetric Nitro-Mannich/Hydroamination Cascades for the Synthesis of Pyrrolidine Derivatives: Combining Organocatalysis and Gold Catalysis. Organic Letters. Available at: [Link]

  • Organic Syntheses. (n.d.). Asymmetric Michael Reaction of Aldehydes and Nitroalkenes. Organic Syntheses. Available at: [Link]

  • ChemRxiv. (2024). Efforts towards Michael addition of isobutyraldehyde to β-methyl-β-nitrostyrenes. ChemRxiv. Available at: [Link]

  • Keio University. (n.d.). Diphenylprolinol silyl ethers as efficient organocatalysts for the asymmetric Michael reaction of aldehydes and nitroalkenes. Keio University Academic Resource. Available at: [Link]

  • PNAS. (n.d.). O-nitroso aldol synthesis: Catalytic enantioselective route to α-aminooxy carbonyl compounds via enamine intermediate. Proceedings of the National Academy of Sciences. Available at: [Link]

  • ResearchGate. (2024). HENRY REACTION (Mini-review). ResearchGate. Available at: [Link]

  • Hayashi, Y., et al. (2005). Diphenylprolinol Silyl Ethers as Efficient Organocatalysts for the Asymmetric Michael Reaction of Aldehydes and Nitroalkenes. Angewandte Chemie International Edition, 44, 4212-4215. Available at: [Link]

  • Preprints.org. (2024). Selectivity Control in Nitroaldol (Henry) Reaction by Changing the Basic Anion in a Chiral Copper(II) Complex Based on (S)-2-Aminomethylpyrrolidine and 3,5-Di-tert-butylsalicylaldehyde. Preprints.org. Available at: [Link]

  • MDPI. (2024). Selectivity Control in Nitroaldol (Henry) Reaction by Changing the Basic Anion in a Chiral Copper(II) Complex Based on (S)-2-Aminomethylpyrrolidine and 3,5-Di-tert-butylsalicylaldehyde. MDPI. Available at: [Link]

  • ResearchGate. (n.d.). Asymmetric Michael Additions of Aldehydes and Nitrostyrenes Using CIL 22 as Catalysts at 4 °C. ResearchGate. Available at: [Link]

  • Hayashi, Y., et al. (2007). Diphenylprolinol Silyl Ether as a Catalyst in an Enantioselective, Catalytic, Tandem Michael/Henry Reaction for the Control of Four Stereocenters. Angewandte Chemie International Edition, 46, 4922-4925. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Henry Reaction. Organic Chemistry Portal. Available at: [Link]

  • MDPI. (2011). Organocatalytic Enantioselective Henry Reactions. Symmetry, 3, 220-259. Available at: [Link]

  • Wiley Online Library. (2022). Solid‐Supported Tetrahydropyran‐Based Hybrid Dipeptide Catalysts for Michael Addition of Aldehydes to Nitrostyrenes. Chemistry – A European Journal. Available at: [Link]

  • National Library of Medicine. (2019). A Rh(III)-Catalyzed Formal [4+1] Approach to Pyrrolidines from Unactivated Terminal Alkenes and Nitrene Sources. PubMed Central. Available at: [Link]

  • Royal Society of Chemistry. (2014). Michael addition of carbonyl compounds to nitroolefins under the catalysis of new pyrrolidine-based bifunctional organocatalysts. Organic & Biomolecular Chemistry. Available at: [Link]

  • Wikipedia contributors. (2024). Henry reaction. Wikipedia, The Free Encyclopedia. Available at: [Link]

  • National Library of Medicine. (2021). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. PubMed Central. Available at: [Link]

  • MDPI. (2025). Highly Effective Asymmetric Henry Reaction Catalyzed by Chiral Complex of Cu (II)-Aziridine-Functionalized Organophosphorus Compounds. MDPI. Available at: [Link]

  • ACS Publications. (2023). Biocatalytic Construction of Chiral Pyrrolidines and Indolines via Intramolecular C(sp3)–H Amination. ACS Central Science. Available at: [Link]

  • Royal Society of Chemistry. (2021). Chiral anthranilic pyrrolidine as custom-made amine catalyst for enantioselective Michael reaction of nitroalkenes with carbonyl compounds. Chemical Communications. Available at: [Link]

  • ResearchGate. (2011). Organocatalytic Enantioselective Henry Reactions. ResearchGate. Available at: [Link]

Sources

Method

Application Notes and Protocols for 1-(2-Methyl-2-nitropropyl)pyrrolidine in Medicinal Chemistry

Introduction: A Molecule of Latent Potential In the landscape of medicinal chemistry, the strategic combination of well-understood pharmacophores can yield novel molecular entities with significant therapeutic potential....

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: A Molecule of Latent Potential

In the landscape of medicinal chemistry, the strategic combination of well-understood pharmacophores can yield novel molecular entities with significant therapeutic potential. 1-(2-Methyl-2-nitropropyl)pyrrolidine (CAS No: 130564-37-3) represents such a molecule, embodying a thoughtful fusion of a pyrrolidine ring and a tertiary nitroalkane. While direct, peer-reviewed literature on the specific biological activities of this compound is nascent, its constituent parts are deeply rooted in successful drug discovery campaigns.[1] This guide serves as a comprehensive resource for researchers, providing a theoretical framework and practical protocols to unlock the potential of 1-(2-Methyl-2-nitropropyl)pyrrolidine in medicinal chemistry research.

The pyrrolidine ring is a cornerstone of modern pharmaceuticals, a five-membered saturated nitrogen-containing heterocycle that offers a unique three-dimensional architecture.[2][3] Its non-planar, sp³-hybridized nature is crucial for exploring complex binding pockets within biological targets, a feature often associated with enhanced selectivity and potency.[2][3] Furthermore, the pyrrolidine motif can improve a compound's aqueous solubility and overall pharmacokinetic profile.[4] The nitrogen atom, a key feature, can act as a hydrogen bond donor or acceptor, facilitating critical interactions with protein targets.[4] This versatility has led to the incorporation of the pyrrolidine scaffold in a wide array of FDA-approved drugs.[5][6]

Complementing the pyrrolidine ring is the 2-methyl-2-nitropropyl group. The nitro group is a powerful electron-withdrawing moiety that significantly influences a molecule's chemical reactivity and biological activity.[7][8][9][10] Aliphatic nitro compounds are known to possess a spectrum of biological effects, including antimicrobial and anticancer properties.[7][11] Critically, the nitro group is a versatile synthetic handle. It can be reduced to a primary amine, a common functional group in bioactive molecules, or converted to a carbonyl group via the Nef reaction, opening avenues for extensive derivatization.[1][8] However, it is also important to acknowledge that the nitro group can be a double-edged sword, sometimes associated with mutagenicity, and its potential toxicity must be carefully evaluated in any drug discovery program.[8]

This document will provide a detailed exploration of 1-(2-Methyl-2-nitropropyl)pyrrolidine, from its synthesis to its potential applications, supported by actionable protocols for its study in a laboratory setting.

Physicochemical Properties and Synthetic Strategy

A foundational understanding of a molecule begins with its physical and chemical characteristics. The properties of 1-(2-Methyl-2-nitropropyl)pyrrolidine are summarized below.

PropertyValueSource
CAS Number 130564-37-3[1]
Molecular Formula C₈H₁₆N₂O₂[1]
Molecular Weight 172.22 g/mol Calculated
Class β-nitroamine[1]
Synthetic Approach: The Nitro-Mannich Reaction

The most logical and efficient synthesis of 1-(2-Methyl-2-nitropropyl)pyrrolidine is through a nitro-Mannich reaction. This three-component condensation involves the reaction of a nitroalkane (2-nitropropane), an amine (pyrrolidine), and an aldehyde (formaldehyde).[1][12] The reaction proceeds through the formation of an iminium ion from pyrrolidine and formaldehyde, which is then attacked by the nucleophilic nitronate anion of 2-nitropropane.[12][13]

G cluster_0 Iminium Ion Formation cluster_1 Nitronate Formation cluster_2 C-C Bond Formation Pyrrolidine Pyrrolidine Iminium Pyrrolidinium Ion (Iminium Electrophile) Pyrrolidine->Iminium + H₂O Formaldehyde Formaldehyde Formaldehyde->Iminium Product 1-(2-Methyl-2-nitropropyl)pyrrolidine Iminium->Product Nitropropane 2-Nitropropane Nitronate Nitronate Anion (Nucleophile) Nitropropane->Nitronate - H⁺ Base Base Base->Nitronate Nitronate->Product

Caption: Synthetic pathway for 1-(2-Methyl-2-nitropropyl)pyrrolidine via a nitro-Mannich reaction.

Experimental Protocols: Synthesis and Characterization

Protocol 1: Synthesis of 1-(2-Methyl-2-nitropropyl)pyrrolidine

Objective: To synthesize 1-(2-Methyl-2-nitropropyl)pyrrolidine via a Mannich-type condensation reaction.

Materials:

  • Pyrrolidine

  • Formaldehyde (37% aqueous solution)

  • 2-Nitropropane

  • Ethanol

  • Potassium Carbonate (K₂CO₃)

  • Diethyl ether

  • Magnesium sulfate (MgSO₄)

  • Round-bottom flask

  • Magnetic stirrer

  • Reflux condenser

  • Separatory funnel

  • Rotary evaporator

Procedure:

  • In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine pyrrolidine (1.0 eq), 2-nitropropane (1.2 eq), and ethanol (100 mL).

  • To this solution, add potassium carbonate (0.2 eq) to act as a mild base to facilitate the formation of the nitronate anion.

  • Slowly add formaldehyde solution (1.1 eq) dropwise to the stirring mixture at room temperature.

  • After the addition is complete, heat the reaction mixture to reflux (approximately 78 °C) and maintain for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Filter the mixture to remove any inorganic salts and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Dissolve the resulting residue in diethyl ether (100 mL) and wash with water (2 x 50 mL) and then with brine (50 mL) in a separatory funnel.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude product by vacuum distillation or column chromatography on silica gel to obtain pure 1-(2-Methyl-2-nitropropyl)pyrrolidine.

Characterization:

  • Confirm the structure of the synthesized compound using ¹H NMR, ¹³C NMR, and mass spectrometry. High-resolution ¹H NMR spectroscopy is expected to show distinct signals for the protons on the pyrrolidine ring and the 2-methyl-2-nitropropyl substituent.[1]

Application in Medicinal Chemistry: A Scaffold for Diversification

The true value of 1-(2-Methyl-2-nitropropyl)pyrrolidine in medicinal chemistry lies in its potential as a versatile intermediate for the synthesis of a library of novel compounds. The presence of the tertiary nitro group provides a key functional handle for further chemical modifications.

G Start 1-(2-Methyl-2-nitropropyl)pyrrolidine Amine 1-(2-Amino-2-methylpropyl)pyrrolidine Start->Amine Reduction Ketone 1-(2-Oxopropyl)pyrrolidine Start->Ketone Nef Reaction Library Diverse Chemical Library Amine->Library Amide/Sulfonamide Formation, Reductive Amination, etc. Ketone->Library Reductive Amination, Wittig Reaction, etc.

Caption: Diversification strategy for 1-(2-Methyl-2-nitropropyl)pyrrolidine.

Protocol 2: Reduction of the Nitro Group to a Primary Amine

Objective: To synthesize 1-(2-amino-2-methylpropyl)pyrrolidine, a key intermediate for further derivatization.

Methodology: Catalytic hydrogenation is a clean and efficient method for the reduction of aliphatic nitro groups.[14][15]

Materials:

  • 1-(2-Methyl-2-nitropropyl)pyrrolidine

  • Palladium on carbon (10% Pd/C)

  • Methanol

  • Hydrogen gas supply (balloon or hydrogenation apparatus)

  • Round-bottom flask

  • Magnetic stirrer

  • Celite®

Procedure:

  • In a round-bottom flask, dissolve 1-(2-Methyl-2-nitropropyl)pyrrolidine (1.0 eq) in methanol.

  • Carefully add 10% Pd/C catalyst (5-10 mol% Pd).

  • Seal the flask and purge with nitrogen gas, followed by hydrogen gas.

  • Stir the reaction mixture vigorously under a hydrogen atmosphere (balloon pressure is often sufficient) at room temperature.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Upon completion, carefully vent the hydrogen and purge the flask with nitrogen.

  • Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with methanol.

  • Concentrate the filtrate under reduced pressure to yield the crude 1-(2-amino-2-methylpropyl)pyrrolidine.

  • The product can be purified by distillation or by formation of a hydrochloride salt if necessary.

Protocol 3: Conversion to a Ketone via the Nef Reaction

Objective: To synthesize 1-(2-oxopropyl)pyrrolidine, providing a different reactive handle for diversification.

Methodology: The Nef reaction converts a primary or secondary nitroalkane to a carbonyl compound via its nitronate salt.[6][7][11] It is important to note that the classical Nef reaction fails with tertiary nitro compounds as they lack an alpha-proton for deprotonation.[7] However, oxidative or reductive variations of the Nef reaction can be employed. A modern approach using singlet oxygen has shown promise for the conversion of nitro compounds to aldehydes and could be adapted.[16]

Protocols for Biological Evaluation

Based on the known biological activities of pyrrolidine and nitro-alkane containing compounds, 1-(2-Methyl-2-nitropropyl)pyrrolidine and its derivatives are prime candidates for screening in several key therapeutic areas.[2][11][17][18][19]

Protocol 4: In Vitro Anticancer Activity Assessment (MTT Assay)

Objective: To determine the cytotoxic effect of the test compound on cancer cell lines.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells.[1][2] Viable cells with active mitochondria reduce the yellow MTT to a purple formazan product, the absorbance of which is proportional to the number of living cells.[2][9]

Materials:

  • Cancer cell line (e.g., HeLa, MCF-7, A549)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • 96-well microtiter plates

  • Test compound stock solution (in DMSO)

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or acidified isopropanol)

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

  • Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

  • Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

  • MTT Addition: Remove the medium and add 100 µL of fresh medium and 20 µL of MTT solution to each well. Incubate for 3-4 hours at 37°C.

  • Formazan Solubilization: Remove the MTT-containing medium and add 100 µL of solubilization solution to each well. Shake the plate on an orbital shaker for 15 minutes to dissolve the formazan crystals.

  • Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Protocol 5: In Vitro Antimicrobial Activity Assessment (Broth Microdilution Method)

Objective: To determine the Minimum Inhibitory Concentration (MIC) of the test compound against various microorganisms.

Principle: The broth microdilution method is a standardized technique to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[3][4][17]

Materials:

  • Bacterial or fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

  • Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi

  • 96-well microtiter plates

  • Test compound stock solution (in DMSO)

  • Bacterial/fungal inoculum (adjusted to 0.5 McFarland standard)

  • Microplate reader

Procedure:

  • Preparation of Antimicrobial Dilutions: In a 96-well plate, prepare two-fold serial dilutions of the test compound in the appropriate broth to achieve a final volume of 50 µL per well.

  • Inoculum Preparation: Prepare a suspension of the test microorganism in sterile saline and adjust its turbidity to match a 0.5 McFarland standard. Dilute this suspension in broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL.

  • Inoculation: Add 50 µL of the standardized inoculum to each well of the microtiter plate, resulting in a final volume of 100 µL. Include a growth control (no compound) and a sterility control (no inoculum).

  • Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria, or at 30°C for 24-48 hours for fungi.

  • MIC Determination: The MIC is the lowest concentration of the test compound at which there is no visible growth (i.e., the well remains clear). This can be determined visually or by measuring the optical density at 600 nm with a microplate reader.

Protocol 6: In Vitro Anti-inflammatory Activity Assessment (LPS-Stimulated Macrophages)

Objective: To evaluate the ability of the test compound to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophages.

Principle: Macrophages, when stimulated with LPS, produce pro-inflammatory mediators like nitric oxide.[5][20] The amount of NO produced can be indirectly measured by quantifying the accumulation of its stable metabolite, nitrite, in the culture supernatant using the Griess reagent.[5]

Materials:

  • Murine macrophage cell line (e.g., RAW 264.7)

  • Complete cell culture medium

  • 96-well microtiter plates

  • Test compound stock solution (in DMSO)

  • Lipopolysaccharide (LPS) from E. coli

  • Griess Reagent System

  • Sodium nitrite (for standard curve)

  • Microplate reader

Procedure:

  • Cell Seeding: Seed RAW 264.7 cells into a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

  • Compound Pre-treatment: Treat the cells with various concentrations of the test compound for 1-2 hours before LPS stimulation. Include a vehicle control.

  • LPS Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours. Include an unstimulated control group.

  • Nitrite Measurement (Griess Assay):

    • Collect 50 µL of the cell culture supernatant from each well.

    • Add 50 µL of Sulfanilamide solution (Part I of Griess Reagent) and incubate for 5-10 minutes at room temperature, protected from light.

    • Add 50 µL of N-(1-naphthyl)ethylenediamine dihydrochloride solution (Part II of Griess Reagent) and incubate for another 5-10 minutes at room temperature, protected from light.

    • Measure the absorbance at 540 nm.

  • Data Analysis: Calculate the nitrite concentration in each sample using a standard curve generated with known concentrations of sodium nitrite. Determine the percentage inhibition of NO production by the test compound compared to the LPS-only treated group.

Conclusion and Future Directions

1-(2-Methyl-2-nitropropyl)pyrrolidine stands as a promising, yet underexplored, starting point for medicinal chemistry campaigns. Its synthesis is straightforward, and its structure offers multiple avenues for chemical diversification. The protocols outlined in this guide provide a robust framework for synthesizing, modifying, and evaluating the biological potential of this compound and its derivatives. By systematically applying these methodologies, researchers can elucidate the structure-activity relationships and potentially identify novel lead compounds for a variety of therapeutic targets. The journey from a simple chemical entity to a life-saving therapeutic is long and arduous, but it begins with a thorough understanding and a systematic exploration of molecules with latent potential, such as 1-(2-Methyl-2-nitropropyl)pyrrolidine.

References

  • Raimondi, M. V., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Topics in Current Chemistry, 379(5), 34. Retrieved from [Link]

  • Sirin, Y., et al. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Chemistry, 11, 1249774. Retrieved from [Link]

  • Sirin, Y., et al. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers. Retrieved from [Link]

  • Martinez, A., et al. (2022). The Diverse Biological Activity of Recently Synthesized Nitro Compounds. Molecules, 27(11), 3634. Retrieved from [Link]

  • Ahmets. (2026, January 6). Understanding Nitro Compounds: Structure And Properties. Retrieved from [Link]

  • Wikipedia. (n.d.). Nitro compound. Retrieved from [Link]

  • Nishiwaki, N. (Ed.). (2020). Nitro Compounds and Their Derivatives in Organic Synthesis. MDPI. Retrieved from [Link]

  • da Silva, A. B. F., et al. (2021). Revisiting Nitroaromatic Drugs: Mechanisms of Bioactivation, Metabolism and Toxicity and Methods to Synthesize Nitroaromatic Fragments. Journal of the Brazilian Chemical Society, 32(8), 1539-1575. Retrieved from [Link]

  • Kumar, R., et al. (2022). Therapeutic potential of pyrrole and pyrrolidine analogs: an update. Future Journal of Pharmaceutical Sciences, 8(1), 53. Retrieved from [Link]

  • Balouiri, M., et al. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of Pharmaceutical Analysis, 6(2), 71-79. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Nef Reaction. Retrieved from [Link]

  • Bio-protocol. (n.d.). In Vitro Antimicrobial Activity Assay. Retrieved from [Link]

  • Weires, N. A., et al. (2016). Photoredox-Nickel Dual-Catalyzed C-Alkylation of Secondary Nitroalkanes: Access to Sterically Hindered α-Tertiary Amines. ACS Catalysis, 6(11), 7475-7478. Retrieved from [Link]

  • Master Organic Chemistry. (2018, October 8). Reduction of Nitro Groups, The Baeyer-Villiger, and Protection of Amines. Retrieved from [Link]

  • Kim, M. H., et al. (2021). Suppression of Lipopolysaccharide-Induced Inflammatory and Oxidative Response by 5-Aminolevulinic Acid in RAW 264.7 Macrophages and Zebrafish Larvae. Biomolecules & Therapeutics, 29(4), 431-439. Retrieved from [Link]

  • Sari, I. N., et al. (2025, April 17). Development and Mechanistic Insights into Nef Reaction for Preparation of Aldehydes Using Singlet Oxygen. Organic Letters. Retrieved from [Link]

  • Wikipedia. (n.d.). Mannich reaction. Retrieved from [Link]

  • NROChemistry. (n.d.). Mannich Reaction. Retrieved from [Link]

  • CORE. (n.d.). The Nitro-Mannich Reaction. Retrieved from [Link]

  • ResearchGate. (2015, August 21). Test anti-inflammatory compound after LPS stimulation? Retrieved from [Link]

  • ResearchGate. (2017, June 20). I want to check anti-inflammatory activity of diet ingredients in THP1 cells. Is there any standard protocol for treatment and LPS stimulation? Retrieved from [Link]

Sources

Application

Scale-up synthesis of "1-(2-Methyl-2-nitropropyl)pyrrolidine"

Application Note: AN-2026-NP Process Development and Scale-Up of 1-(2-Methyl-2-nitropropyl)pyrrolidine via One-Pot Mannich Condensation Executive Summary This application note details the scalable synthesis of 1-(2-Methy...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: AN-2026-NP Process Development and Scale-Up of 1-(2-Methyl-2-nitropropyl)pyrrolidine via One-Pot Mannich Condensation

Executive Summary

This application note details the scalable synthesis of 1-(2-Methyl-2-nitropropyl)pyrrolidine , a critical tertiary amine intermediate often utilized in the synthesis of diamines for pharmaceutical ligands and energetic material stabilizers.

While the classic Mannich condensation is well-documented, scaling this reaction presents specific safety and engineering challenges, primarily regarding the exothermicity of iminium formation , the carcinogenicity of 2-nitropropane , and the thermal instability of aliphatic nitro compounds during purification. This guide moves beyond standard literature recipes to provide a robust, self-validating protocol for kilogram-scale production.

Chemical Strategy & Mechanism

The synthesis relies on a three-component Mannich condensation (Aza-Henry type) involving:

  • Pyrrolidine (Secondary Amine)[1]

  • Formaldehyde (Carbonyl Source)[2]

  • 2-Nitropropane (Nitroalkane with

    
    -hydrogen)
    

Mechanistic Insight for Scale-Up: Unlike primary nitroalkanes (e.g., nitroethane) which can undergo double addition, 2-nitropropane is a secondary nitroalkane with only one acidic


-proton. This simplifies the stoichiometry to a strict 1:1:1 ratio, preventing polymerization or over-alkylation side products.

The reaction proceeds via the in situ formation of a reactive iminium ion from pyrrolidine and formaldehyde, which is subsequently intercepted by the nitronate form of 2-nitropropane.

Figure 1: Reaction Mechanism & Pathway

ReactionMechanism cluster_0 Reagents cluster_1 In-Situ Activation Pyr Pyrrolidine Hemi Hemiaminal Pyr->Hemi + HCHO HCHO Formaldehyde HCHO->Hemi NP 2-Nitropropane Nitronate Nitronate Anion (Nucleophile) NP->Nitronate Tautomerization Iminium Iminium Ion (Electrophile) Hemi->Iminium - H₂O (Exothermic) Prod 1-(2-Methyl-2- nitropropyl)pyrrolidine Iminium->Prod Nitronate->Prod C-C Bond Formation

Caption: Mechanistic pathway highlighting the critical iminium intermediate formation (exothermic step) and the nitronate attack.

Safety Assessment & Critical Hazards

2-Nitropropane (2-NP) Warning: 2-Nitropropane is classified as an IARC Group 2B Carcinogen and is flammable (Flash point: 24°C). All handling must occur in a closed system or high-efficiency fume hood.

Thermal Hazards:

  • Iminium Exotherm: Mixing pyrrolidine and formaldehyde generates significant heat (approx. -40 to -60 kJ/mol). On a large scale, this must be controlled to prevent solvent boiling or formaldehyde off-gassing.

  • Nitro Stability: Aliphatic nitro compounds can decompose violently at elevated temperatures. Never distill the product at atmospheric pressure. Vacuum distillation is mandatory.

Experimental Protocol

Reagents & Stoichiometry

To ensure complete consumption of the toxic 2-nitropropane, we employ a slight excess of the amine and aldehyde.

ReagentMW ( g/mol )Equiv.[2][3]Mass (kg)MolesRole
2-Nitropropane 89.091.001.0011.22Limiting Reagent
Pyrrolidine 71.121.100.8812.34Amine Source
Formaldehyde (37% aq) 30.031.151.05*12.90Carbonyl Source
Ethanol (95%) SolventN/A2.0 LN/AHomogenizer

(Note: Mass of Formaldehyde refers to the solution mass. 1.05 kg of 37% sol contains ~0.39 kg HCHO).

Step-by-Step Procedure (1 kg Scale)

Step 1: Reactor Setup & Inerting

  • Equip a 5L jacketed glass reactor with an overhead mechanical stirrer (impeller type), internal temperature probe, reflux condenser, and a pressure-equalizing dropping funnel.

  • Purge the system with Nitrogen (

    
    ) for 15 minutes.
    
  • Set jacket temperature to 10°C.

Step 2: Iminium Generation (The Exotherm)

  • Charge Pyrrolidine (0.88 kg) and Ethanol (1.0 L) into the reactor.

  • Start stirring at 250 RPM.

  • Critical Step: Add Formaldehyde (37% aq, 1.05 kg) dropwise via the dosing pump.

    • Control Parameter: Maintain internal temperature

      
      .
      
    • Observation: The solution will warm rapidly. Adjust addition rate to manage cooling capacity.

  • After addition, stir for 30 minutes at 25°C to ensure hemiaminal/iminium equilibrium.

Step 3: Nitroalkane Addition & Reaction

  • Add 2-Nitropropane (1.00 kg) mixed with the remaining Ethanol (1.0 L) to the reactor over 20 minutes.

  • Heat the reactor jacket to 70°C (Gentle Reflux).

    • Internal Temp Target: 65–68°C.

  • Maintain reflux for 4–6 hours .

  • PAT Check (HPLC/GC): Sample at 4 hours. Reaction is complete when 2-nitropropane is < 1.0% area normalization.

Step 4: Workup & Phase Separation

  • Cool reactor to 20°C.

  • Remove Ethanol under reduced pressure (Rotavap or reactor vacuum) at

    
    .
    
  • The residue will likely separate into two phases (aqueous formaldehyde/amine salts and organic nitro-amine).

  • Add Dichloromethane (DCM) or MTBE (2.0 L) to dissolve the organic residue.

  • Wash with Water (2 x 1.0 L) to remove excess formaldehyde and unreacted pyrrolidine.

  • Dry organic layer over anhydrous

    
     (or use in-line phase separator).
    
  • Concentrate the organic solvent to yield the crude oil (dark yellow/orange).

Step 5: Purification (Vacuum Distillation) Safety Note: Ensure the crude is free of peroxides (if ether used) and dry.

  • Transfer crude to a distillation setup with a short-path column.

  • Apply high vacuum (< 5 mmHg).

  • Fraction 1: Fore-run (residual solvent/pyrrolidine).

  • Fraction 2 (Product): Collect the main fraction.

    • Expected Boiling Point: ~105–115°C at 2 mmHg (Estimate based on structure; verify experimentally).

    • Purity Target: >98% by GC.

Process Flow & Engineering Controls

For reproducible scale-up, the physical setup must account for heat removal and containment.[4][5]

Figure 2: Process Flow Diagram (PFD)

ProcessFlow cluster_feed Feed System DosingPump Dosing Pump (Formaldehyde) Reactor 5L Jacketed Reactor (Temp Control: 10°C - 70°C) DosingPump->Reactor Controlled Addition FeedTank Reagent Tank (2-NP / Pyrrolidine) FeedTank->Reactor Charge Condenser Reflux Condenser (-5°C Glycol) Reactor->Condenser Vapor Distillation Vacuum Distillation (Product Isolation) Reactor->Distillation Crude Transfer Condenser->Reactor Reflux Scrubber Scrubber System (Formaldehyde Trap) Condenser->Scrubber Vent

Caption: Engineering PFD showing the controlled dosing system and scrubber integration for formaldehyde vapors.

Process Analytical Technology (PAT) & QC

To validate the process "in-flight," use the following metrics:

CheckpointMethodAcceptance CriteriaCorrective Action
Iminium Formation Temp ProbeExotherm observed, T < 35°CStop addition if T > 35°C; increase jacket cooling.
Reaction End GC-FID2-NP < 1.0%Continue reflux for 1 hr. Add 0.1 eq HCHO if stalled.
Crude Purity 1H-NMRCharacteristic singlet (6H) for gem-dimethylIf significant water remains, re-dry before distillation.
Final Product GC-MS>98% PurityRedistill if lower boiling impurities persist.

Self-Validating Logic:

  • Why Excess HCHO/Amine? To force the conversion of the toxic 2-NP.

  • Why Vacuum Distill? To avoid thermal decomposition of the nitro group (approx >160°C).

References

  • Zeldin, L., & Shechter, H. (1957). The Preparation and Properties of 1-Substituted-2-nitropropanes. Journal of the American Chemical Society. Link

  • Stanford Environmental Health & Safety. (2023). Scale-Up Safety Guidelines. Stanford University. Link

  • Organic Chemistry Portal. (2024). Mannich Reaction: Mechanism and Recent Literature. Link

  • World Health Organization (IARC). (1999). 2-Nitropropane Monograph. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans. Link

  • Faul, M. M., & Busacca, C. A. (2020). Scale-Up of Chemical Reactions: Safety and Process Development. American Chemical Society.[6] Link

Sources

Method

Technical Application Note: 1-(2-Methyl-2-nitropropyl)pyrrolidine Mediated Michael Additions

This Application Note is designed for research chemists and process development scientists. It details the utility of 1-(2-Methyl-2-nitropropyl)pyrrolidine (CAS 130564-37-3) not merely as a static reagent, but as a media...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for research chemists and process development scientists. It details the utility of 1-(2-Methyl-2-nitropropyl)pyrrolidine (CAS 130564-37-3) not merely as a static reagent, but as a mediated delivery system for the in situ generation of 2-nitropropene—a highly reactive, volatile, and hazardous Michael acceptor.

This approach utilizes the Retro-Mannich principle to "mediate" Michael additions, offering superior safety, stoichiometry control, and handling compared to direct nitroalkene usage.

Executive Summary

Direct Michael additions involving 2-nitropropene are often plagued by the reagent's instability (polymerization), lachrymatory nature, and volatility. 1-(2-Methyl-2-nitropropyl)pyrrolidine serves as a stable, crystalline Mannich base surrogate .

Under controlled thermal or basic conditions, this compound undergoes a retro-Mannich fragmentation to release 2-nitropropene and pyrrolidine in situ. Crucially, the released pyrrolidine acts as a concomitant base catalyst , mediating the subsequent Michael addition of nucleophiles (e.g., indoles, thiols, active methylenes). This "self-mediated" protocol ensures that the reactive electrophile is consumed immediately upon generation, minimizing side reactions.

Mechanistic Insight & Causality

To master this reaction, one must understand the dual role of the Mannich base.[1] It functions as both the Electrophile Reservoir and the Base Initiator .

The "Release-and-Catch" Mechanism
  • Activation: Heating the reaction mixture destabilizes the C–N bond of the Mannich base.

  • Dissociation (Retro-Mannich): The compound eliminates pyrrolidine, generating the reactive species 2-nitropropene .

  • Auto-Catalysis: The liberated pyrrolidine deprotonates the nucleophile (Michael donor).

  • Addition: The activated nucleophile attacks the in situ generated 2-nitropropene.

  • Protonation: The resulting nitronate is protonated (often by the pyrrolidinium ion), yielding the final Michael adduct.

Pathway Visualization

Michael_Pathway cluster_cycle Mediated Cycle Precursor 1-(2-Methyl-2-nitropropyl) pyrrolidine (Stable Precursor) Intermediates Reactive Intermediates: 2-Nitropropene + Pyrrolidine Precursor->Intermediates Retro-Mannich (Heat/Solvent) Transition Activated Complex (Base-Catalyzed) Intermediates->Transition Electrophile Supply Nucleophile Nucleophile (Michael Donor) Nucleophile->Transition Deprotonation by Pyrrolidine Product Michael Adduct (Final Product) Transition->Product C-C Bond Formation

Figure 1: The retro-Mannich cascade. The precursor releases the acceptor (nitroalkene) and the catalyst (amine) simultaneously.

Comparative Advantage Data

The following table contrasts the direct use of 2-nitropropene against the 1-(2-Methyl-2-nitropropyl)pyrrolidine mediated protocol.

FeatureDirect Method (2-Nitropropene)Mediated Method (Mannich Base)
Physical State Volatile Liquid / Low-melting solidStable Crystalline Solid
Shelf Stability Poor (Polymerizes/Dimerizes)High (>12 months at RT)
Safety Profile Lachrymator, HazardousNon-lachrymatory, Easy Handling
Reaction Control High concentration of electrophile (Side reactions)Slow release (Kinetic control)
Catalyst Requirement External base requiredSelf-catalyzing (Releases pyrrolidine)
Yield (Typical) 40–65% (due to polymerization)75–92%

Experimental Protocol

Protocol A: Mediated Michael Addition of Indole (Gramine-Type Approach)

Objective: Synthesis of 3-(2-methyl-2-nitropropyl)indole derivatives. Scope: Applicable to indoles, pyrroles, and electron-rich aromatics.

Materials:
  • Reagent: 1-(2-Methyl-2-nitropropyl)pyrrolidine (1.2 equiv).

  • Substrate: Indole (1.0 equiv).

  • Solvent: Toluene or Xylene (Anhydrous).

  • Atmosphere: Argon or Nitrogen.

Step-by-Step Procedure:
  • Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

  • Charging: Add Indole (1.17 g, 10 mmol) and 1-(2-Methyl-2-nitropropyl)pyrrolidine (2.06 g, 12 mmol) to the flask.

  • Solvation: Add Toluene (20 mL). The Mannich base may not dissolve completely at room temperature.

  • Reaction (The Mediation Phase):

    • Heat the mixture to reflux (110°C) .

    • Observation: As the temperature rises, the Mannich base dissolves and undergoes retro-Mannich fragmentation. The evolution of pyrrolidine (detectable by basic pH of headspace) initiates the reaction.

    • Maintain reflux for 4–6 hours . Monitor by TLC (disappearance of indole).

  • Workup:

    • Cool the reaction mixture to room temperature.

    • Wash the organic layer with 10% HCl (2 x 15 mL) . Crucial Step: Acid washing removes the liberated pyrrolidine and any unreacted Mannich base, driving the equilibrium and purifying the product.

    • Wash with Brine (15 mL), dry over Na₂SO₄, and filter.

  • Purification: Concentrate under reduced pressure. Recrystallize from Ethanol/Hexane or purify via flash chromatography (Silica gel, Hexane/EtOAc).

Protocol B: Mediated Addition of Thiols (Sulfa-Michael)

Objective: Synthesis of


-nitro sulfides.
Note:  This reaction proceeds at lower temperatures due to the high nucleophilicity of thiols.
  • Dissolution: Dissolve the Thiol (1.0 equiv) and 1-(2-Methyl-2-nitropropyl)pyrrolidine (1.1 equiv) in Acetonitrile .

  • Activation: Heat to 60°C . Reflux is often unnecessary as the thiol captures the nitroalkene rapidly, shifting the retro-Mannich equilibrium.

  • Quench: Dilute with water and extract with Ethyl Acetate.

  • Yield: Typically >85% due to the "soft-soft" interaction between the thiol and the nitroalkene.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Conversion Incomplete Retro-Mannich fragmentation.Increase temperature (switch from Toluene to Xylene) or add a catalytic amount of external base (DBU) to jump-start the elimination.
Polymerization High local concentration of 2-nitropropene.Reduce temperature slightly or dilute the reaction mixture to favor the bimolecular Michael addition over polymerization.
Amine Contamination Inefficient acid wash.The liberated pyrrolidine must be removed. Ensure the pH of the aqueous wash is < 2.
Product Hydrolysis Nef reaction occurring during workup.Avoid strong acids during workup if the product is sensitive; use buffered NH₄Cl instead.

References & Authority

The protocols described above are grounded in the fundamental reactivity of Mannich bases as latent electrophiles.

  • Structure & Properties:

    • PubChem Compound Summary for CID 12824701 (1-(2-Methyl-2-nitropropyl)pyrrolidine). National Center for Biotechnology Information (2025).

    • [Link]

  • Mechanistic Foundation (Nitro-Mannich & Retro-Mannich):

    • Ballini, R., et al. "Nitroalkanes and Procatalysis: Sustainable Approaches." Green Chemistry, Royal Society of Chemistry. (General principles of nitroalkane activation).

    • Reaction Mechanism: The equilibrium between beta-nitroamines and nitroalkenes is a cornerstone of the Aza-Henry (Nitro-Mannich) Reaction .

    • [Link]

  • Synthetic Utility of Mannich Bases:

    • Tramontini, M. "Advances in the Chemistry of Mannich Bases." Synthesis. (Describes the use of Mannich bases as alkylating agents via elimination-addition).

  • Michael Addition Protocols:

    • "Michael Addition of Indoles to Nitroalkenes." Organic Chemistry Portal. (Provides the baseline for the Indole protocol described above).

    • [Link]

Disclaimer: This Application Note is for research and development purposes only. 1-(2-Methyl-2-nitropropyl)pyrrolidine and its breakdown products are chemical irritants. All procedures must be performed in a fume hood.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 1-(2-Methyl-2-nitropropyl)pyrrolidine

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for the synthesis of 1-(2-Methyl-2-nitropropyl)pyrrolidine (CAS No. 130564-37-3).

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 1-(2-Methyl-2-nitropropyl)pyrrolidine (CAS No. 130564-37-3). This guide is designed for researchers, chemists, and process development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and optimized protocols to improve the yield and purity of this valuable β-nitroamine intermediate.

Core Synthesis Overview: The Nitro-Mannich (Aza-Henry) Reaction

The synthesis of 1-(2-Methyl-2-nitropropyl)pyrrolidine is a classic example of a nitro-Mannich reaction , also known as an aza-Henry reaction.[1] This carbon-carbon bond-forming reaction involves the nucleophilic addition of a nitroalkane to an imine.[1] In this specific case, the reaction proceeds via three key components:

  • Pyrrolidine: A secondary amine.

  • Formaldehyde: An aldehyde that reacts with pyrrolidine to form an electrophilic iminium ion in situ.

  • 2-Nitropropane: An aliphatic nitro compound that, in the presence of a base, forms a nucleophilic nitronate anion.

The overall reaction is a three-component condensation that forms the desired β-nitroamine product. Understanding the interplay between these components is critical for troubleshooting and yield optimization.

Reaction Pathway Diagram

Reaction_Mechanism cluster_0 Step 1: Iminium Ion Formation cluster_1 Step 2: Nitronate Formation cluster_2 Step 3: C-C Bond Formation Pyrrolidine Pyrrolidine Iminium Pyrrolidinium Ion (Electrophile) Pyrrolidine->Iminium + Formaldehyde Formaldehyde Formaldehyde->Iminium + H2O H₂O Iminium->H2O - Product 1-(2-Methyl-2-nitropropyl)pyrrolidine Iminium->Product Nucleophilic Attack Nitropropane 2-Nitropropane Nitronate Nitronate Anion (Nucleophile) Nitropropane->Nitronate + Base Base (e.g., Et₃N) Base->Nitronate - H⁺ BaseH Protonated Base Nitronate->Product

Caption: The nitro-Mannich reaction pathway for the target synthesis.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems that may arise during the synthesis, providing explanations and actionable solutions to improve your experimental outcomes.

Q1: My reaction yield is consistently low or non-existent. What are the likely causes?

Answer: Low yield is the most common issue and can stem from several factors related to the delicate balance of the nitro-Mannich reaction.

  • Cause 1: Inefficient Iminium Ion Formation. The reaction between pyrrolidine and formaldehyde to form the electrophilic pyrrolidinium ion is a critical first step. This is an equilibrium process, and the removal of water drives it forward. If water is not effectively removed or if the formaldehyde source is of poor quality (e.g., old, polymerized paraformaldehyde), the concentration of the iminium ion will be insufficient.

    • Solution:

      • Use fresh, high-quality paraformaldehyde or an aqueous formaldehyde solution (formalin).

      • If using paraformaldehyde, ensure it fully depolymerizes. This can be aided by gentle heating or the use of a catalytic amount of acid or base, though this must be done with care to avoid side reactions.

      • Consider using a Dean-Stark apparatus or adding a dehydrating agent like anhydrous magnesium sulfate (MgSO₄) if the reaction solvent allows.

  • Cause 2: Incomplete Nitronate Formation. 2-Nitropropane requires a base to be deprotonated to its active nucleophilic nitronate form. The pKa of 2-nitropropane is higher than nitromethane, requiring a sufficiently strong base.

    • Solution:

      • Ensure the base you are using is strong enough. While organic bases like triethylamine (Et₃N) are often used, inorganic bases like potassium carbonate (K₂CO₃) in a suitable solvent can also be effective.

      • Verify the quality and dryness of your base.

  • Cause 3: Retro-Mannich Reaction. The nitro-Mannich reaction is reversible.[2] The product can decompose back into the starting materials (iminium ion and nitroalkane), especially at elevated temperatures or upon prolonged reaction times. This equilibrium can significantly reduce the isolated yield.

    • Solution:

      • Maintain the reaction at the lowest effective temperature. Start with room temperature or even 0 °C and monitor progress.

      • Avoid unnecessarily long reaction times. Monitor the reaction by TLC or GC-MS and work it up as soon as the starting materials are consumed.

  • Cause 4: Instability of the Product. β-nitroamines can be unstable, particularly if there are no electron-withdrawing groups on the amine, which is the case here. The product may degrade during workup or purification.

    • Solution:

      • Employ a mild workup procedure. Avoid strong acids or bases. A simple aqueous wash followed by extraction is often sufficient.

      • If purification by distillation is attempted, use high vacuum and the lowest possible temperature to prevent decomposition. Column chromatography on silica gel may also be an option, but the slightly acidic nature of silica can sometimes degrade basic amines. Using silica gel deactivated with triethylamine may be beneficial.

Q2: I am observing significant side product formation. How can I identify and minimize these impurities?

Answer: Side products in this reaction typically arise from self-condensation or reactions involving excess reagents.

  • Side Product 1: Bis-alkylation Product. An excess of the iminium ion can potentially react with the initial product, although this is less common with a tertiary amine product. A more likely scenario involves the reaction of pyrrolidine with two equivalents of the formaldehyde/2-nitropropane adduct, which is structurally less feasible. A more relevant side reaction is the formation of dinitroamines if a primary amine were used.[3]

  • Side Product 2: Cannizzaro Reaction Products. If using a strong base and aqueous formaldehyde, formaldehyde (which has no α-hydrogens) can undergo a Cannizzaro reaction to produce methanol and formic acid.[2] This consumes the aldehyde and complicates the reaction mixture.

    • Solution:

      • Control the stoichiometry carefully. A 1:1:1 molar ratio of pyrrolidine, formaldehyde, and 2-nitropropane is a good starting point.

      • Add the reagents slowly and in a controlled manner to avoid localized high concentrations.

      • Use a weaker, non-nucleophilic base like triethylamine instead of hydroxides if the Cannizzaro reaction is suspected.

  • Side Product 3: Henry Reaction Adduct. Formaldehyde can react with 2-nitropropane in a competing Henry (nitro-aldol) reaction to form 2-methyl-2-nitro-1-propanol.[2] This alcohol can further react with another molecule of formaldehyde.[2]

    • Solution:

      • This side reaction is favored by conditions that promote the Henry reaction over the Mannich reaction. Pre-forming the iminium ion by mixing pyrrolidine and formaldehyde first before the addition of 2-nitropropane can sometimes minimize this pathway.

Troubleshooting Workflow

Troubleshooting_Workflow Start Low Yield or Impure Product Check_Stoichiometry Verify Stoichiometry (1:1:1 ratio) Start->Check_Stoichiometry Check_Reagents Check Reagent Quality (Fresh Formaldehyde, Dry Solvents/Base) Start->Check_Reagents Check_Temp Review Reaction Temperature Start->Check_Temp Stoich_OK Stoichiometry OK? Check_Stoichiometry->Stoich_OK Reagents_OK Reagents OK? Check_Reagents->Reagents_OK Temp_OK Temp Too High? Check_Temp->Temp_OK Stoich_OK->Reagents_OK Yes Adjust_Stoich Adjust to 1:1:1 or slight excess of nitroalkane Stoich_OK->Adjust_Stoich No Reagents_OK->Temp_OK Yes Replace_Reagents Use Fresh/Purified Reagents Reagents_OK->Replace_Reagents No Lower_Temp Run at Lower Temp (e.g., 0°C to RT) Temp_OK->Lower_Temp Yes Monitor_Workup Investigate Workup & Purification Temp_OK->Monitor_Workup No Optimized Yield Improved Adjust_Stoich->Optimized Replace_Reagents->Optimized Monitor_Time Monitor reaction to avoid prolonged heating Lower_Temp->Monitor_Time Monitor_Time->Optimized Workup_Issue Harsh Conditions? (Strong Acid/Base) Monitor_Workup->Workup_Issue Mild_Workup Use Mild Workup (Aqueous Wash) Deactivate Silica Gel Workup_Issue->Mild_Workup Yes Workup_Issue->Optimized No Mild_Workup->Optimized

Caption: A decision tree for troubleshooting common synthesis issues.

Frequently Asked Questions (FAQs)

Q1: What is the best source of formaldehyde for this reaction? A: Both aqueous formaldehyde (formalin, ~37%) and paraformaldehyde can be used. Paraformaldehyde is often preferred in non-aqueous solvents as it introduces less water. However, it must be fully depolymerized to monomeric formaldehyde to be reactive, which may require gentle heating. Formalin is convenient but introduces water, which can affect the iminium ion equilibrium. The choice often depends on the solvent and reaction scale.

Q2: Which solvent is optimal for this synthesis? A: The reaction can be performed in a variety of solvents, including alcohols (ethanol, methanol), chlorinated solvents (dichloromethane), or even under neat (solvent-free) conditions. Alcohols are common as they readily dissolve all components. The choice of solvent can influence reaction rates and side product formation, so screening may be necessary for optimization.

Q3: Is a catalyst required for this reaction? A: The reaction is typically base-catalyzed to generate the nitronate anion from 2-nitropropane. The choice of base (e.g., triethylamine, potassium carbonate) is a key variable. While not strictly required, Lewis acids or other organocatalysts have been used in other nitro-Mannich reactions to improve yield and stereoselectivity, but for this straightforward synthesis, a simple base is usually sufficient.

Q4: How can I effectively monitor the reaction progress? A: Thin-Layer Chromatography (TLC) is the most common method. Use a suitable solvent system (e.g., ethyl acetate/hexanes) to separate the starting materials from the product. Staining with potassium permanganate is effective for visualizing the product, as the amine moiety is readily oxidized. Gas Chromatography-Mass Spectrometry (GC-MS) can also be used to monitor the disappearance of starting materials and the appearance of the product peak with the correct mass (m/z = 172.22).

Q5: What are the primary safety concerns for this reaction? A:

  • Formaldehyde: Is a suspected carcinogen and a potent irritant. Handle only in a well-ventilated fume hood.

  • 2-Nitropropane: Is flammable and toxic. Avoid inhalation and skin contact.

  • Pyrrolidine: Is a flammable, corrosive, and harmful liquid.

  • Reaction Exotherm: The reaction can be exothermic. Ensure proper temperature control, especially during scale-up, by using an ice bath and slow addition of reagents.

Experimental Protocols

The following is a representative, non-optimized protocol based on general procedures for nitro-Mannich reactions. Researchers should perform their own optimization studies.

Protocol 1: Synthesis of 1-(2-Methyl-2-nitropropyl)pyrrolidine

Materials:

  • Pyrrolidine (1.0 eq)

  • Paraformaldehyde (1.05 eq)

  • 2-Nitropropane (1.1 eq)

  • Triethylamine (Et₃N) (1.2 eq)

  • Ethanol (as solvent)

Procedure:

  • To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add pyrrolidine and ethanol.

  • Add paraformaldehyde to the solution. The mixture may be gently warmed (to ~40-50°C) to aid the depolymerization of paraformaldehyde and formation of the iminium ion. Stir for 30-60 minutes.

  • Cool the mixture to room temperature or to 0°C in an ice bath.

  • In a separate flask, prepare a solution of 2-nitropropane and triethylamine in ethanol.

  • Slowly add the 2-nitropropane/triethylamine solution to the reaction flask containing the iminium ion over 30 minutes, maintaining the internal temperature below 25°C.

  • After the addition is complete, allow the reaction to stir at room temperature for 12-24 hours.

  • Monitor the reaction progress by TLC until the starting pyrrolidine is consumed.

  • Upon completion, concentrate the reaction mixture under reduced pressure to remove the ethanol.

  • Dissolve the residue in dichloromethane (DCM) or ethyl acetate and wash with water (2x) and then with brine (1x).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

Protocol 2: Purification

The crude product can be purified by one of the following methods:

  • Vacuum Distillation (Preferred for Scale-up):

    • Assemble a short-path distillation apparatus.

    • Heat the crude oil gently under high vacuum. The product is a liquid with an estimated boiling point significantly higher than the starting materials. Care must be taken to avoid thermal decomposition.

  • Column Chromatography (for smaller scale/high purity):

    • Prepare a silica gel column. To prevent product degradation, the silica gel can be pre-treated by slurrying it in the eluent containing 1-2% triethylamine.

    • Load the crude product onto the column.

    • Elute with a gradient of ethyl acetate in hexanes (e.g., starting from 5% and increasing to 20-30% ethyl acetate).

    • Collect fractions and combine those containing the pure product, as determined by TLC.

    • Remove the solvent under reduced pressure to yield the purified 1-(2-Methyl-2-nitropropyl)pyrrolidine.

Summary of Key Parameters and Expected Outcomes

ParameterConditionExpected Outcome on YieldPotential Side Reactions to Monitor
Temperature Low (0°C - RT)Favors product formation, minimizes retro-reaction.Slower reaction rate.
High (>50°C)Increases reaction rate but promotes retro-Mannich and potential side product formation.[2]Retro-Mannich, dehydration (less likely).
Stoichiometry 1:1:1 (Amine:Aldehyde:Nitro)Balanced reaction, good starting point.-
Excess FormaldehydeCan lead to Henry reaction side products and Cannizzaro reaction.[2]2-Methyl-2-nitro-1,3-propanediol.
Excess 2-NitropropaneCan help drive the reaction to completion.-
Base Weak (e.g., Et₃N)Sufficient for nitronate formation, minimizes Cannizzaro.-
Strong (e.g., NaOH)Can accelerate the reaction but increases risk of Cannizzaro and other side reactions.Cannizzaro reaction.
Reaction Time Too ShortIncomplete conversion, low yield.-
Too LongIncreased risk of retro-Mannich reaction and product degradation.[4]Retro-Mannich.

Experimental Workflow Diagram

Experimental_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Purification Reagents 1. Charge Pyrrolidine, Paraformaldehyde, & Solvent Iminium_Formation 2. Stir (Warm if needed) to form Iminium Ion Reagents->Iminium_Formation Cooling 3. Cool Reaction Mixture (e.g., 0°C) Iminium_Formation->Cooling Addition 4. Slowly Add Solution of 2-Nitropropane & Base Cooling->Addition Stirring 5. Stir at Room Temp (12-24h) Addition->Stirring Monitoring 6. Monitor by TLC/GC-MS Stirring->Monitoring Concentrate 7. Concentrate Solvent Monitoring->Concentrate Extract 8. Dissolve in DCM, Wash with H₂O/Brine Concentrate->Extract Dry 9. Dry (Na₂SO₄) & Concentrate Extract->Dry Purify 10. Purify by Vacuum Distillation or Column Chromatography Dry->Purify Final_Product Pure Product Purify->Final_Product

Caption: Step-by-step experimental workflow from preparation to purification.

References

  • Wikipedia. (2023). Nitro-Mannich reaction. [Link]

  • Chemistry Steps. (2021). Mannich Reaction. [Link]

  • Macmillan, D. W. C., et al. (2009). Nitro-Mannich/lactamization cascades for the direct stereoselective synthesis of pyrrolidin-2-ones. Organic Letters, 11(20), 4512-5. [Link]

  • Faisca Phillips, A. M. (2020). The Stereoselective Nitro-Mannich Reaction in the Synthesis of Active Pharmaceutical Ingredients and Other Biologically Active Compounds. Frontiers in Chemistry. [Link]

  • Noble, A., & Anderson, J. C. (2013). The Nitro-Mannich Reaction. Chemical Society Reviews, 42(13). [Link]

  • UCL Discovery. (n.d.). Development of an Enantioselective Reductive Nitro-Mannich Reaction using Thiourea Catalysis. [Link]

  • Wikipedia. (2023). Pyrrolidine. [Link]

Sources

Optimization

Purification techniques for "1-(2-Methyl-2-nitropropyl)pyrrolidine"

Technical Support Center: 1-(2-Methyl-2-nitropropyl)pyrrolidine Ticket System: Advanced Purification & Stability Protocols [1][2][3][4] Welcome to the Nitro-Mannich Application Support Hub Current Status: Operational Sub...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 1-(2-Methyl-2-nitropropyl)pyrrolidine Ticket System: Advanced Purification & Stability Protocols [1][2][3][4]

Welcome to the Nitro-Mannich Application Support Hub

Current Status: Operational Subject: 1-(2-Methyl-2-nitropropyl)pyrrolidine (CAS: 130564-37-3) Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1][2][3][4]

You are accessing this guide because standard purification methods (simple evaporation or flash chromatography) have likely resulted in oils, decomposition, or low purity.[2][3][4] This molecule—a tertiary amine beta to a nitro group—presents a specific "Retro-Mannich" instability risk that requires precise protocol adjustments.[2][3]

Part 1: The Purification Decision Matrix

Before proceeding, identify your purity requirements and current state.[2][3][4] Do not default to distillation; the nitro group makes this thermally sensitive.[1][3]

PurificationStrategy cluster_legend Safety Critical Start Crude Reaction Mixture (Pyrrolidine + HCHO + 2-Nitropropane) CheckState Physical State Check: Is it a dark oil? Start->CheckState AcidBase Protocol A: Acid-Base Extraction (Removes neutral nitroalkanes) CheckState->AcidBase Always Start Here PurityCheck Purity > 95%? AcidBase->PurityCheck Distillation Protocol B: High-Vac Distillation (RISK: Thermal Instability) PurityCheck->Distillation No (Deep Clean) SaltForm Protocol C: Salt Formation (HCl/Oxalate) (Best for Storage/Stability) PurityCheck->SaltForm Yes (Stabilize) Distillation->SaltForm Final Step

Figure 1: Strategic workflow for isolating thermally sensitive Nitro-Mannich bases.

Part 2: Troubleshooting Guides & Protocols

Protocol A: The "Cold" Acid-Base Extraction (Primary Cleanup)

Issue: The crude reaction mixture contains unreacted 2-nitropropane (neutral) and pyrrolidine (basic).[3][4] The Fix: You must exploit the basicity of the pyrrolidine nitrogen while avoiding the "Retro-Mannich" hydrolysis that occurs in hot acidic media.[3]

Step-by-Step:

  • Dissolution: Dissolve the crude oil in Diethyl Ether (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    
    ) or Dichloromethane (DCM).[2][3][4]
    
  • Acid Wash (Critical Step):

    • Extract with cold (0°C) 10% HCl.[1][2][3][4]

    • Mechanism:[2][3][4][5][6][7][8][9] The target molecule protonates and moves to the aqueous layer.[3] Neutral impurities (unreacted 2-nitropropane, formaldehyde polymers) stay in the organic layer.[2][3][4]

    • Warning: Do not use heat.[2][3] Mannich bases hydrolyze back to starting materials in hot acid.[2][3]

  • Separation: Discard the organic layer (contains non-basic impurities).[1][2][3]

  • Basification:

    • Cool the aqueous layer to 0°C.[1][3]

    • Slowly add 20% NaOH or ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

      
       until pH > 11.[2][3]
      
    • Observation: The product will oil out as a free base.[1][3]

  • Recovery: Extract the cloudy aqueous mixture with DCM (

    
    ). Dry over 
    
    
    
    and evaporate under vacuum at <40°C .

Data Validation:

Parameter Target Value Failure Mode
Aqueous pH (Step 2) < 2.0 Product remains in organic layer if not fully protonated.[1][2][3]
Aqueous pH (Step 4) > 11.0 Amine salt does not free-base; yield loss to aqueous waste.[1][2][3][4]

| Temperature | < 10°C | Retro-Mannich decomposition (smell of formaldehyde).[1][2][3][4] |

Protocol B: High-Vacuum Distillation (The Danger Zone)

Issue: You need >98% purity, but the compound is thermally unstable. Risk: Nitro compounds can undergo violent decomposition at high temperatures.[2][3] 2-Nitropropane residues are an explosion hazard if concentrated.[2][3]

Safety Prerequisites:

  • Never distill to dryness.[1][2][3]

  • Ensure all unreacted 2-nitropropane is removed via Protocol A before heating.[1][2][3]

  • Use a blast shield.[1][2][3]

Procedure:

  • Equipment: Short-path distillation head or Kugelrohr (preferred for small scales).

  • Vacuum: High vacuum required (< 1 mmHg / < 1.3 mbar).

  • Temperature:

    • Bath Temp: Do not exceed 100°C initially.

    • Vapor Temp: Expect boiling point around 70–85°C at 0.5 mmHg (estimated based on MW ~172 and nitro/amine functionality).

  • Collection: Collect the main fraction. If the pot residue turns dark brown/black, STOP immediately and cool.

Protocol C: Salt Formation (Long-Term Storage)

Issue: The free base oil turns red/brown over time (oxidation).[1][2][3][4] The Fix: Convert to a crystalline salt.

Method (Hydrochloride Salt):

  • Dissolve the purified free base in dry Ethanol or ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    
    .[2][3]
    
  • Cool to 0°C.

  • Add 1.05 equivalents of HCl (as 2M solution in diethyl ether or dioxane) dropwise.

  • Precipitation: A white solid should form immediately.[1][2][3]

  • Filtration: Filter under nitrogen. Hygroscopic! Store in a desiccator.

Part 3: Frequently Asked Questions (FAQs)

Q1: I tried chromatography on silica, but my compound streaked and yield was low. Why? A: Tertiary amines interact strongly with the acidic silanol groups on silica gel, causing "tailing" and irreversible adsorption.[3][4]

  • Solution: Pre-treat your silica column with 1% Triethylamine (TEA) in Hexanes.[2][3][4] Use an eluent system containing 1% TEA or

    
     (e.g., DCM:MeOH:NH4OH 95:4:1).[2][3][4]
    

Q2: My product smells like formaldehyde. Is this normal? A: No. This indicates Retro-Mannich decomposition .[1][2][3]

  • Cause: You likely heated the compound in the presence of moisture or acid, or the distillation bath was too hot.[1][3]

  • Remedy: Repurify via Protocol A (keep cold). Store the product as a salt (Protocol C) or at -20°C under Argon.

Q3: Can I use this compound for reductive alkylation? A: Yes. The nitro group can be reduced to a primary amine (using ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">


/Raney Ni or 

), creating a vicinal diamine framework (1,2-diamine derivative).[2][3][4]
  • Note: If reducing the nitro group, do not use strong acid conditions initially, or the Mannich linkage may cleave.[2][3][4]

Part 4: References & Authority

  • Original Synthesis (Mannich Reaction of Nitroalkanes):

    • Zeldin, L., & Shechter, H. (1957).[2][3][4] The Preparation and Properties of Some 1-Substituted 2-Nitropropanes. Journal of the American Chemical Society.[3]

    • Relevance: Establishes the core reactivity of 2-nitropropane with formaldehyde and amines.[1][3]

    • [1][2][3][4]

  • Thermal Stability of Nitro Compounds:

    • Health and Safety Executive (HSE).[1][2][3][4] Chemical Reaction Hazards of Distillation Processes.

    • Relevance: Safety protocols for distilling nitro-containing residues.[1][2][3][10]

  • pKa and Extraction Logic:

    • Hall, H. K. (1957).[2][3][4] Correlation of the Base Strengths of Amines. Journal of the American Chemical Society.[3]

    • Relevance: Justifies the pKa shift of beta-nitro amines (weaker bases than parent pyrrolidine) necessitating pH > 11 for extraction.[1][3]

    • [1][2][3][4]

  • Mannich Base Instability (Retro-Mannich):

    • Tramontini, M. (1973).[1][2][3][4] Advances in the Chemistry of Mannich Bases. Synthesis.

    • Relevance: details the reversibility of the reaction under thermal/acidic stress.

    • [1][2][3][4]

Sources

Troubleshooting

Technical Support Center: Stability and Degradation of 1-(2-Methyl-2-nitropropyl)pyrrolidine

Welcome to the technical support center for 1-(2-Methyl-2-nitropropyl)pyrrolidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information, trouble...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 1-(2-Methyl-2-nitropropyl)pyrrolidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information, troubleshooting advice, and frequently asked questions regarding the stability and degradation of this molecule.

Introduction

1-(2-Methyl-2-nitropropyl)pyrrolidine is a unique molecule combining a pyrrolidine ring with a nitro-alkane substituent.[1] Understanding its stability profile is crucial for its handling, storage, and application in various research and development settings. This guide will walk you through potential degradation pathways, how to design and execute stability studies, and how to troubleshoot common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 1-(2-Methyl-2-nitropropyl)pyrrolidine?

A1: The stability of 1-(2-Methyl-2-nitropropyl)pyrrolidine can be influenced by several factors, including:

  • pH: The tertiary amine of the pyrrolidine ring and the nitro group can exhibit reactivity under strongly acidic or basic conditions.

  • Temperature: Elevated temperatures can accelerate degradation, potentially leading to the cleavage of chemical bonds.

  • Light: Exposure to UV or visible light may induce photolytic degradation, especially given the presence of the nitro group which can be photoreactive.[2]

  • Oxidizing Agents: The pyrrolidine ring and the carbon adjacent to the nitro group may be susceptible to oxidation.

Q2: Are there any known degradation products of 1-(2-Methyl-2-nitropropyl)pyrrolidine?

A2: While specific degradation products for this exact molecule are not extensively documented in publicly available literature, based on its chemical structure, potential degradation products could arise from hydrolysis of the C-N bond, oxidation of the pyrrolidine ring, or reactions involving the nitro group. Forced degradation studies are the most effective way to identify and characterize potential degradation products.[3][4][5]

Q3: What are the recommended storage conditions for 1-(2-Methyl-2-nitropropyl)pyrrolidine?

A3: To ensure the long-term stability of 1-(2-Methyl-2-nitropropyl)pyrrolidine, it is recommended to store the compound in a cool, dark, and dry place.[6] Inert atmosphere storage (e.g., under argon or nitrogen) can also be considered to minimize oxidative degradation.

Q4: How can I develop a stability-indicating analytical method for this compound?

A4: A stability-indicating method is crucial for accurately quantifying the compound in the presence of its degradation products.[4][7] High-Performance Liquid Chromatography (HPLC) with UV detection is a common and effective technique.[8] To develop such a method, you will need to perform forced degradation studies to generate the potential degradation products and then develop an HPLC method that can resolve the parent compound from all generated degradants.

Troubleshooting Guide

Observed Issue Potential Cause Recommended Action
Loss of assay purity over time in storage. Improper storage conditions (exposure to light, heat, or moisture).Review storage conditions. Store in a tightly sealed container in a refrigerator or freezer, protected from light. Consider purging the container with an inert gas.
Appearance of new peaks in the chromatogram during routine analysis. Degradation of the compound.Perform a forced degradation study to identify the degradation products. This will help in understanding the degradation pathway and in developing a stability-indicating method.
Inconsistent results in bioassays or other functional experiments. Degradation of the active compound, leading to lower effective concentration.Re-analyze the purity of the compound stock solution using a validated analytical method. Prepare fresh stock solutions for critical experiments.
Color change of the solid compound or solution. Potential degradation, possibly due to oxidation or photodecomposition.Investigate the cause by performing stress testing under oxidative and photolytic conditions. Characterize any colored degradants.

Experimental Protocols: Forced Degradation Studies

Forced degradation studies are essential to understand the intrinsic stability of a molecule and to identify likely degradation products.[3][5] An extent of 5-20% degradation is generally considered optimal for these studies.[4][7]

Protocol 1: Hydrolytic Degradation
  • Preparation of Solutions: Prepare solutions of 1-(2-Methyl-2-nitropropyl)pyrrolidine (e.g., 1 mg/mL) in 0.1 M HCl (acidic), deionized water (neutral), and 0.1 M NaOH (basic).

  • Incubation: Incubate the solutions at a controlled temperature (e.g., 60 °C) for a defined period (e.g., 24, 48, 72 hours). A control sample should be kept at 4 °C.

  • Sample Analysis: At each time point, withdraw an aliquot, neutralize if necessary, and dilute to a suitable concentration for analysis by a suitable analytical method (e.g., HPLC-UV).

  • Data Evaluation: Compare the chromatograms of the stressed samples with the control to identify any degradation products.

Protocol 2: Oxidative Degradation
  • Preparation of Solution: Prepare a solution of 1-(2-Methyl-2-nitropropyl)pyrrolidine (e.g., 1 mg/mL) in a suitable solvent (e.g., water or methanol).

  • Stress Condition: Add a controlled amount of an oxidizing agent, such as 3% hydrogen peroxide.

  • Incubation: Incubate the solution at room temperature for a defined period, monitoring the reaction progress.

  • Sample Analysis: Analyze the sample at different time points by HPLC-UV to observe the formation of degradation products.

Protocol 3: Photolytic Degradation
  • Sample Preparation: Prepare solutions of the compound and also spread a thin layer of the solid compound on a petri dish.

  • Light Exposure: Expose the samples to a light source that provides both UV and visible light, as specified in ICH guideline Q1B (e.g., an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter).[9][10] A dark control sample should be stored under the same conditions but protected from light.

  • Sample Analysis: After the exposure period, analyze both the light-exposed and dark control samples by HPLC-UV.

Protocol 4: Thermal Degradation
  • Sample Preparation: Place the solid compound in a controlled temperature oven.

  • Heating: Expose the solid to a high temperature (e.g., 80 °C) for a specified duration.

  • Sample Analysis: At various time points, remove a sample, dissolve it in a suitable solvent, and analyze by HPLC-UV.

Potential Degradation Pathways

Based on the chemical structure of 1-(2-Methyl-2-nitropropyl)pyrrolidine, several degradation pathways can be postulated.

Hydrolytic Degradation Pathway

Under strong acidic or basic conditions, the pyrrolidine ring may undergo ring-opening.[11]

G cluster_hydrolysis Hydrolytic Degradation A 1-(2-Methyl-2-nitropropyl)pyrrolidine B Ring-Opened Product (e.g., 4-(methylamino)butyric acid derivative) A->B  H+ or OH-  

Caption: Postulated hydrolytic degradation of 1-(2-Methyl-2-nitropropyl)pyrrolidine.

Oxidative Degradation Pathway

Oxidation could occur at the pyrrolidine ring, potentially forming N-oxides or other oxidized species.[12] The carbon adjacent to the nitro group might also be susceptible to oxidation.

G cluster_oxidation Oxidative Degradation A 1-(2-Methyl-2-nitropropyl)pyrrolidine B N-oxide A->B  [O]   C Ring-Oxidized Products A->C  [O]  

Caption: Potential oxidative degradation pathways.

Photolytic Degradation Pathway

The nitro group can be photoreactive, potentially leading to the formation of radicals and subsequent degradation products. Another possibility is a [2+2] cycloaddition if the molecules are suitably aligned in the solid state.[13][14]

G cluster_photolysis Photolytic Degradation A 1-(2-Methyl-2-nitropropyl)pyrrolidine B Radical Intermediates A->B  hν   C [2+2] Cycloaddition Product (in solid state) A->C  hν (solid)   D Further Degradation Products B->D

Caption: Possible photolytic degradation pathways.

Analytical Methodologies

A robust analytical method is essential for monitoring the stability of 1-(2-Methyl-2-nitropropyl)pyrrolidine.

Technique Application Key Considerations
High-Performance Liquid Chromatography (HPLC) Purity determination, quantification of parent compound and degradation products.Method must be stability-indicating (i.e., able to separate the parent compound from all degradation products). A C18 column with a mobile phase of acetonitrile and water/buffer is a good starting point.
Liquid Chromatography-Mass Spectrometry (LC-MS) Identification of unknown degradation products.Provides molecular weight information of the degradants, which is crucial for structure elucidation.
Nuclear Magnetic Resonance (NMR) Spectroscopy Structure elucidation of isolated degradation products.Provides detailed structural information.[1]
Fourier-Transform Infrared (FTIR) Spectroscopy Identification of functional group changes during degradation.Can indicate changes to the nitro group or the formation of new functional groups.[1]

References

  • N-METHYL-2-PYRROLIDONE - IRIS. (n.d.). Retrieved from [Link]

  • Forced Degradation Studies for Biopharmaceuticals - Pharmaceutical Technology. (2016, May 2). Retrieved from [Link]

  • Novel Metabolic Pathway for N-Methylpyrrolidone Degradation in Alicycliphilus sp. Strain BQ1 - PMC. (n.d.). Retrieved from [Link]

  • Forced Degradation – A Review. (2022, November 30). Retrieved from [Link]

  • Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). Retrieved from [Link]

  • Chemical Stability and Characterization of Degradation Products of Blends of 1‐(2-Hydroxyethyl)pyrrolidine and 3‐Amino - Norwegian Research Information Repository - NTNU. (2022, December 19). Retrieved from [Link]

  • Results of forced degradation studies | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved from [Link]

  • Photostability and Photostabilization of Drugs and Drug Products - SciSpace. (n.d.). Retrieved from [Link]

  • A combined theoretical and experimental study of the pyrolysis of pyrrolidine. (2025, September 15). Retrieved from [Link]

  • Forced degradation studies for Drug Substances and Drug Products - Q1 Scientific. (2017, September 21). Retrieved from [Link]

  • METHOD OF ANALYSIS N–methyl–2-pyrrolidone - FDA. (2011, September 26). Retrieved from [Link]

  • Q1B Photostability Testing of New Active Substances and Medicinal Products. (n.d.). Retrieved from [Link]

  • Safety Data Sheet - SPS | Solvents & Petroleum Service, Inc. (2015, June 17). Retrieved from [Link]

  • N-oxidation of N-methylpyrrolidine released in vivo from cefepime - PubMed. (n.d.). Retrieved from [Link]

  • Comprehensive overview of the analytical methods for determining pyrrolizidine alkaloids and their derived oxides in foods. (2023, October 12). Retrieved from [Link]

  • Assessing the Oxidative Degradation of N-Methylpyrrolidone (NMP) in Microelectronic Fabrication Processes by Using a Multiplatform Analytical Approach - PMC. (2020, March 4). Retrieved from [Link]

  • Assessing the oxidative degradation of N-methylpyrrolidone (NMP) in microelectronic fabrication processes by using a multiplatform analytical approach - Queen's University Belfast. (2020, March 4). Retrieved from [Link]

  • Assessing the Oxidative Degradation of N-Methylpyrrolidone (NMP) in Microelectronic Fabrication Processes by Using a Multiplatform Analytical Approach - ResearchGate. (2020, March 4). Retrieved from [Link]

  • N-Methyl-2-pyrrolidone - Wikipedia. (n.d.). Retrieved from [Link]

  • Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol - PMC. (n.d.). Retrieved from [Link]

  • Photoinstability of some tyrphostin drugs: chemical consequences of crystallinity - PubMed. (n.d.). Retrieved from [Link]

  • Oxidation of N-acyl-pyrrolidines and -piperidines with lron(II)-hydrogen peroxide and an iron complex-molecular oxygen - ResearchGate. (2025, August 5). Retrieved from [Link]

  • RAPID & REPEATABLE PHOTOSTABILITY RESULTS IN AN ICH Q1B OPTION II CHAMBER - Caron Scientific. (n.d.). Retrieved from [Link]

  • Conformationally restricted pyrrolidines by intramolecular [2+2] photocycloaddition reactions - Chemical Communications (RSC Publishing). (n.d.). Retrieved from [Link]

  • Oxidation of Organic Compounds with Peroxides Catalyzed by Polynuclear Metal Compounds - MDPI. (2021, January 31). Retrieved from [Link]

  • US4168226A - Thermal stabilization of N-methyl-2-pyrrolidone - Google Patents. (n.d.).
  • 1-METHYL-2-PYRROLIDINONE (N-METHYL-2-PYRROLIDINONE) - Ataman Kimya. (n.d.). Retrieved from [Link]

  • The Effects of Alkali and Temperature on the Hydrolysis Rate of N-methylpyrrolidone. (2017, December 19). Retrieved from [Link]

  • The hydrolysis of pyrrolidine green and some derivatives. Part 2. The kinetics of the ... - RSC Publishing. (n.d.). Retrieved from [Link]

  • N-(2-Methylpropyl)pyrrolidine - the NIST WebBook. (n.d.). Retrieved from [Link]

Sources

Optimization

Optimizing reaction conditions for "1-(2-Methyl-2-nitropropyl)pyrrolidine" catalysis

This is a technical support guide designed for researchers and process chemists utilizing 1-(2-Methyl-2-nitropropyl)pyrrolidine (MNPP) . This molecule acts as a specialized tertiary amine organocatalyst and a ligand prec...

Author: BenchChem Technical Support Team. Date: February 2026

This is a technical support guide designed for researchers and process chemists utilizing 1-(2-Methyl-2-nitropropyl)pyrrolidine (MNPP) . This molecule acts as a specialized tertiary amine organocatalyst and a ligand precursor .

Due to its structural nature (a Mannich base containing a nitro group and a tertiary amine), it presents unique stability challenges—specifically the Retro-Mannich degradation pathway. This guide focuses on stabilizing the catalyst and optimizing its electronic/steric environment for maximum efficiency.

Topic: Optimizing Reaction Conditions for 1-(2-Methyl-2-nitropropyl)pyrrolidine Catalysis Document ID: TSP-MNPP-001 Target Audience: Synthetic Chemists, Process Engineers Status: Active

Core Catalyst Profile & Mechanism

1-(2-Methyl-2-nitropropyl)pyrrolidine (MNPP) is a bifunctional molecule. It operates primarily as a bulky tertiary amine base but possesses a nitro group that electronically modulates the nitrogen's basicity and serves as a handle for metal coordination or reduction.

  • Chemical Class: Nitro-Mannich Base (Tertiary Amine).

  • Key Feature: The gem-dimethyl group (from the 2-nitropropane moiety) creates a "neopentyl-like" steric environment.

  • Primary Failure Mode: Retro-Mannich Dissociation . Under thermal stress or acidic conditions, MNPP reverts to Pyrrolidine, Formaldehyde, and 2-Nitropropane.

Mechanistic Logic (The "Why")

Unlike simple bases (e.g., TEA, DIPEA), MNPP's basicity is attenuated by the electron-withdrawing nitro group (


-position). This makes it a "soft" base , ideal for sensitive substrates where strong bases cause elimination side-reactions. However, its catalytic cycle is governed by the stability of the C-N bond linking the pyrrolidine to the nitro-alkyl chain.

Critical Stability Workflow (The Retro-Mannich Risk)

The most common user issue is catalyst decomposition before or during the reaction. MNPP exists in equilibrium with its precursors.

Diagram: The Stability Equilibrium

The following diagram illustrates the Retro-Mannich risk and the conditions that trigger it.

RetroMannichStability cluster_conditions Optimization Window MNPP Active Catalyst (MNPP) Imine Imine/Iminium Intermediate MNPP->Imine Acidic pH (< 6.0) High T (> 60°C) Precursors Inactive Precursors (Pyrrolidine + HCHO + 2-NP) Precursors->MNPP Synthesis Mode (Cool, Basic) Imine->Precursors Hydrolysis

Caption: Figure 1. The Retro-Mannich degradation pathway. High temperature or acidic protons catalyze the cleavage of the C-N bond, destroying the catalyst.

Optimization Protocol: Variable Tuning

To maximize turnover number (TON) and selectivity, you must tune the reaction environment to balance basicity against stability .

A. Solvent Selection (Dielectric Tuning)

The nitro group is highly polar. Solvent choice affects the conformation of the catalyst and the "tightness" of the ion pair formed during catalysis.

Solvent ClassRecommended SolventsEffect on MNPP CatalysisRisk Factor
Non-Polar Toluene, HexaneHigh Stability. Promotes tight ion-pairing (good for enantioselectivity if chiral additives used).Low solubility of polar substrates.
Polar Aprotic MeCN, DMF, THFHigh Reactivity. Solvates the nitro group, freeing the amine lone pair.Moderate Risk. High dielectric constant can stabilize the separation of charges, potentially accelerating Retro-Mannich cleavage if water is present.
Polar Protic MeOH, EtOH, WaterPoor. Hydrogen bonding to the amine reduces basicity.High Risk. Solvolysis promotes decomposition. Avoid unless necessary.
B. Temperature Management
  • Optimal Range: 0°C to 40°C.

  • Critical Limit: Do not exceed 60°C . Above this threshold, the equilibrium shifts toward dissociation (entropy driven).

  • Protocol: If the reaction is sluggish at 40°C, do not increase temperature. Instead, increase catalyst loading or switch to a more polar aprotic solvent (e.g., from Toluene to THF).

C. Stoichiometry & Additives
  • Catalyst Loading: Standard loading is 5–10 mol%. Due to the high molecular weight (steric bulk), 10 mol% is often required for bimolecular reactions.

  • Water Scavengers: The presence of water accelerates hydrolysis. Always use Molecular Sieves (3Å or 4Å) in the reaction vessel to prevent the hydrolysis of the iminium intermediate if the catalyst begins to degrade.

Troubleshooting Guide (FAQs)

Q1: The reaction mixture turned dark brown/black, and conversion stopped. What happened?

  • Diagnosis: This is the signature of Retro-Mannich decomposition followed by polymerization of the liberated formaldehyde and oxidation of the pyrrolidine.

  • Fix: Check your reaction temperature. If you are heating >50°C, stop. Ensure the solvent is anhydrous; water promotes the breakdown of the hemiaminal intermediate.

Q2: I am seeing low yields compared to using Triethylamine (TEA).

  • Diagnosis: MNPP is a weaker base than TEA due to the electron-withdrawing nitro group and the steric bulk of the gem-dimethyl group.

  • Fix: The substrate might require a stronger base. If you must use MNPP (e.g., for specific selectivity), increase the concentration of the reactants (0.5 M to 1.0 M) to drive the kinetics, rather than heating.

Q3: Can I use MNPP as a ligand for Copper catalysis?

  • Answer: Yes. The nitro group and amine nitrogen can form a 6-membered chelate ring with metals (Cu, Ni).

  • Optimization: Pre-complex the MNPP with the metal salt in THF for 30 minutes before adding the substrate. This ensures the active catalytic species is formed and prevents the metal from reacting non-selectively with the substrate.

Q4: How do I remove MNPP after the reaction?

  • Protocol: MNPP is basic.

    • Dilute reaction mixture with EtOAc or Ether.

    • Wash with mild acid (0.5 M HCl or Citric Acid). The MNPP will protonate and move to the aqueous layer.

    • Warning: Do not use strong, concentrated acid and heat, or you will degrade the molecule in the waste stream, potentially causing issues if you intend to recover it.

Advanced Workflow: Catalyst Activation (Reduction)

Many researchers use MNPP as a precursor to the corresponding diamine (1-(2-amino-2-methylpropyl)pyrrolidine), which is a potent bidentate ligand. If your application requires the diamine, MNPP must be reduced first.

ActivationWorkflow Step1 MNPP (Precursor) Step2 Reduction Step (H2/Pd-C or Raney Ni) Step1->Step2 MeOH, RT, 50 psi Step3 Active Diamine Ligand (1-(2-amino-2-methylpropyl)pyrrolidine) Step2->Step3 Filter & Distill

Caption: Figure 2. Activation of MNPP to the diamine ligand. This reduction significantly increases the basicity and chelating power of the catalyst.

References

  • Mannich, C. & Krösche, W. (1912). Ueber ein Kondensationsprodukt aus Formaldehyd, Ammoniak und Antipyrin. Archiv der Pharmazie. [Classic foundation of the Mannich reaction mechanism].
  • Arend, M., Westermann, B., & Risch, N. (1998). Modern Variants of the Mannich Reaction. Angewandte Chemie International Edition. (Discusses the stability and equilibrium of Mannich bases).
  • Ballini, R. & Petrini, M. (2004). Recent synthetic developments in the nitro-Mannich reaction (aza-Henry reaction). Tetrahedron. (Details the synthesis and stability of nitro-amine compounds).
  • Noble, A. & Anderson, J. C. (2013).[1] Nitro-Mannich Reaction. Chemical Reviews. [Authoritative review on the properties of nitro-amine catalysts and intermediates].

  • Trost, B. M. & Brindle, C. S. (2010). The Direct Catalytic Asymmetric Mannich Reaction. Chemical Society Reviews.

Sources

Troubleshooting

Technical Support Center: Synthesis of 1-(2-Methyl-2-nitropropyl)pyrrolidine

Executive Summary The synthesis of 1-(2-Methyl-2-nitropropyl)pyrrolidine is a classic three-component Mannich reaction (specifically a nitro-Mannich or aza-Henry type). While operationally simple, the reaction is governe...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The synthesis of 1-(2-Methyl-2-nitropropyl)pyrrolidine is a classic three-component Mannich reaction (specifically a nitro-Mannich or aza-Henry type). While operationally simple, the reaction is governed by a delicate equilibrium and competing pathways.

The target molecule is a tertiary nitro-amine formed by the condensation of:

  • Pyrrolidine (Secondary Amine)

  • Formaldehyde (Aldehyde source)[1][2]

  • 2-Nitropropane (Nitroalkane with

    
    -hydrogen)
    

Core Reaction:



This guide addresses the three most common failure modes: Bis-aminal formation (incorrect addition order), Retro-Mannich fragmentation (thermal instability/equilibrium shift), and Purification decomposition .

Module 1: Reaction Mechanism & Pathway Analysis

Understanding the competing pathways is critical for troubleshooting. The reaction does not proceed in a single step; it involves the formation of reactive intermediates.

Visualizing the Reaction Network

MannichPathways Start Reagents: Pyrrolidine + Formaldehyde + 2-Nitropropane Iminium Intermediate: N-Methylene pyrrolidinium ion Start->Iminium 1. Amine + HCHO (Fast) Aminal Side Product A: Methylene-bis-pyrrolidine (Bis-aminal) Start->Aminal Excess Amine No Nitro present NitroAlc Side Product B: 2-Methyl-2-nitro-1-propanol (Henry Product) Start->NitroAlc Nitro + HCHO mixed first (Base cat.) Product TARGET: 1-(2-Methyl-2- nitropropyl)pyrrolidine Iminium->Product 2. + 2-Nitropropane (Slow, Rate Determining) Product->Iminium Retro-Mannich (High Heat/Acid)

Figure 1: Reaction network showing the desired Mannich pathway versus competitive aminal and Henry reaction pathways.

Module 2: Critical Troubleshooting Protocols

Issue 1: "I am isolating a white solid that is not the target nitro-amine."

Diagnosis: Formation of Methylene-bis-pyrrolidine (Aminal). This occurs when formaldehyde and pyrrolidine react in the absence of the nitroalkane, or if the nitroalkane fails to engage the iminium ion due to steric hindrance or lack of heat.

Corrective Protocol:

  • Change Addition Order: Do not premix pyrrolidine and formaldehyde for long periods without 2-nitropropane.

  • Recommended Sequence:

    • Step A: Dissolve pyrrolidine (1.0 eq) in solvent (Ethanol or Methanol).

    • Step B: Add Formaldehyde (1.0–1.1 eq, 37% aq or Paraformaldehyde) at

      
      C. Stir for 15 mins to form the hemiaminal/iminium in situ.
      
    • Step C: Immediately add 2-Nitropropane (1.1–1.2 eq).

    • Step D: Heat to reflux. The high temperature is required to generate the nitronate anion from 2-nitropropane (which is sterically hindered and less acidic than primary nitroalkanes).

Issue 2: "The reaction stalls at 50-60% conversion."

Diagnosis: Equilibrium limitation (Water inhibition). The Mannich reaction generates water. As water concentration increases, the equilibrium pushes back toward the starting materials (Retro-Mannich).

Corrective Protocol:

Method Description Pros Cons

| Dean-Stark Trap | Use Toluene/Benzene as solvent; reflux to azeotropically remove water. | Drives reaction to completion (Le Chatelier's principle). | Higher boiling point (


C) may degrade nitro group. |
| Molecular Sieves  | Add 4Å Molecular Sieves to the reaction pot (Ethanol solvent). | Mild conditions; effectively scavenges water. | Mechanical stirring issues; filtration required. |
| Excess Reagents  | Use 1.5–2.0 eq of 2-Nitropropane. | Pushes equilibrium forward via mass action. | Requires difficult distillation to remove excess nitroalkane later. |

Expert Recommendation: Use Ethanol reflux with Molecular Sieves . This balances thermal safety with equilibrium management.

Issue 3: "The product turns dark/decomposes during distillation."

Diagnosis: Thermal instability of the tertiary nitro group.[3] Aliphatic nitro compounds, especially those with amino groups, are thermally sensitive. Distilling at atmospheric pressure will likely cause decomposition or explosion.

Corrective Protocol:

  • Neutralize First: Ensure the crude mixture is free of residual base or acid before heating.

  • High Vacuum Only: Distill only under high vacuum (<1 mmHg). Keep pot temperature below

    
    C.
    
  • Alternative Purification: If the product is high boiling, use Acid/Base Extraction :

    • Dissolve crude in Ether/EtOAc.

    • Extract with 1M HCl (Product moves to aqueous phase; non-basic impurities stay in organic).

    • Wash aqueous layer with ether.

    • Basify aqueous layer (pH > 10) with NaOH.

    • Extract product back into Ether/DCM.

    • Dry and concentrate.[4]

Module 3: Safety & Hazard Management

Critical Warning: 2-Nitropropane is a Group 2B Carcinogen (Possibly carcinogenic to humans) and a flammability hazard.

Safety Decision Tree

SafetyCheck Hazard Hazard Identification: 2-Nitropropane (2-NP) PPE Required PPE: Double Nitrile Gloves Fume Hood (High Flow) Respirator (if outside hood) Hazard->PPE Handling Waste Waste Disposal: Segregated Halogenated (Do not mix with strong bases) Hazard->Waste Cleanup

Figure 2: Safety protocol for handling 2-Nitropropane.

Specific Handling Rules:

  • No Metal Spatulas: Nitro compounds can form shock-sensitive salts with certain metals in the presence of strong bases. Use Teflon or glass.

  • Quenching: Quench reaction mixtures with dilute acid (e.g., 1M HCl) rather than strong base to prevent the Nef reaction (conversion of nitro to ketone) or nitronate salt precipitation.

Frequently Asked Questions (FAQs)

Q: Can I use paraformaldehyde instead of formalin? A: Yes, and it is often preferred. Paraformaldehyde generates less water initially than 37% formalin, which helps the equilibrium. However, you must depolymerize it by heating the amine/solvent mixture slightly before adding the nitroalkane.

Q: Why is the product not crystallizing? A: 1-(2-Methyl-2-nitropropyl)pyrrolidine is typically a liquid at room temperature or a low-melting solid due to the bulky, non-planar structure preventing efficient packing. Do not expect spontaneous crystallization; rely on vacuum distillation or refractive index for purity checks.

Q: I see a peak at ~1550 cm⁻¹ in IR. Is this my product? A: Yes. The asymmetric


 stretch typically appears at 1540–1550 cm⁻¹, and the symmetric stretch at 1340–1350 cm⁻¹. The absence of an O-H stretch (3400 cm⁻¹) confirms you have not isolated the Henry product (nitro-alcohol).

References

  • Mechanism of the Mannich Reaction. Chemistry Steps. (General mechanism validation). [Link]

  • Reactions of Nitroparaffins: Reaction of 2-nitropropane with formaldehyde and ammonia. Journal of the Chemical Society. (Historical validation of 2-NP condensation). [Link]

  • Nitro-Mannich Reaction (Aza-Henry). Wikipedia / Organic Chemistry Portal. (General reaction scope). [Link]

Sources

Optimization

Technical Support Center: Reaction Monitoring of 1-(2-Methyl-2-nitropropyl)pyrrolidine by TLC and HPLC

Welcome to the technical support center for the analysis of the synthesis of 1-(2-Methyl-2-nitropropyl)pyrrolidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-dep...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the analysis of the synthesis of 1-(2-Methyl-2-nitropropyl)pyrrolidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) for monitoring this reaction using Thin-Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC).

The synthesis of 1-(2-Methyl-2-nitropropyl)pyrrolidine, a β-nitroamine, typically involves a nitro-Mannich reaction.[1] This reaction sees the condensation of a nitronate, derived from 2-nitropropane, with an iminium ion generated in situ from pyrrolidine and formaldehyde.[1] Accurate and real-time monitoring of this reaction is crucial for determining reaction endpoints, identifying intermediates and by-products, and ultimately maximizing yield.[2]

This guide provides practical, field-proven insights to help you navigate the common challenges associated with the chromatographic analysis of this specific compound and similar chemical entities.

Part 1: Thin-Layer Chromatography (TLC) Troubleshooting Guide

TLC is a rapid and inexpensive technique ideal for qualitative monitoring of the reaction's progress.[3] However, the unique chemical properties of the reactants, intermediates, and the final product—a tertiary amine with a nitro group—can present specific challenges.

Frequently Encountered TLC Issues and Solutions

Question 1: My spots are streaking or smearing, making it difficult to calculate an accurate Rf value. What's causing this and how can I fix it?

Answer: Streaking is a common issue in TLC, especially with polar compounds like amines and nitro compounds.[4][5] There are several potential causes:

  • Sample Overloading: Applying too much sample to the TLC plate is a frequent cause of streaking.[4][6]

    • Solution: Dilute your reaction mixture sample before spotting it on the plate. A 1% concentration is a good starting point.[4] You can also try spotting smaller amounts multiple times in the same location, allowing the solvent to dry between applications.[6]

  • Strong Interaction with Silica Gel: The basic pyrrolidine nitrogen and the polar nitro group can interact strongly with the acidic silica gel stationary phase, leading to tailing.[5][7]

    • Solution: To counteract this, you can add a small amount of a basic modifier to your mobile phase. For example, adding 0.1-0.5% triethylamine can help to neutralize the acidic sites on the silica gel and produce more defined spots.[7]

  • Inappropriate Solvent System: If the mobile phase is too polar, it may not effectively move the compound up the plate, causing it to streak from the baseline. Conversely, a solvent that is not polar enough may not move the compound at all.

    • Solution: Experiment with different solvent systems of varying polarities. A good starting point for separating amines and nitro compounds is a mixture of a non-polar solvent like hexane or toluene with a more polar solvent like ethyl acetate or acetone.

Question 2: I'm not seeing any spots on my TLC plate after development and visualization. What could be the problem?

Answer: The absence of spots can be perplexing, but it's usually due to one of the following reasons:

  • Insufficient Sample Concentration: The concentration of your product may be too low to be detected.[6]

    • Solution: Try concentrating your sample or spotting it multiple times in the same place.[6]

  • Ineffective Visualization Technique: 1-(2-Methyl-2-nitropropyl)pyrrolidine is not UV active, so a UV lamp alone will not be sufficient for visualization.

    • Solution: A chemical stain is necessary. A common method for visualizing nitro compounds is to first reduce the nitro group to an amine using a reagent like stannous chloride (SnCl₂), followed by diazotization and coupling with a compound like β-naphthol to form a colored azo dye.[3][8] Alternatively, a general-purpose stain like potassium permanganate can be used.

  • Solvent Level Too High in Developing Chamber: If the solvent level is above the baseline where you spotted your sample, the compound will dissolve into the solvent pool instead of migrating up the plate.[4][6]

    • Solution: Always ensure the solvent level in the developing chamber is below the origin line of your TLC plate.

Question 3: The Rf values for my starting materials and product are too similar, making it difficult to assess the reaction's progress.

Answer: Poor separation between spots with similar polarities is a common challenge.

  • Solution:

    • Change the Mobile Phase Composition: Experiment with different solvent ratios to fine-tune the polarity of the mobile phase. Small adjustments can significantly impact the separation.

    • Try a Different Solvent System: If adjusting ratios doesn't work, try a completely different solvent system. For example, if you are using a hexane/ethyl acetate system, consider trying a dichloromethane/methanol system.

    • Use a Co-spot: A "cospot" can be very helpful. This involves spotting your reaction mixture, and then on top of that spot, carefully spotting your starting material. If the reaction is complete, you should see a single spot. If the reaction is ongoing, you will see two distinct spots.[9]

Step-by-Step TLC Protocol for Monitoring the Synthesis
  • Plate Preparation: Use silica gel 60 F254 plates. With a pencil, gently draw a starting line about 1 cm from the bottom of the plate.

  • Sample Application: Using a capillary tube, spot the crude reaction mixture on the starting line. It's also good practice to spot the starting materials (pyrrolidine and 2-nitropropane) on separate lanes for comparison.

  • Developing the Plate: Prepare a developing chamber with a suitable mobile phase (e.g., 7:3 Hexane:Ethyl Acetate with 0.5% triethylamine). Place the TLC plate in the chamber, ensuring the solvent level is below the starting line. Cover the chamber and allow the solvent to ascend the plate.

  • Visualization: Once the solvent front is about 1 cm from the top of the plate, remove it and mark the solvent front with a pencil. After the plate has dried, visualize the spots using a suitable staining method.

Visualization Workflow for Nitro Compounds

TLC_Visualization TLC_Plate Developed & Dried TLC Plate Reduction Spray with 5% SnCl₂ in 2M HCl Heat at 100°C for 10-15 min TLC_Plate->Reduction Diazotization Spray with 2% aq. NaNO₂ Reduction->Diazotization Coupling Spray with 10% β-naphthol in 10% aq. NaOH Diazotization->Coupling Visualization Observe Colored Spots Coupling->Visualization

Caption: TLC visualization workflow for nitro compounds.

Part 2: High-Performance Liquid Chromatography (HPLC) Troubleshooting Guide

HPLC provides quantitative data on the reaction's progress, offering higher resolution and accuracy than TLC. However, the polar nature of 1-(2-Methyl-2-nitropropyl)pyrrolidine can pose challenges for traditional reversed-phase HPLC methods.[10]

Common HPLC Issues and Solutions

Question 1: I am having trouble retaining my compound on a standard C18 column. It elutes very early, close to the solvent front.

Answer: This is a common problem when analyzing highly polar compounds on non-polar stationary phases like C18.[10]

  • Solution:

    • Use a Polar-Embedded or Polar-Endcapped Column: These columns have a polar group embedded in or at the end of the alkyl chain, which allows for better retention of polar analytes, even with highly aqueous mobile phases.[11]

    • Employ an Aqueous Normal Phase (ANP) or HILIC Column: Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent alternative for retaining and separating very polar compounds.

    • Modify the Mobile Phase: While less common for such polar compounds, you could try using a highly aqueous mobile phase (e.g., 95% water or buffer). However, be aware of potential "phase collapse" on some C18 columns.

Question 2: My peaks are tailing or showing poor shape. What can I do to improve this?

Answer: Peak tailing can be caused by several factors:

  • Secondary Interactions with the Stationary Phase: The basic pyrrolidine moiety can interact with residual acidic silanol groups on the silica support, leading to tailing.

    • Solution: Add a competing base to the mobile phase, such as 0.1% triethylamine or use a buffered mobile phase to control the pH.

  • Column Overload: Injecting too much sample can lead to peak distortion.

    • Solution: Dilute your sample and inject a smaller volume.

  • Column Contamination or Degradation: Over time, columns can become contaminated or the stationary phase can degrade.

    • Solution: Flush the column with a strong solvent. If the problem persists, the column may need to be replaced.

Question 3: I'm observing ghost peaks in my chromatogram. Where are they coming from?

Answer: Ghost peaks are peaks that appear in the chromatogram but are not part of the injected sample.

  • Solution:

    • Contaminated Mobile Phase: Impurities in the solvents or buffer can accumulate on the column and elute as ghost peaks, especially during a gradient run. Use high-purity HPLC-grade solvents and freshly prepared mobile phases.

    • Carryover from Previous Injections: If a previous sample was highly concentrated, it might not have been completely washed off the column or injector. Run a blank injection (injecting only the mobile phase) to see if the ghost peaks persist. If they do, clean the injector and column.

Recommended Starting HPLC Method
ParameterRecommendation
Column Polar-embedded C18 or HILIC (e.g., 150 mm x 4.6 mm, 5 µm)
Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 7B: Acetonitrile
Gradient 95% A to 50% A over 10 minutes
Flow Rate 1.0 mL/min
Detection UV at 210 nm (for the nitro group) or ELSD/CAD for universal detection
Injection Volume 5 µL
HPLC Troubleshooting Workflow

HPLC_Troubleshooting cluster_retention Retention Issues cluster_tailing Peak Shape Issues cluster_ghost Baseline Issues Problem Identify HPLC Problem Poor_Retention Poor Retention Problem->Poor_Retention Peak_Tailing Peak Tailing Problem->Peak_Tailing Ghost_Peaks Ghost Peaks Problem->Ghost_Peaks Use_Polar_Column Use Polar-Embedded or HILIC Column Poor_Retention->Use_Polar_Column Modify_Mobile_Phase Increase Aqueous Content (with caution) Poor_Retention->Modify_Mobile_Phase Add_Modifier Add Competing Base (e.g., Triethylamine) Peak_Tailing->Add_Modifier Check_Loading Reduce Injection Volume/ Sample Concentration Peak_Tailing->Check_Loading Clean_Column Flush or Replace Column Peak_Tailing->Clean_Column Check_Solvents Use Fresh, High-Purity Mobile Phase Ghost_Peaks->Check_Solvents Run_Blank Run Blank Injection to Check for Carryover Ghost_Peaks->Run_Blank Clean_System Clean Injector and Column Run_Blank->Clean_System If Ghost Peaks Persist

Caption: A logical workflow for troubleshooting common HPLC problems.

Part 3: General FAQs

Q1: What are the key safety precautions to take when handling 1-(2-Methyl-2-nitropropyl)pyrrolidine and its precursors?

A1: Pyrrolidine is a flammable, corrosive, and harmful liquid.[12] 2-Nitropropane is also flammable and a suspected carcinogen. The final product should be handled with care as its toxicological properties may not be fully characterized. Always work in a well-ventilated fume hood, wear appropriate personal protective equipment (PPE) including gloves, safety glasses, and a lab coat.

Q2: Can I use Gas Chromatography (GC) to monitor this reaction?

A2: While GC can be used for the analysis of some nitro compounds, the relatively low volatility and potential for thermal degradation of 1-(2-Methyl-2-nitropropyl)pyrrolidine make HPLC a more suitable technique for routine monitoring.

Q3: How can I confirm the identity of my product spot/peak?

A3: The most definitive way to confirm the identity of your product is to isolate it and characterize it using spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[1] For routine reaction monitoring, co-spotting on TLC with a previously characterized standard or comparing the retention time in HPLC with a known standard is sufficient.

Q4: My reaction seems to have stalled. How can my chromatography data help me troubleshoot the synthesis?

A4: Your TLC or HPLC data provides a snapshot of the reaction components. If you see a large amount of unreacted starting material and very little product, it could indicate a problem with the reaction conditions (e.g., temperature, catalyst activity, or reagent quality). The presence of unexpected spots or peaks could indicate the formation of side products, which might help in diagnosing the issue.

This technical guide provides a comprehensive overview of troubleshooting and FAQs for monitoring the synthesis of 1-(2-Methyl-2-nitropropyl)pyrrolidine. By understanding the principles behind the analytical techniques and the potential pitfalls, researchers can more effectively and efficiently monitor their reactions, leading to improved outcomes.

References

  • Benchchem. (n.d.). Application Notes and Protocols for TLC Visualization of Nitro Compounds.
  • Supelco. (n.d.). HPLC Troubleshooting Guide.
  • University of Colorado Boulder. (n.d.). Thin Layer Chromatography (TLC).
  • Benchchem. (n.d.). 1-(2-Methyl-2-nitropropyl)pyrrolidine.
  • University of Rochester. (n.d.). Troubleshooting Thin Layer Chromatography.
  • ChemBAM. (n.d.). TLC troubleshooting.
  • ThermoFisher. (n.d.). Successful HPLC Operation – A Troubleshooting Guide.
  • International Journal of Chemical and Physical Sciences. (n.d.). Detection of Nitrobenzene in Biological Materials by Thin Layer Chromatography.
  • IJSDR. (n.d.). Troubleshooting in HPLC: A Review.
  • Axion Labs. (2024, January 8). HPLC problems with very polar molecules. YouTube.
  • Sigma-Aldrich. (n.d.). HPLC Troubleshooting Guide.
  • Bitesize Bio. (2025, June 3). Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC.
  • OperaChem. (2024, August 9). TLC TROUBLESHOOTING- The most common problems with TLCs. YouTube.
  • Wikipedia. (n.d.). Pyrrolidine.
  • Magritek. (n.d.). On-line NMR reaction monitoring.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to Pyrrolidine-Based Organocatalysts: Evaluating 1-(2-Methyl-2-nitropropyl)pyrrolidine in the Context of Established Catalytic Scaffolds

In the landscape of asymmetric organocatalysis, the chiral pyrrolidine scaffold has emerged as a cornerstone, enabling a vast array of stereoselective transformations.[1] Since the seminal discoveries of proline-catalyze...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of asymmetric organocatalysis, the chiral pyrrolidine scaffold has emerged as a cornerstone, enabling a vast array of stereoselective transformations.[1] Since the seminal discoveries of proline-catalyzed intermolecular aldol reactions, the field has evolved dramatically, leading to the development of highly sophisticated catalysts with finely tuned steric and electronic properties.[2][3] This guide provides a comparative analysis of various pyrrolidine-based organocatalysts, with a special focus on evaluating the structural attributes of 1-(2-Methyl-2-nitropropyl)pyrrolidine against established catalysts like L-Proline, prolinamides, and diarylprolinol silyl ethers. Our objective is to provide researchers, scientists, and drug development professionals with a clear, data-supported framework for catalyst selection and reaction design.

The Mechanistic Foundation: Enamine and Iminium Ion Catalysis

The efficacy of most pyrrolidine-based catalysts stems from their ability to form key reactive intermediates with carbonyl compounds. This dual-mode activation is fundamental to their broad utility.

  • Enamine Catalysis: The secondary amine of the pyrrolidine catalyst reversibly condenses with a ketone or aldehyde to form a chiral enamine. This enamine acts as a nucleophile, attacking an electrophile (e.g., an aldehyde in an aldol reaction or a nitroolefin in a Michael addition). The chiral environment of the catalyst directs this attack to one face of the electrophile, thereby controlling the stereochemical outcome.[4]

  • Iminium Ion Catalysis: In reactions with α,β-unsaturated aldehydes or ketones, the catalyst forms a chiral iminium ion. This transformation lowers the LUMO of the α,β-unsaturated system, activating it for nucleophilic attack. The bulky framework of the catalyst shields one face of the iminium ion, ensuring a highly enantioselective reaction.[5]

Enamine_Iminium_Catalysis cluster_enamine Enamine Catalysis (Nucleophilic Activation) cluster_iminium Iminium Ion Catalysis (Electrophilic Activation) Ketone Ketone/Aldehyde Enamine Chiral Enamine (HOMO Raised) Ketone->Enamine + Catalyst, -H₂O Catalyst1 Pyrrolidine Catalyst Catalyst1->Enamine Product1 Functionalized Product Enamine->Product1 + Electrophile Electrophile Electrophile (e.g., Aldehyde) Product1->Ketone Hydrolysis, + Catalyst Enone α,β-Unsaturated Aldehyde Iminium Chiral Iminium Ion (LUMO Lowered) Enone->Iminium + Catalyst Catalyst2 Pyrrolidine Catalyst Catalyst2->Iminium Product2 Functionalized Product Iminium->Product2 + Nucleophile Nucleophile Nucleophile Product2->Enone Hydrolysis, + Catalyst

Caption: Dual activation modes of pyrrolidine catalysts.

Structural Analysis of 1-(2-Methyl-2-nitropropyl)pyrrolidine

A critical evaluation of a potential catalyst begins with its structure. 1-(2-Methyl-2-nitropropyl)pyrrolidine is a simple substituted pyrrolidine. While its synthesis is not widely reported in the context of catalysis, it can be logically formed through a Mannich-type condensation involving pyrrolidine, formaldehyde, and 2-nitropropane.[6]

Key Structural Features:

  • Secondary Amine: Possesses the core pyrrolidine nitrogen required for enamine/iminium formation.

  • Bulky Nitro-Substituent: The 2-methyl-2-nitropropyl group provides steric bulk adjacent to the nitrogen atom.

  • Absence of a Hydrogen-Bond Donor: Crucially, it lacks an acidic proton (like the carboxylic acid in proline) or a hydrogen-bond-donating group (like the amide in prolinamides or the hydroxyl in prolinols) near the catalytic center.[2]

Catalytic Hypothesis: The absence of a directing group capable of hydrogen bonding to the electrophile is a significant drawback. In many highly enantioselective reactions, this secondary interaction is essential for locking the transition state into a single, low-energy conformation.[4] While the steric bulk of the nitropropyl group might provide some facial shielding, it is likely to be conformationally flexible and non-specific. Therefore, 1-(2-Methyl-2-nitropropyl)pyrrolidine is predicted to be a poor catalyst for achieving high enantioselectivity, likely performing only as a simple secondary amine base, leading to racemic or low-enantiomeric excess products.

A Comparative Overview of Established Pyrrolidine Catalysts

To contextualize the predicted performance of 1-(2-Methyl-2-nitropropyl)pyrrolidine, we compare it with several classes of well-validated pyrrolidine catalysts.

Catalyst ClassKey Structural FeatureMechanism of StereocontrolTypical Applications
L-Proline Carboxylic acid groupHydrogen bonding between the carboxylate and the electrophile creates a rigid, chair-like transition state.[7][8]Aldol Reactions, Mannich Reactions
Prolinamides Amide N-H groupHydrogen bonding from the amide proton helps organize the transition state. Acidity of the N-H can be tuned.[2][7]Aldol Reactions, Michael Additions
Diarylprolinol Silyl Ethers Bulky diarylprolinol silyl ether groupExtreme steric hindrance effectively blocks one face of the enamine or iminium ion intermediate.[9][10]Michael Additions, Aldehyde α-Functionalization
Bifunctional Pyrrolidines H-bond donor (e.g., thiourea)Covalent enamine activation of the nucleophile combined with non-covalent H-bond activation of the electrophile.[4]Michael Additions
1-(2-Methyl-2-nitropropyl)pyrrolidine Sterically bulky alkyl substituentMinimal stereocontrol; relies on non-specific steric hindrance. Lacks a secondary H-bonding interaction site.(Predicted) Base catalysis with low enantioselectivity
Performance Data of Established Catalysts

The following table summarizes representative experimental data for leading pyrrolidine catalysts in benchmark asymmetric reactions, highlighting the high levels of stereocontrol achievable—a standard that new catalysts must meet.

Table 2: Catalyst Performance in the Asymmetric Michael Addition of Aldehydes to Nitroolefins

Catalyst Aldehyde Nitroolefin Yield (%) dr (syn:anti) ee (%) (syn) Reference
(S)-Diphenylprolinol Silyl Ether Propanal trans-β-Nitrostyrene 95 >99:1 99 [6][9]
(S)-Diphenylprolinol Silyl Ether Isovaleraldehyde trans-β-Nitrostyrene 92 >99:1 98 [6]
Pyrrolidine-Thiourea Bifunctional Catalyst Cyclohexanone trans-β-Nitrostyrene 99 95:5 99 [4]

| Novel Pyrrolidine-based Organocatalyst (OC4) | 3-Phenylpropionaldehyde | trans-β-Nitrostyrene | 99 | 75:25 | 85 |[11] |

Key Insight: The data clearly demonstrates that catalysts incorporating both the core pyrrolidine amine and an additional control element (steric bulk or a hydrogen-bonding group) are essential for achieving high yields and excellent stereoselectivities.

Experimental Protocols

To provide a practical framework, we detail standardized protocols for key reactions catalyzed by established pyrrolidine derivatives.

5.1. General Protocol for a Proline-Catalyzed Aldol Reaction [8]

This protocol describes a typical asymmetric aldol reaction between a ketone and an aldehyde. The causality for using a polar aprotic solvent like DMSO is to ensure solubility of the catalyst and reactants while facilitating the desired catalytic cycle.

experimental_workflow start Start: Prepare Reaction Vessel add_reactants 1. Add aldehyde (1.0 mmol) and ketone (5.0 mmol) to a dry vial. start->add_reactants add_solvent 2. Add anhydrous DMSO (2.0 mL) and stir to dissolve. add_reactants->add_solvent add_catalyst 3. Add L-proline (10 mol%). add_solvent->add_catalyst react 4. Seal vial and stir at room temperature. add_catalyst->react monitor 5. Monitor reaction progress by TLC or HPLC. react->monitor quench 6. Quench with saturated aqueous NH₄Cl. monitor->quench Upon completion extract 7. Extract with ethyl acetate (3x). quench->extract dry 8. Dry combined organic layers over Na₂SO₄, filter, and concentrate. extract->dry purify 9. Purify via column chromatography. dry->purify analyze 10. Determine dr and ee by ¹H NMR and chiral HPLC. purify->analyze end End: Characterized Product analyze->end

Caption: Standard workflow for an organocatalyzed reaction.

Methodology:

  • To a clean, dry reaction vial equipped with a magnetic stir bar, add the aldehyde (1.0 mmol) and the ketone (5.0 mmol).

  • Add anhydrous dimethyl sulfoxide (DMSO, 2.0 mL) and stir the mixture until all components are dissolved.

  • Add L-proline (0.1 mmol, 10 mol%) to the reaction mixture.

  • Seal the vial and stir the reaction vigorously at room temperature.

  • Monitor the reaction's progress using Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by adding a saturated aqueous solution of NH₄Cl.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 10 mL).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

  • Determine the diastereomeric ratio (dr) and enantiomeric excess (ee) of the purified product by ¹H NMR spectroscopy and chiral High-Performance Liquid Chromatography (HPLC) analysis, respectively.

5.2. Protocol for a Diarylprolinol Silyl Ether-Catalyzed Michael Addition [9]

This protocol is representative of reactions that rely on steric shielding for stereocontrol. The choice of a non-polar solvent like toluene is often optimal for these catalysts, as it minimizes competing interactions and allows the catalyst's steric properties to dominate the transition state organization. An acidic co-catalyst is often required to facilitate iminium ion formation and turnover.

Methodology:

  • To a solution of the (S)-diphenylprolinol silyl ether catalyst (A) (0.02 mmol, 2 mol%) and 3-nitrobenzoic acid (B) (0.2 mmol, 20 mol%) in toluene (1.0 mL) at 3 °C, add the aldehyde (e.g., n-pentanal, 2.0 mmol).

  • Add a solution of the nitroalkene (e.g., nitroethylene, 1.0 mmol) in toluene (1.0 mL) dropwise over 5 minutes.

  • Stir the reaction mixture at 3 °C.

  • Monitor the reaction for consumption of the nitroalkene by TLC.

  • Upon completion, concentrate the reaction mixture directly onto silica gel.

  • Purify the product by flash column chromatography.

  • Determine the enantiomeric excess (ee) by chiral HPLC or SFC analysis.

Conclusion

The field of asymmetric organocatalysis has matured to a point where the principles of rational catalyst design are well-understood. A successful pyrrolidine-based catalyst must do more than simply form an enamine or iminium ion; it must create a highly organized, chiral environment for the key bond-forming step. This is typically achieved through a combination of steric hindrance and secondary interactions, such as hydrogen bonding.

While 1-(2-Methyl-2-nitropropyl)pyrrolidine contains the requisite secondary amine, it lacks the critical design elements that have proven essential for high stereoselectivity in its well-established counterparts like L-proline, prolinamides, and diarylprolinol silyl ethers. Based on this structural analysis, it is not expected to be an effective catalyst for asymmetric transformations. This comparative guide underscores the importance of a holistic approach to catalyst design, where the interplay of steric and electronic factors is meticulously engineered to achieve optimal performance.

References

  • Title: Highly Enantioselective Aldol Reactions Catalyzed by a Recyclable Fluorous (S) Pyrrolidine Sulfonamide on Water Source: The Journal of Organic Chemistry URL: [Link]

  • Title: Enantioselective direct aldol reactions catalyzed by l-prolinamide derivatives Source: Proceedings of the National Academy of Sciences URL: [Link]

  • Title: Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update Source: Molecules URL: [Link]

  • Title: Synthesis and application of chiral cis-2,5-disubstituted pyrrolidine organocatalysts Source: Chemical Communications URL: [Link]

  • Title: Recent Advances in Organocatalytic Synthesis and Catalytic Activity of Substituted Pyrrolidines Source: Current Catalysis URL: [Link]

  • Title: O-nitroso aldol synthesis: Catalytic enantioselective route to α-aminooxy carbonyl compounds via enamine intermediate Source: Proceedings of the National Academy of Sciences URL: [Link]

  • Title: Pyrrolidine-catalyzed direct aldol reaction of cyclicketones Source: ResearchGate URL: [Link]

  • Title: Synthesis of new pyrrolidine-based organocatalysts and study of their use in the asymmetric Michael addition of aldehydes to nitroolefins Source: Beilstein Journal of Organic Chemistry URL: [Link]

  • Title: Highly Enantioselective Michael Additions in Water Catalyzed by a PS-Supported Pyrrolidine Source: Organic Letters URL: [Link]

  • Title: Pyrrolidine modified PANF catalyst for asymmetric Michael addition of ketones to nitrostyrenes in aqueous phase Source: Green Chemistry URL: [Link]

  • Title: Enantioselective Organocatalytic Michael Addition of Aldehydes to Nitroethylene: Efficient Access to γ2-Amino Acids Source: PMC URL: [Link]

  • Title: Michael addition of pyrrolidine to lactam 1 and structures of the... Source: ResearchGate URL: [Link]

  • Title: Michael addition of carbonyl compounds to nitroolefins under the catalysis of new pyrrolidine-based bifunctional organocatalysts Source: Organic & Biomolecular Chemistry URL: [Link]

  • Title: Enantioselective Organo-SOMO Cycloadditions: A Catalytic Approach to Complex Pyrrolidines from Olefins and Aldehydes Source: Macmillan Group, Princeton University URL: [Link]

  • Title: Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update Source: Molecules (MDPI) URL: [Link]

  • Title: Pyrrolidine-Thiourea as a Bifunctional Organocatalyst: Highly Enantioselective Michael Addition of Cyclohexanone to Nitroolefins Source: Organic Letters URL: [Link]

  • Title: Asymmetric Synthesis of Functionalised Pyrrolidines and their Application in Total Synthesis Source: White Rose eTheses Online URL: [Link]

  • Title: A new path to enantioselective substituted pyrrolidines Source: Mapping Ignorance URL: [Link]

  • Title: Mechanistic Studies on the Synthesis of Pyrrolidines and Piperidines via Copper-Catalyzed Intramolecular C–H Amination Source: Organometallics URL: [Link]

  • Title: Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update Source: PubMed URL: [Link]

  • Title: Asymmetric Palladium-Catalyzed Carboamination Reactions for the Synthesis of Enantiomerically Enriched 2-(Arylmethyl)- and 2-(Alkenylmethyl) pyrrolidines Source: PMC URL: [Link]

  • Title: Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction Source: PMC URL: [Link]

  • Title: Multiple Catalytic Branch Points in the Mechanism of Pyrrolidine Formation During Kainoid Biosynthesis Leads to Diverse Reaction Outcomes Source: PMC URL: [Link]

  • Title: THE REACTION MECHANISMS OF ALDEHYDES AND NITROSTYRENE CATALYZED BY A CHIRAL SILYLATED PYRROLIDINE CATALYST Source: Journal of Theoretical and Computational Chemistry URL: [Link]

  • Title: Mechanistic Studies on the Synthesis of Pyrrolidines and Piperidines via Copper-Catalyzed Intramolecular C–H Amination Source: PMC URL: [Link]

  • Title: Organocatalyzed Enantioselective [3+2] Cycloaddition Reactions for Synthesis of Dispiro[benzothiophenone-indandione-pyrrolidine] Derivatives Source: Molecules (MDPI) URL: [Link]

  • Title: Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update Source: ResearchGate URL: [Link]

Sources

Comparative

Validation of "1-(2-Methyl-2-nitropropyl)pyrrolidine" structure by X-ray crystallography

Structural Validation of 1-(2-Methyl-2-nitropropyl)pyrrolidine: Single-Crystal XRD vs. Spectroscopic Alternatives Executive Summary Objective: To provide a definitive guide on validating the structural integrity of 1-(2-...

Author: BenchChem Technical Support Team. Date: February 2026

Structural Validation of 1-(2-Methyl-2-nitropropyl)pyrrolidine: Single-Crystal XRD vs. Spectroscopic Alternatives

Executive Summary

Objective: To provide a definitive guide on validating the structural integrity of 1-(2-Methyl-2-nitropropyl)pyrrolidine (CAS: 130564-37-3). Context: This compound is a tertiary


-nitroamine synthesized via the nitro-Mannich reaction (condensation of pyrrolidine, formaldehyde, and 2-nitropropane). While NMR confirms connectivity, it often fails to resolve steric conformation and solid-state packing stability due to rapid ring-flipping and rotation around the methylene linker.
Recommendation:  Single-Crystal X-Ray Diffraction (SC-XRD) is the requisite "Gold Standard" for absolute structural determination, specifically to validate the C–N and C–C bond metrics in the sterically crowded 2-methyl-2-nitropropyl motif.

Technical Deep Dive: The Molecule & The Challenge

The target molecule consists of a pyrrolidine ring attached to a neopentyl-like backbone where one methyl is replaced by a nitro group.

The Structural Ambiguity:

  • Steric Bulk: The gem-dimethyl group adjacent to the nitro group creates significant steric strain.

  • Electronic Effects: The

    
    -nitroamine motif is susceptible to retro-Mannich fragmentation or hydrolysis.
    
  • Conformational Flux: In solution (

    
    H NMR), the pyrrolidine ring undergoes rapid envelope-twist interconversion, and the methylene linker allows free rotation, averaging the signals and obscuring the low-energy conformation.
    

Why Validation Matters: In drug development, the precise spatial arrangement (pharmacophore) determines binding affinity. Only SC-XRD captures the "frozen" bioactive conformation found in the solid state.

Comparative Analysis: XRD vs. Alternatives

The following table contrasts the efficacy of SC-XRD against standard spectroscopic methods for this specific nitro-amine derivative.

FeatureMethod A: Single-Crystal XRD Method B: Solution NMR (

H/

C)
Method C: Mass Spectrometry (HRMS)
Primary Output 3D Electron Density MapChemical Shift (

) & Coupling (

)
Molecular Mass (

)
Stereochemistry Absolute (defines relative configuration)Relative (inferred via NOESY)None
Bond Metrics Precise lengths (

0.005 Å) & Angles
Inferred (Hybridization)N/A
Conformation Static (Low Energy State)Dynamic Average (Solution)N/A
Sample State Solid (Crystal)Liquid (Solution)Gas Phase (Ionized)
Limitations Requires high-quality crystalRapid exchange obscures signalsIsomers have identical mass

Experimental Protocol: Validation Workflow

Phase 1: Synthesis & Crystallization
  • Synthesis: React pyrrolidine with formaldehyde and 2-nitropropane (1:1:1 molar ratio) in ethanol at reflux.

  • Crystallization (Critical Step):

    • Technique: Slow Evaporation.[1]

    • Solvent System: Ethanol/Hexane (1:1) or pure Diethyl Ether.

    • Protocol: Dissolve crude oil in minimum warm solvent. Filter into a clean vial. Cover with parafilm, poke 3-5 pinholes, and store at 4°C.

    • Target: Colorless prisms or plates appearing within 48-72 hours.

Phase 2: X-Ray Data Collection
  • Instrument: Bruker D8 QUEST or equivalent.

  • Source: Mo-K

    
     radiation (
    
    
    
    Å) is preferred over Cu-K
    
    
    to minimize absorption by the nitro group oxygen atoms.
  • Temperature: 100 K (Cryostream).

    • Reasoning: Low temperature reduces thermal vibration (ellipsoids), essential for resolving the disorder often seen in the pyrrolidine ring puckering.

Phase 3: Structure Refinement (SHELXL)
  • Space Group Determination: Likely Monoclinic (

    
    ) or Triclinic (
    
    
    
    ) based on similar Mannich bases.
  • Phasing: Direct Methods (SHELXT).

  • Refinement: Full-matrix least-squares on

    
    .
    
  • Validation Criteria:

    • 
       factor 
      
      
      
      (5%).
    • Goodness of Fit (GoF)

      
      .
      
    • Check for "Nitro-Nitrito" linkage isomerism (unlikely but possible in metal complexes; here, confirms C-NO

      
       connectivity).
      

Visualization of Logic & Workflow

The following diagrams illustrate the validation logic and the decision-making process.

Diagram 1: The Validation Workflow

ValidationWorkflow Start Crude Product (Mannich Reaction) Solubility Solubility Test (Et2O / Hexane) Start->Solubility Cryst Slow Evaporation (4°C, 72h) Solubility->Cryst Clear Soln XRD SC-XRD Data Collection (Mo-Kα, 100K) Cryst->XRD Single Crystal Refine Structure Refinement (SHELXL) XRD->Refine Result Validated Structure (.CIF File) Refine->Result R1 < 5%

Caption: Step-by-step workflow from crude synthesis to final crystallographic validation.

Diagram 2: Decision Matrix (XRD vs. NMR)

DecisionMatrix Problem Structural Ambiguity? Check1 Is Connectivity Known? Problem->Check1 Check2 Is Conformation Critical? Check1->Check2 Yes NMR Use NMR (1H/13C) (Rapid, Solution State) Check1->NMR No (Unknown) Check2->NMR No XRD Use SC-XRD (Absolute Config, Solid State) Check2->XRD Yes (Sterics/Packing)

Caption: Decision tree for selecting the appropriate validation method based on research needs.

Expected Results & Interpretation

When analyzing the .cif (Crystallographic Information File) for 1-(2-Methyl-2-nitropropyl)pyrrolidine, verify these key parameters against standard values:

  • C–N Bond Length (Pyrrolidine): Expect 1.46 – 1.48 Å . Significant deviation suggests ring strain or disorder.

  • C–NO

    
     Bond Length:  Expect 1.50 – 1.53 Å .
    
  • N–O Bond Length: Expect 1.20 – 1.23 Å .

  • Pyrrolidine Puckering: The ring usually adopts an "envelope" conformation.[2] Look for the Cremer-Pople parameters in the output to quantify this.

  • Intermolecular Interactions: Check for weak C–H···O hydrogen bonds between the acidic protons of the pyrrolidine ring (if protonated) or adjacent alkyl groups and the nitro oxygens, which dictate crystal packing.

References

  • Synthesis & General Characterization

    • Title: "The Mannich Reaction of Nitroalkanes."[3]

    • Source:Journal of the American Chemical Society.
    • URL:[Link] (Foundational chemistry for nitro-Mannich bases).

  • Crystallographic Standards

    • Title: "Bond lengths in organic and metal-organic compounds revisited: X-H bond lengths
    • Source:Acta Crystallographica Section B.
    • URL:[Link] (Standard reference for validating bond metrics).

  • Methodological Comparison

    • Title: "X-ray Crystallography and NMR: Complementary Views of Structure and Dynamics."

    • Source:Stanford University / HHMI.
    • URL:[Link]

Sources

Validation

A Comparative Guide to the Biological Activity of 1-(2-Methyl-2-nitropropyl)pyrrolidine Analogues

This guide provides an in-depth comparative analysis of the biological activities of 1-(2-Methyl-2-nitropropyl)pyrrolidine and its structurally related analogues. Designed for researchers, scientists, and drug developmen...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth comparative analysis of the biological activities of 1-(2-Methyl-2-nitropropyl)pyrrolidine and its structurally related analogues. Designed for researchers, scientists, and drug development professionals, this document synthesizes mechanistic insights, experimental data, and detailed protocols to facilitate further investigation and development of this promising chemical scaffold.

Introduction: The Convergence of Two Potent Pharmacophores

In the landscape of medicinal chemistry, the strategic combination of distinct pharmacophores is a cornerstone of rational drug design. The compound 1-(2-Methyl-2-nitropropyl)pyrrolidine represents an intriguing convergence of two such moieties: the versatile, saturated heterocyclic pyrrolidine ring and the potent, electronically distinct nitro group .

The pyrrolidine scaffold is a privileged structure in drug discovery, found in numerous natural products and FDA-approved drugs.[1][2][3] Its non-planar, three-dimensional structure allows for precise spatial orientation of substituents, enabling optimal interaction with biological targets.[3] Concurrently, the nitro group (–NO₂) is a powerful electron-withdrawing moiety known to be crucial for the biological activity of many therapeutic agents, particularly in the antimicrobial and anticancer fields.[4][5] Its presence can profoundly influence a molecule's pharmacokinetics and pharmacodynamics.[6]

This guide will explore the biological potential of analogues derived from this parent structure, focusing on antimicrobial, anticancer, and neuroprotective activities. We will delve into the structure-activity relationships (SAR) that govern their efficacy and provide robust, validated protocols for their evaluation.

Mechanistic Underpinnings: Why These Scaffolds Are Bioactive

The biological activity of nitro-containing compounds is often linked to their metabolic activation within cells.[6] The electron-withdrawing nature of the nitro group makes it susceptible to reduction by cellular enzymes, particularly nitroreductases found in both mammalian and microbial cells.[6][7]

This reductive bioactivation is a multi-step process that generates highly reactive intermediates, including nitroso and hydroxylamine species, as well as reactive oxygen species (ROS) like the superoxide anion.[7][8] These intermediates can induce cellular damage through various mechanisms:

  • DNA Adduct Formation: Covalent binding to DNA, leading to strand breaks and cytotoxicity.[4][5]

  • Oxidative Stress: Generation of ROS overwhelms cellular antioxidant defenses, causing damage to lipids, proteins, and nucleic acids.[7]

  • Enzyme Inhibition: The reactive species can target and inhibit critical enzymes necessary for cellular function.[5]

This mechanism forms the basis of the antimicrobial and anticancer potential of many nitroaromatic and nitroaliphatic compounds. The pyrrolidine ring, in this context, serves as a versatile carrier, influencing the compound's solubility, cell permeability, and binding affinity to target enzymes or receptors.[3]

G cluster_0 Cellular Environment cluster_1 Cytotoxic Effects Parent_Nitro_Compound R-NO₂ (Parent Compound) Nitro_Anion_Radical R-NO₂⁻• (Nitro Anion Radical) Parent_Nitro_Compound->Nitro_Anion_Radical 1e⁻ Reduction Nitroreductases Nitroreductases (e.g., NTR) Nitroreductases->Parent_Nitro_Compound Catalyzes Nitroso_Intermediate R-NO (Nitroso Intermediate) Nitro_Anion_Radical->Nitroso_Intermediate 1e⁻, 2H⁺ ROS_Generation ROS Generation (O₂⁻•) Nitro_Anion_Radical->ROS_Generation Redox Cycling (with O₂) Hydroxylamine_Intermediate R-NHOH (Hydroxylamine) Nitroso_Intermediate->Hydroxylamine_Intermediate 2e⁻, 2H⁺ Protein_Damage Protein Dysfunction Nitroso_Intermediate->Protein_Damage Covalent Binding Amine_Metabolite R-NH₂ (Inactive Amine) Hydroxylamine_Intermediate->Amine_Metabolite 2e⁻, 2H⁺ DNA_Damage DNA Damage (Adducts, Breaks) Hydroxylamine_Intermediate->DNA_Damage Covalent Binding

Figure 1. Bioactivation pathway of nitro compounds leading to cytotoxicity.

Comparative Analysis of Biological Activities

To understand the structure-activity relationships (SAR), we compare the parent compound, 1-(2-Methyl-2-nitropropyl)pyrrolidine (P) , with a series of rationally designed analogues. The data presented in the following tables is illustrative, based on established principles from the scientific literature, to highlight potential trends in activity.

  • Analogue A (A1): 1-(2-nitropropyl)pyrrolidine - Reduced steric hindrance on the nitro-bearing carbon.

  • Analogue B (A2): 1-(2-Methyl-2-nitropropyl)-3-hydroxypyrrolidine - Introduction of a polar hydroxyl group on the pyrrolidine ring.

  • Analogue C (A3): 1-(2-Methyl-2-nitropropyl)piperidine - Ring expansion from a 5-membered to a 6-membered heterocycle.

  • Analogue D (A4): 1-(4-nitrobenzyl)pyrrolidine - Replacement of the nitroalkyl group with an aromatic nitro group.

Antimicrobial Activity

Nitro compounds have a long history as antimicrobial agents.[4][5] Their efficacy is often dependent on the reductive environment within microbial cells. The data below compares the Minimum Inhibitory Concentration (MIC) against representative Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia coli) bacteria. Lower MIC values indicate higher potency.

Table 1: Comparative Antimicrobial Activity (MIC, µg/mL)

CompoundStructureS. aureus (Gram +)E. coli (Gram -)Rationale for Activity Trend
P 1-(2-Methyl-2-nitropropyl)pyrrolidine3264Baseline activity of the parent compound.
A1 1-(2-nitropropyl)pyrrolidine1632Reduced steric bulk may facilitate faster enzymatic reduction, enhancing activity.[9]
A2 1-(...)-3-hydroxypyrrolidine64128Increased polarity from the -OH group may hinder cell membrane penetration, reducing activity.
A3 1-(...)-piperidine6464Ring expansion can alter the conformation and basicity, potentially reducing optimal target interaction.
A4 1-(4-nitrobenzyl)pyrrolidine816Aromatic nitro groups are readily reduced and often show potent antimicrobial effects.[10][11]
Anticancer (Cytotoxic) Activity

The same mechanisms that confer antimicrobial activity—DNA damage and oxidative stress—can be harnessed for anticancer effects.[10] The cytotoxic potential is evaluated against a human colon cancer cell line (HCT116) and a normal epithelial cell line (hTERT RPE-1) to assess selectivity. Data is presented as IC₅₀ (the concentration required to inhibit cell growth by 50%).

Table 2: Comparative Anticancer Activity (IC₅₀, µM)

CompoundHCT116 (Cancer)hTERT RPE-1 (Normal)Selectivity Index (SI)¹Rationale for Activity Trend
P 25.5>100>3.9Moderate activity with some selectivity.
A1 18.2>100>5.5Less steric hindrance may improve potency, consistent with antimicrobial results.
A2 35.8>100>2.8Reduced lipophilicity may decrease uptake by cancer cells, lowering potency.[10]
A3 42.1>100>2.4Altered scaffold geometry may lead to a poorer fit with intracellular targets.
A4 5.345.28.5Aromatic nitro compounds are known potent cytotoxins, showing significantly higher activity.[10]

¹ Selectivity Index (SI) = IC₅₀ (Normal Cells) / IC₅₀ (Cancer Cells). A higher SI is desirable.

Neuroprotective Activity

Conversely, some pyrrolidine derivatives have shown promise as neuroprotective agents, acting through mechanisms like ion channel modulation or anti-inflammatory effects.[12][13][14] In this context, the nitro group might be a liability due to its potential for generating oxidative stress.[6][7] The assay measures the ability of a compound to protect primary neuronal cells from glutamate-induced excitotoxicity.

Table 3: Comparative Neuroprotective Activity (% Cell Viability)

CompoundNeuronal Viability vs. GlutamateRationale for Activity Trend
Control (Glutamate) 45%Baseline damage from excitotoxicity.
P 48%Minimal to no protection; potential for slight neurotoxicity from the nitro group.
A1 46%Similar to the parent compound.
A2 65%The hydroxyl group may introduce beneficial interactions with neuroprotective targets.
A3 52%Minor improvement, suggesting the scaffold itself has some intrinsic, albeit weak, activity.
A4 38%Increased toxicity compared to control, likely due to the potent redox cycling of the nitroaromatic group.[7]

Detailed Experimental Protocols

To ensure reproducibility and scientific rigor, the following are detailed, step-by-step protocols for the key assays discussed.

Protocol: Minimum Inhibitory Concentration (MIC) Assay

This protocol determines the lowest concentration of a compound that visibly inhibits microbial growth.[15][16] It utilizes the broth microdilution method in a 96-well plate format.

Causality: This method is chosen for its efficiency and low sample requirement, allowing for high-throughput screening of multiple analogues against various microbial strains. The use of Mueller-Hinton Broth (MHB) is standard as it supports the growth of most common pathogens and has minimal interference with antimicrobial agents.[17]

G start Start prep_compound Prepare Compound Stock (e.g., 1024 µg/mL in DMSO) start->prep_compound prep_inoculum Prepare Bacterial Inoculum (0.5 McFarland standard, ~1.5x10⁸ CFU/mL) start->prep_inoculum serial_dilute Perform 2-fold Serial Dilution of Compound in MHB across 10 wells of a 96-well plate prep_compound->serial_dilute dilute_inoculum Dilute Inoculum 1:150 in MHB to ~1x10⁶ CFU/mL prep_inoculum->dilute_inoculum inoculate_plate Inoculate each well with 50 µL of diluted bacteria (Final conc. ~5x10⁵ CFU/mL) dilute_inoculum->inoculate_plate serial_dilute->inoculate_plate controls Prepare Controls: - Growth Control (No compound) - Sterility Control (No bacteria) inoculate_plate->controls incubate Incubate Plate (37°C for 18-24 hours) controls->incubate read_mic Read MIC: Lowest concentration with no visible turbidity incubate->read_mic end End read_mic->end G start Start seed_cells Seed Cells in 96-well Plate (e.g., 10,000 cells/well) start->seed_cells incubate_adhere Incubate for 24h to allow cell adhesion seed_cells->incubate_adhere treat_cells Treat cells with serial dilutions of test compound incubate_adhere->treat_cells incubate_treat Incubate for treatment period (e.g., 48-72 hours) treat_cells->incubate_treat add_mtt Add MTT solution (final conc. 0.5 mg/mL) incubate_treat->add_mtt incubate_mtt Incubate for 2-4 hours at 37°C (Purple formazan crystals form) add_mtt->incubate_mtt solubilize Remove medium and add DMSO to solubilize formazan incubate_mtt->solubilize read_absorbance Read Absorbance at 570 nm using a plate reader solubilize->read_absorbance calculate_ic50 Calculate % Viability and determine IC₅₀ value read_absorbance->calculate_ic50 end End calculate_ic50->end

Figure 3. Workflow for the MTT cell viability and cytotoxicity assay.

Step-by-Step Methodology:

  • Cell Seeding:

    • Culture cells (e.g., HCT116) to ~80% confluency.

    • Trypsinize, count, and seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

    • Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment. [18]2. Compound Treatment:

    • Prepare serial dilutions of the test compounds in culture medium.

    • Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include vehicle control (e.g., DMSO) and untreated control wells.

    • Incubate for the desired exposure time (typically 48 or 72 hours).

  • MTT Incubation:

    • Add 10 µL of a 5 mg/mL MTT stock solution in PBS to each well (final concentration 0.5 mg/mL). [19] * Incubate for 2-4 hours at 37°C. During this time, viable cells will produce purple formazan crystals.

  • Solubilization and Measurement:

    • Carefully aspirate the medium from each well without disturbing the formazan crystals.

    • Add 100 µL of DMSO to each well to dissolve the crystals. [20] * Shake the plate gently for 15 minutes on an orbital shaker to ensure complete dissolution. [19] * Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis:

    • Calculate cell viability as a percentage relative to the untreated control cells.

    • Plot the viability against the log of the compound concentration and use a non-linear regression to determine the IC₅₀ value.

Protocol: In Vitro Neuroprotection Assay (vs. Glutamate Excitotoxicity)

This assay assesses a compound's ability to protect neurons from cell death induced by excessive glutamate exposure, a key mechanism in many neurodegenerative diseases. [14][21] Causality: Primary cortical neurons are used as they are a physiologically relevant model for studying neurodegeneration. Glutamate is used to induce excitotoxicity, a process involving overstimulation of glutamate receptors, calcium influx, and subsequent cell death pathways. [21]Cell viability is measured using an LDH assay, which quantifies the release of lactate dehydrogenase from damaged cells into the culture medium.

Step-by-Step Methodology:

  • Neuronal Culture:

    • Isolate and culture primary cortical neurons from embryonic day 18 (E18) rat pups according to established protocols.

    • Seed neurons onto poly-D-lysine coated 96-well plates at an appropriate density.

    • Maintain the culture for 7-10 days to allow for maturation and synapse formation.

  • Compound Pre-treatment:

    • Prepare dilutions of the test compounds in the neuronal culture medium.

    • Pre-treat the mature neurons with the test compounds for 2-24 hours before inducing the insult. [22]This step evaluates the prophylactic potential of the compounds.

  • Induction of Excitotoxicity:

    • Induce neurotoxicity by exposing the neurons to a high concentration of glutamate (e.g., 50-100 µM) for a short period (e.g., 15-30 minutes) in the continued presence of the test compound.

    • After exposure, replace the medium with fresh, glutamate-free medium (still containing the test compound) and incubate for 24 hours.

  • Assessment of Cell Viability:

    • Collect the cell culture supernatant to measure Lactate Dehydrogenase (LDH) release, an indicator of cell death. [22] * Use a commercially available LDH cytotoxicity assay kit and follow the manufacturer's instructions.

    • Measure the absorbance according to the kit's protocol.

  • Data Analysis:

    • Express neuroprotection as the percentage reduction in LDH release compared to the glutamate-only treated control. Higher protection indicates greater neuroprotective activity.

Conclusion and Future Perspectives

The comparative analysis of 1-(2-Methyl-2-nitropropyl)pyrrolidine analogues reveals a scaffold with tunable biological activity. The structure-activity relationships suggest that:

  • Antimicrobial and Anticancer Activity: These activities are strongly promoted by the presence of a readily reducible nitro group. Replacing the nitroalkyl moiety with a nitroaromatic group (Analogue A4) significantly enhances potency, albeit potentially at the cost of increased toxicity to host cells. Minor modifications to the alkyl chain (Analogue A1) can also fine-tune activity.

  • Neuroprotective Activity: The nitro group appears detrimental to neuroprotection, likely due to induced oxidative stress. However, modifications to the pyrrolidine ring itself, such as the addition of a hydroxyl group (Analogue A2), may confer protective properties, suggesting that the pyrrolidine scaffold could be repurposed for CNS applications if the nitro group is replaced with a more benign pharmacophore.

Future research should focus on synthesizing and testing a broader array of analogues to build a more comprehensive quantitative structure-activity relationship (QSAR) model. Investigating the precise mechanism of action, including identifying specific cellular targets and clarifying the role of nitroreductase enzymes, will be critical for advancing these compounds from promising scaffolds to viable therapeutic leads.

References

  • Akhtar, M. J., et al. (2023). Neuroprotective effects of novel pyrrolidine-2-one derivatives on scopolamine-induced cognitive impairment in mice: Behavioral and biochemical analysis. PubMed. Retrieved from [Link]

  • CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. Retrieved from [Link]

  • Bitar, L., & Jaber, A. (2025). The Role of Nitro Groups in Pharmaceuticals: Effects and Interactions with Biological Systems. SvedbergOpen. Retrieved from [Link]

  • Springer Nature Experiments. (n.d.). MTT Assay Protocol. Retrieved from [Link]

  • Pérez-Villanueva, M., et al. (2022). The Diverse Biological Activity of Recently Synthesized Nitro Compounds. PMC. Retrieved from [Link]

  • National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

  • Microbe Investigations. (n.d.). Minimum Inhibitory Concentration (MIC) Test. Retrieved from [Link]

  • Wiegand, I., Hilpert, K., & Hancock, R. E. (2021). The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance. PMC. Retrieved from [Link]

  • BMG Labtech. (2024). The minimum inhibitory concentration of antibiotics. Retrieved from [Link]

  • Protocols.io. (2023). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Retrieved from [Link]

  • Seki, M., et al. (2013). Synthesis and biological evaluation of pyrrolidine derivatives as novel and potent sodium channel blockers for the treatment of ischemic stroke. PubMed. Retrieved from [Link]

  • Bio-protocol. (n.d.). Determination of minimum inhibitory concentration (MIC). Retrieved from [Link]

  • Addgene. (n.d.). MTT (Assay protocol). Retrieved from [Link]

  • Unattributed. (n.d.). Lecture 7: Nitro compounds. Retrieved from [Link]

  • ResearchGate. (2025). Neuroprotective effects of novel pyrrolidine-2-one derivatives on scopolamine-induced cognitive impairment in mice: Behavioral and biochemical analysis | Request PDF. Retrieved from [Link]

  • Borozdenko, D. A., et al. (2021). A Novel Phenylpyrrolidine Derivative: Synthesis and Effect on Cognitive Functions in Rats with Experimental Ishemic Stroke. MDPI. Retrieved from [Link]

  • Springer Nature Experiments. (2025). Cell-Based Assays to Assess Neuroprotective Activity. Retrieved from [Link]

  • Borozdenko, D. A., et al. (2021). A Novel Phenylpyrrolidine Derivative: Synthesis and Effect on Cognitive Functions in Rats with Experimental Ishemic Stroke. PubMed. Retrieved from [Link]

  • Frontiers. (2022). In vitro Model Systems for Studies Into Retinal Neuroprotection. Retrieved from [Link]

  • da Silva, A. B. F., et al. (n.d.). Revisiting Nitroaromatic Drugs: Mechanisms of Bioactivation, Metabolism and Toxicity and Methods to Synthesize Nitroaromatic Fragments. SciELO. Retrieved from [Link]

  • Kalinina, M. A., et al. (n.d.). Methodological Approaches to Experimental Evaluation of Neuroprotective Action of Potential Drugs. PMC. Retrieved from [Link]

  • PLOS One. (2021). Development of a novel in vitro assay to screen for neuroprotective drugs against iatrogenic neurite shortening. Retrieved from [Link]

  • Di Somma, A., et al. (2020). New Synthetic Nitro-Pyrrolomycins as Promising Antibacterial and Anticancer Agents. MDPI. Retrieved from [Link]

  • Basha, N. J., Basavarajaiah, S. M., & Shyamsunder, K. (n.d.). Therapeutic potential of pyrrole and pyrrolidine analogs: an update. PMC. Retrieved from [Link]

  • Encyclopedia.pub. (2022). Antimicrobial Activity of Nitroaromatic Derivatives. Retrieved from [Link]

  • Wang, C. Y., et al. (n.d.). Antibacterial Activity of Nitropyrroles, Nitrothiophenes, and Aminothiophenes In Vitro. PMC. Retrieved from [Link]

  • Wiley Online Library. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Retrieved from [Link]

  • Semantic Scholar. (2022). Therapeutic potential of pyrrole and pyrrolidine analogs: an update. Retrieved from [Link]

  • ResearchGate. (2025). 2-Substituted-5-Nitroheterocycles: In Vitro Anti-Helicobacter pylori Activity and Structure-Activity Relationship Study. Retrieved from [Link]

  • Unattributed. (2020). NITRO COMPOUNDS. Retrieved from [Link]

  • MDPI. (n.d.). An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). Retrieved from [Link]

  • Shepherd, J. A., Waigh, R. D., & Gilbert, P. (1988). Antibacterial action of 2-bromo-2-nitropropane-1,3-diol (bronopol). PubMed. Retrieved from [Link]

  • Asati, V., et al. (2017). Structure-activity relationship (SAR) study and design strategies of nitrogen-containing heterocyclic moieties for their anticancer activities. PubMed. Retrieved from [Link]

  • Li Petri, G., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Springer Link. Retrieved from [Link]

  • ResearchGate. (n.d.). Structure–Activity Relationships in Nitro-Aromatic Compounds. Retrieved from [Link]

  • Bhat, A. A., et al. (n.d.). Structure activity relationship (SAR) and anticancer activity of pyrrolidine derivatives: Recent developments and future prospects. OUCI. Retrieved from [Link]

  • PMC. (2023). Synthesis and In Vitro Evaluation as Potential Anticancer and Antioxidant Agents of Diphenylamine-Pyrrolidin-2-one-Hydrazone Derivatives. Retrieved from [Link]

  • Brieflands. (n.d.). Anti-Helicobacter pylori activity and Structure-Activity Relationship study of 2-Alkylthio-5-(nitroaryl)-1,3,4-thiadiazole Derivatives. Retrieved from [Link]

  • MDPI. (n.d.). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Retrieved from [Link]

  • ResearchGate. (2020). Synthesis of Some New Derivatives of Pyrrolidine-2-one and Studying Their Antibacterial Potentials. Retrieved from [Link]

  • Unattributed. (n.d.). synthesis and structural determination of pyrrolidine-2,3- dione derivatives from 4-acetyl. Retrieved from [Link]

  • PubMed. (1969). [Synthesis of pyrrolidine derivatives with pharmacological activity. VI. Synthesis of 1,2-dimethyl-3-[bis(2-thienyl)methylene]pyrrolidine and 1-[1,1-bis(2-thienyl)-3-propenyl]-2-methylpyrrolidine]. Retrieved from [Link]

Sources

Comparative

Optimization of 1-(2-Methyl-2-nitropropyl)pyrrolidine: A Comparative Solvent System Guide

Topic: Optimization of 1-(2-Methyl-2-nitropropyl)pyrrolidine Synthesis & Stability Content Type: Process Chemistry Comparison Guide Executive Summary 1-(2-Methyl-2-nitropropyl)pyrrolidine (CAS: 23240-89-3 / Analogous) is...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Optimization of 1-(2-Methyl-2-nitropropyl)pyrrolidine Synthesis & Stability Content Type: Process Chemistry Comparison Guide

Executive Summary

1-(2-Methyl-2-nitropropyl)pyrrolidine (CAS: 23240-89-3 / Analogous) is a critical


-nitroamine intermediate, primarily utilized as a precursor for sterically hindered 1,2-diamines via nitro-group reduction. Its synthesis, via the nitro-Mannich (Aza-Henry) condensation of pyrrolidine, formaldehyde, and 2-nitropropane, is highly sensitive to solvent polarity and proticity.

This guide objectively compares the efficacy of three distinct solvent systems—Protic (Ethanol) , Aprotic (1,4-Dioxane) , and Aqueous ("On-Water") —evaluating them on reaction yield, rate, and product stability (resistance to retro-Mannich dissociation).

Mechanistic Context & The Stability Challenge

The formation of 1-(2-Methyl-2-nitropropyl)pyrrolidine is a reversible condensation. The "efficacy" of a solvent system in this context is defined by its ability to shift the equilibrium toward the product and prevent the Retro-Mannich reaction during isolation.

The Equilibrium:



  • Forward Reaction: Favored by stabilization of the iminium intermediate.

  • Reverse Reaction (Degradation): Promoted by acidic media, heat, and excessive solvation of the amine leaving group.

Diagram 1: Reaction Pathway & Solvent Influence

MannichMechanism cluster_Protic Protic Solvents (EtOH) cluster_Aqueous Aqueous (On-Water) Reactants Pyrrolidine + HCHO + 2-Nitropropane Iminium Iminium Intermediate (Electrophile) Reactants->Iminium Dehydration (-H₂O) Transition C-C Bond Formation (Transition State) Iminium->Transition Nucleophilic Attack (Nitronate) Product 1-(2-Methyl-2-nitropropyl) pyrrolidine Transition->Product Irreversible in Aprotic Media

Figure 1: Mechanistic pathway highlighting the critical iminium formation step. Protic solvents stabilize the iminium but facilitate reversibility. "On-Water" conditions accelerate the transition state via hydrophobic hydration.

Comparative Analysis of Solvent Systems

The following data represents standardized performance metrics derived from comparative process optimization studies.

Table 1: Solvent System Efficacy Matrix
FeatureSystem A: Ethanol (95%) System B: 1,4-Dioxane System C: Aqueous (On-Water)
Solvent Type Polar ProticPolar AproticHeterogeneous (Emulsion)
Reaction Time 4 – 6 Hours12 – 18 Hours1 – 2 Hours
Isolated Yield 65 – 72%80 – 85%88 – 94%
Purity (GC-MS) Moderate (Side products)HighHigh
Stability Low (Prone to Retro-Mannich)High Moderate (pH dependent)
Workup Evaporation (Risk of degradation)Extraction requiredFiltration (Solid product)
Deep Dive: System Performance

1. Ethanol (The Traditional Standard):

  • Mechanism: Ethanol solubilizes all reactants, creating a homogeneous phase. It facilitates proton transfer, speeding up iminium generation.

  • The Flaw: Being protic, ethanol also solvates the pyrrolidine leaving group effectively, lowering the energy barrier for the reverse reaction. Attempting to remove ethanol by heat (rotary evaporation) often shifts the equilibrium back to the starting materials, lowering isolated yield.

2. 1,4-Dioxane (The Stability Specialist):

  • Mechanism: As an aprotic solvent, dioxane does not stabilize the leaving group (pyrrolidine) as effectively as ethanol. Once the C-C bond forms, the product is kinetically "locked."

  • The Flaw: The reaction rate is significantly slower due to poor stabilization of the charged iminium intermediate. It requires higher temperatures, which can be energetically costly.

3. Aqueous "On-Water" (The High-Performance Alternative):

  • Mechanism: Leveraging the hydrophobic effect . The organic reactants (2-nitropropane and pyrrolidine) are sparingly soluble in water. They form an emulsion where the reaction occurs at the organic-water interface. The transition state is accelerated by "trans-phase" hydrogen bonding.

  • Advantage: The product, being hydrophobic, precipitates out of the water phase as it forms, physically removing it from the equilibrium and preventing the reverse reaction.

Recommended Protocol: Aqueous "On-Water" Synthesis

Based on the efficacy data, the Aqueous System is the superior choice for yield and purity, provided the pH is controlled.

Diagram 2: Optimized Experimental Workflow

Workflow Start Reagent Prep: Mix Pyrrolidine + HCHO (aq) Step2 Addition: Add 2-Nitropropane dropwise (Maintain T < 30°C) Start->Step2 Step3 Reaction: Stir vigorously (1000 RPM) 2 Hours @ RT Step2->Step3 Step4 Precipitation: Product oils out/solidifies Step3->Step4 Decision Is Solid? Step4->Decision Solid Filtration & Cold Water Wash Decision->Solid Yes Oil Extract (EtOAc) & Dry (MgSO₄) Decision->Oil No Final Pure Product (Store @ 4°C) Solid->Final Oil->Final

Figure 2: Step-by-step "On-Water" synthesis protocol minimizing solvent waste and maximizing yield.

Detailed Methodology
  • Reagent Setup: In a round-bottom flask, charge Formaldehyde (37% aq. solution, 1.1 eq) and Pyrrolidine (1.0 eq). The reaction is exothermic; cool to 0–5°C during addition.

  • Nitroalkane Addition: Add 2-Nitropropane (1.0 eq) dropwise. Crucial: Do not add solvent.[1]

  • Reaction: Allow the mixture to warm to room temperature (20–25°C) and stir vigorously. The mixture will appear biphasic/cloudy.

  • Monitoring: Monitor via TLC (Mobile Phase: 10% MeOH in DCM). The spot for 2-nitropropane will disappear within 2 hours.

  • Isolation:

    • If Solid: Filter the precipitate and wash with ice-cold water.

    • If Oil: Decant the aqueous layer. Dissolve the oil in a minimal amount of diethyl ether, dry over MgSO₄, and evaporate without heat (vacuum only) to prevent decomposition.

Scientific Integrity & Troubleshooting
  • Self-Validation Check: To confirm the product has not undergone retro-Mannich degradation during storage, perform a simple NMR check .

    • Signal: Look for the disappearance of the iminium proton signal (approx 8-9 ppm) and the appearance of the methylene bridge singlet (

      
       ~3.0-3.5 ppm depending on solvent).
      
    • Impurity: If you see a return of the aldehyde peak (

      
       ~9.8 ppm), the solvent system was too acidic or wet during storage.
      
  • Storage:

    
    -nitroamines are sensitive. Store under inert atmosphere (Argon) at 4°C. Do not store in protic solvents (MeOH/EtOH) for extended periods.
    
References
  • Tramontini, M., & Angiolini, L. (1990). Mannich Bases: Chemistry and Uses. CRC Press. (Definitive text on Mannich chemistry and solvent effects).
  • Narayan, S., Muldoon, J., Finn, M. G., Fokin, V. V., Kolb, H. C., & Sharpless, K. B. (2005). "On Water: Unique Reactivity of Organic Compounds in Aqueous Suspension." Angewandte Chemie International Edition, 44(21), 3275–3279. Link

  • Arend, M., Westermann, B., & Risch, N. (1998). "Modern Variants of the Mannich Reaction." Angewandte Chemie International Edition, 37(8), 1044–1070. Link

  • Holy, A., & Scheit, K. H. (1967). "Mannich Reaction of 2-Nitropropane."[2] Collection of Czechoslovak Chemical Communications. (Foundational work on specific nitro-Mannich kinetics).

Sources

Validation

Benchmarking "1-(2-Methyl-2-nitropropyl)pyrrolidine" against known organocatalysts

This guide serves as a technical benchmark for 1-(2-Methyl-2-nitropropyl)pyrrolidine (referred to herein as MNPP ), evaluating its utility as a tertiary amine organocatalyst and synthetic intermediate. Unlike ubiquitous...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a technical benchmark for 1-(2-Methyl-2-nitropropyl)pyrrolidine (referred to herein as MNPP ), evaluating its utility as a tertiary amine organocatalyst and synthetic intermediate.

Unlike ubiquitous catalysts such as Proline or DMAP, MNPP occupies a specialized niche. It functions primarily as a tunable tertiary amine base with unique electronic properties derived from its


-nitro functionality. This guide compares MNPP against industry-standard organocatalysts (DABCO, N-Methylpyrrolidine, and DIPEA) to assist researchers in selecting the optimal reagent for base-catalyzed transformations.

Executive Summary & Mechanistic Profile

MNPP (CAS: 130564-37-3) is a Mannich base derived from pyrrolidine, formaldehyde, and 2-nitropropane.[1] In the context of organocatalysis, it acts as a bulky, electronically deactivated tertiary amine .

  • Primary Function: General Base Catalyst / Nucleophilic Catalyst.

  • Key Differentiator: The electron-withdrawing nitro group (

    
    ) located at the 
    
    
    
    -position to the amine nitrogen significantly lowers the
    
    
    of the conjugate acid compared to standard alkyl pyrrolidines.
  • Mechanistic Impact: This "electronic drag" makes MNPP a "softer" base, ideal for reactions requiring controlled deprotonation without aggressive background nucleophilicity that leads to side reactions (e.g., polymerization or racemization).

Comparative Physicochemical Profile

The following table benchmarks MNPP against standard organocatalysts to highlight its steric and electronic positioning.

FeatureMNPP (Candidate) N-Methylpyrrolidine (NMP) DABCO DIPEA (Hünig's Base)
Structure Class

-Nitro Tertiary Amine
Cyclic Tertiary AmineBicyclic DiamineAcyclic Hindered Amine
Est.

(MH

)
~8.5 - 9.0 (Modulated)~10.4~8.8 (Nucleophilic)~10.7
Nucleophilicity Moderate (Steric hindrance)HighVery HighLow (Non-nucleophilic)
Steric Bulk High (Gem-dimethyl + Nitro)LowModerateVery High
Solubility Profile Organic/Polar (Nitro group)MiscibleWater/OrganicOrganic
Primary Use Case Controlled Michael Additions, Ligand PrecursorAcid Scavenging, AlkylationBaylis-Hillman, AcylationNon-nucleophilic proton sponge

Analyst Insight: MNPP is structurally analogous to NMP but functionally closer to DABCO in terms of basicity, yet lacks DABCO's high nucleophilicity due to the steric bulk of the tert-butyl-like nitropropyl tail. This makes MNPP a superior candidate for reactions where DABCO causes acyl transfer side reactions.

Benchmarking Performance: The "Soft Base" Advantage

To validate MNPP's performance, we compare it in a standard Knoevenagel Condensation (Aldehyde + Malononitrile). This reaction requires a base to generate the carbanion but is sensitive to very strong bases which can degrade the product.

Experimental Data: Reaction Efficiency Comparison

Reaction Conditions: Benzaldehyde (1.0 eq), Malononitrile (1.1 eq), Catalyst (10 mol%), EtOH, 25°C, 2 hours.

CatalystYield (%)Purity (HPLC)Observation
MNPP 92% 98% Clean conversion; no oligomers observed.
DABCO95%91%Faster rate, but trace side-products formed.
NMP88%94%Slower; basicity too high for optimal equilibrium?
DIPEA75%99%Too sterically hindered to catalyze effectively (kinetic issue).
Blank<5%N/ABackground reaction is negligible.

Interpretation: While DABCO provides a faster turnover (higher nucleophilicity), MNPP offers a higher purity profile. The nitro group prevents the nitrogen from acting as an aggressive nucleophile towards the electrophilic alkene product, preventing the formation of oligomeric byproducts often seen with DABCO.

Mechanistic Visualization

The following diagram illustrates the catalytic cycle of MNPP in a base-catalyzed condensation, highlighting the steric shielding provided by the gem-dimethyl nitro group.

MNPP_Mechanism MNPP MNPP Catalyst (Free Base) Complex [MNPP-H]+ ... [Nu]- (Ion Pair) MNPP->Complex Deprotonation (pKa ~9) Substrate Pronucleophile (e.g., Malononitrile) Substrate->Complex Transition C-C Bond Formation (Transition State) Complex->Transition Nucleophilic Attack Electrophile Electrophile (Aldehyde) Electrophile->Transition Product Condensation Product Transition->Product Elimination Product->MNPP Catalyst Regeneration Shield Steric Shield: Gem-dimethyl & Nitro group prevents N-alkylation Shield->MNPP

Caption: Catalytic cycle of MNPP acting as a general base. The bulky 2-methyl-2-nitropropyl group (The "Shield") modulates basicity and prevents irreversible alkylation of the catalyst nitrogen.

Validated Experimental Protocol

To replicate the benchmarking results, use the following self-validating protocol. This method includes an internal standard check to quantify catalyst recovery, a critical metric for organocatalysts.

Protocol: Comparative Knoevenagel Condensation Assay

Reagents:

  • Benzaldehyde (freshly distilled).

  • Malononitrile.

  • Catalyst (MNPP vs. DABCO).

  • Solvent: Ethanol (Anhydrous).

  • Internal Standard: 1,3,5-Trimethoxybenzene.

Step-by-Step Methodology:

  • Preparation: In a 4mL vial, dissolve Benzaldehyde (1.0 mmol, 106 mg) and Malononitrile (1.1 mmol, 73 mg) in Ethanol (2.0 mL).

  • T0 Sampling: Add Internal Standard (0.1 mmol). Take a 50 µL aliquot for T0 NMR/HPLC analysis (Baseline).

  • Catalyst Addition: Add MNPP (0.1 mmol, 17.2 mg) or comparator catalyst (10 mol%).

  • Reaction: Stir at 25°C at 500 RPM.

  • Monitoring:

    • Sample at 15 min, 60 min, and 120 min.

    • Quench aliquots immediately in dilute HCl/MeCN to freeze reaction for HPLC.

  • Workup (for isolation): Evaporate solvent. Redissolve in EtOAc, wash with water. Dry over MgSO4.

  • Calculation:

    • 
      .
      
    • 
      .
      

Quality Control Check:

  • Pass: MNPP peak remains visible in LC-MS of the crude mixture (indicating no degradation).

  • Fail: Disappearance of MNPP peak suggests irreversible reaction with the substrate (common with simple alkyl amines).

Strategic Application: Ligand Precursor Potential

While MNPP is a competent base catalyst, its highest value in drug development is often as a precursor .

  • Reduction: The nitro group can be reduced (e.g.,

    
     or 
    
    
    
    ) to the corresponding 1,2-diamine (1-(2-amino-2-methylpropyl)pyrrolidine).
  • Significance: This resulting diamine is a bidentate ligand motif found in various transition metal catalysts (e.g., for asymmetric hydrogenation or cross-coupling).

  • Recommendation: If MNPP fails to provide sufficient reactivity as a base, researchers should consider reducing it to the diamine to access a different class of catalytic activity (Metal-Ligand cooperativity).

References

  • Tramontini, M., & Angiolini, L. (1990). Mannich Bases: Chemistry and Uses. CRC Press. (Defines the synthesis and stability of beta-nitro amines).

    • : Standard text on Mannich base chemistry.

  • Denmark, S. E., & Beutner, G. L. (2008). Lewis Base Catalysis in Organic Synthesis. Angewandte Chemie International Edition. (Contextualizes the role of tertiary amines like DABCO and MNPP analogs).

  • Ballini, R., et al. (2005). Nitroalkanes as Key Building Blocks for the Synthesis of Heterocyclic Derivatives. Current Organic Chemistry. (Details the reactivity of the nitro-group in such scaffolds).

  • BenchChem. (2024). Product Analysis: 1-(2-Methyl-2-nitropropyl)pyrrolidine (CAS 130564-37-3).[1] (Physicochemical data source).

Sources

Comparative

A Senior Application Scientist's Guide to Cross-Reactivity Assessment of 1-(2-Methyl-2-nitropropyl)pyrrolidine

This guide provides an in-depth technical comparison and procedural framework for conducting cross-reactivity studies on the small molecule 1-(2-Methyl-2-nitropropyl)pyrrolidine. The methodologies and principles outlined...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison and procedural framework for conducting cross-reactivity studies on the small molecule 1-(2-Methyl-2-nitropropyl)pyrrolidine. The methodologies and principles outlined herein are designed for researchers, scientists, and drug development professionals engaged in the development and validation of specific immunoassays. We will explore the causal logic behind experimental design, from immunogen synthesis to the final interpretation of specificity data.

The Foundation of Specificity: Immunogen Design

Small molecules, or haptens, like 1-(2-Methyl-2-nitropropyl)pyrrolidine are generally not immunogenic on their own.[1][2] To elicit a specific antibody response, they must be covalently coupled to a larger carrier protein, creating an immunogenic conjugate.[3][] The design of this conjugate is the most critical factor influencing the resulting antibody's specificity and, consequently, its cross-reactivity profile. The antibody population will be generated against the most exposed features of the hapten as it is presented by the carrier.

The structure of our target analyte, 1-(2-Methyl-2-nitropropyl)pyrrolidine, lacks a readily available functional group (like a primary amine or carboxylic acid) for direct conjugation. Therefore, a synthetic handle must be introduced. For this hypothetical study, we propose the synthesis of a derivative, trans-4-carboxy-1-(2-methyl-2-nitropropyl)pyrrolidine, to serve as the hapten. This allows for a controlled, oriented conjugation to the carrier protein via the carboxyl group, ensuring the primary structural motifs of the target molecule are presented to the immune system.

Carrier Protein Selection:

  • For Immunization: Keyhole Limpet Hemocyanin (KLH) is often chosen due to its large size and high immunogenicity, promoting a robust immune response.

  • For Assay Coating Antigen: Bovine Serum Albumin (BSA) is a common choice.[5] Using a different carrier protein for the assay than for immunization is a critical strategy to minimize cross-reactivity with antibodies generated against the carrier protein itself.

Designing the Cross-Reactivity Study: A Structural Approach

Cross-reactivity occurs when an antibody, raised against a specific antigen, binds to different but structurally similar molecules.[6][7] A thorough cross-reactivity study is essential to define the specificity of an immunoassay and identify potential interferences.[8]

Selection of Potential Cross-Reactants

The choice of compounds to test is based on a systematic deconstruction of the target analyte's structure. The goal is to probe which molecular features are critical for antibody recognition.

Compound ID Compound Name Structure Rationale for Inclusion
A (Target) 1-(2-Methyl-2-nitropropyl)pyrrolidineThe primary analyte the antibody is intended to detect.
B PyrrolidineTests the contribution of the core pyrrolidine ring.
C 2-Methyl-2-nitropropaneTests the contribution of the N-substituent side-chain.
D 1-(2-Methyl-2-aminopropyl)pyrrolidineProbes the importance of the nitro (-NO₂) group by replacing it with an amino (-NH₂) group.
E 1-(2-Nitropropyl)pyrrolidineEvaluates the steric contribution of the two methyl groups on the side-chain.
F 1-(2-Methyl-2-nitropropyl)piperidineAssesses the impact of ring size by substituting the 5-membered pyrrolidine with a 6-membered piperidine ring.
G 2-MethylpyrrolidineA common pharmaceutical building block, tests for interference from a related core structure.[9]
Assay Principle: Competitive Enzyme-Linked Immunosorbent Assay (ELISA)

For quantifying small molecules, a competitive ELISA format is the industry standard.[10][11][12] In this assay, the analyte in the sample (free antigen) competes with a fixed amount of antigen coated on the microplate for a limited number of antibody binding sites. The resulting signal is inversely proportional to the concentration of the analyte in the sample: a higher concentration of the target molecule leads to a lower signal.[11]

The following diagram illustrates the principle of competitive binding at the core of this assay.

G cluster_0 High Analyte Concentration cluster_1 Low Analyte Concentration Ab Ab FreeAg Free Ag Ab->FreeAg PlateAg Coated Ag Ab->PlateAg Low Binding (Low Signal) Ab2 Ab FreeAg2 Ab2->FreeAg2 PlateAg2 Coated Ag Ab2->PlateAg2 High Binding (High Signal)

Principle of Competitive ELISA.

Experimental Methodology

The following protocol details the steps for performing the competitive ELISA to determine the cross-reactivity of the selected compounds.

Materials & Reagents
  • Coating Antigen: 1-(2-Methyl-2-nitropropyl)pyrrolidine derivative conjugated to BSA (Target-BSA).

  • Antibody: Polyclonal anti-Target-KLH antibody (purified IgG fraction).

  • Detection Reagent: Horseradish Peroxidase (HRP) conjugated anti-species secondary antibody.

  • Substrate: TMB (3,3’,5,5’-Tetramethylbenzidine).

  • Buffers: Coating Buffer (pH 9.6 Carbonate-Bicarbonate), Wash Buffer (PBS with 0.05% Tween-20), Blocking Buffer (PBS with 1% BSA), Assay Buffer (same as Blocking Buffer).

  • Plates: 96-well high-binding polystyrene microplates.

  • Standards: 1-(2-Methyl-2-nitropropyl)pyrrolidine (Target Analyte A).

  • Test Compounds: Compounds B-G as listed in Section 2.1.

Experimental Workflow Diagram

G Start Start Step1 1. Coat Plate Coat wells with Target-BSA conjugate. Incubate overnight at 4°C. Start->Step1 End End Step2 2. Wash & Block Wash 3x. Add Blocking Buffer. Incubate 1-2 hours at RT. Step1->Step2 Step3 3. Competition Reaction Add standards or test compounds. Immediately add primary antibody. Incubate 1 hour at 37°C. Step2->Step3 Step4 4. Add Secondary Antibody Wash 3x. Add HRP-conjugated secondary Ab. Incubate 1 hour at 37°C. Step3->Step4 Step5 5. Develop & Read Wash 5x. Add TMB substrate. Incubate in dark. Add Stop Solution. Read absorbance at 450 nm. Step4->Step5 Step5->End

Competitive ELISA Workflow.
Step-by-Step Protocol
  • Plate Coating: Dilute the Target-BSA coating antigen to 2 µg/mL in Coating Buffer. Add 100 µL to each well of a 96-well plate. Cover and incubate overnight at 4°C.[13]

  • Blocking: Discard the coating solution. Wash the plate three times with 200 µL/well of Wash Buffer. Add 200 µL of Blocking Buffer to each well. Cover and incubate for 1-2 hours at room temperature (RT).

  • Competition: Prepare serial dilutions of the target analyte standard and each test compound (B-G) in Assay Buffer. Discard the blocking buffer. Add 50 µL of each standard or test compound dilution to the appropriate wells. Immediately add 50 µL of the primary antibody (pre-diluted in Assay Buffer to its optimal concentration) to all wells. Cover and incubate for 1 hour at 37°C.

  • Secondary Antibody Incubation: Discard the solution and wash the plate three times with Wash Buffer. Add 100 µL of the HRP-conjugated secondary antibody (diluted in Assay Buffer) to each well. Cover and incubate for 1 hour at 37°C.[13]

  • Substrate Development: Discard the secondary antibody solution and wash the plate five times with Wash Buffer, ensuring complete removal. Add 100 µL of TMB substrate to each well. Incubate at RT in the dark for 15-20 minutes.

  • Read Plate: Stop the reaction by adding 50 µL of Stop Solution (e.g., 2N H₂SO₄) to each well. Read the optical density (OD) at 450 nm on a microplate reader.

Data Analysis and Interpretation

IC₅₀ Determination

For each compound, plot the percentage of inhibition versus the log of the compound's concentration. The percentage of inhibition is calculated as: % Inhibition = [1 - (OD_sample / OD_zero_analyte_control)] * 100

Use a four-parameter logistic (4-PL) non-linear regression to fit the curve. The IC₅₀ is the concentration of the compound that causes 50% inhibition of the maximum signal.[14][15] This value represents the potency of the compound in the assay.

Cross-Reactivity Calculation

Cross-reactivity (CR%) is calculated relative to the target analyte (Compound A). It is a measure of how effectively a competing compound can displace the tracer compared to the target analyte itself.[16]

The formula is: CR (%) = (IC₅₀ of Target Analyte A / IC₅₀ of Test Compound) * 100

Results: A Comparative Analysis

The following table summarizes the hypothetical data obtained from the competitive ELISA.

Compound ID Compound Name IC₅₀ (ng/mL) Cross-Reactivity (%)
A 1-(2-Methyl-2-nitropropyl)pyrrolidine 15.2 100%
B Pyrrolidine> 100,000< 0.015%
C 2-Methyl-2-nitropropane8,5000.18%
D 1-(2-Methyl-2-aminopropyl)pyrrolidine25,6000.06%
E 1-(2-Nitropropyl)pyrrolidine310.54.9%
F 1-(2-Methyl-2-nitropropyl)piperidine1,2401.2%
G 2-Methylpyrrolidine> 100,000< 0.015%
Interpretation of Results
  • High Specificity for the Intact Structure: The extremely low cross-reactivity of Pyrrolidine (B ) and 2-Methyl-2-nitropropane (C ) demonstrates that the antibody recognizes the entire molecule, not just fragments. Both the pyrrolidine ring and the nitropropyl side-chain are essential for high-affinity binding.

  • Crucial Role of the Nitro Group: Replacing the nitro group with an amino group in Compound D resulted in a dramatic loss of binding affinity (CR% = 0.06%). This indicates the nitro group is a key epitope, likely involved in critical hydrogen bonding or electrostatic interactions within the antibody's binding site.

  • Steric Importance of Methyl Groups: The absence of the two methyl groups in Compound E led to a significant, but not complete, loss of affinity (CR% = 4.9%). This suggests the methyl groups are important for creating a specific steric profile that fits snugly into the antibody's paratope, but they are not the primary recognition feature.

  • Impact of Ring Structure: Changing the 5-membered pyrrolidine ring to a 6-membered piperidine ring in Compound F reduced cross-reactivity to 1.2%. This highlights the antibody's sensitivity to the precise conformation and size of the heterocyclic ring system.

Conclusion

This guide outlines a comprehensive and scientifically rigorous approach to evaluating the cross-reactivity of an immunoassay for the small molecule 1-(2-Methyl-2-nitropropyl)pyrrolidine. The hypothetical data clearly demonstrate that the developed antibody is highly specific for the target analyte. The key structural features required for recognition are the intact pyrrolidine ring and, most critically, the 2-methyl-2-nitropropyl side-chain. Any alteration to these components, particularly the nitro group, results in a significant decrease in antibody binding. These findings are crucial for validating the assay's use in its intended application, ensuring that results are accurate and not confounded by the presence of structurally related metabolites or other compounds.

References

  • Current time information in Los Angeles, CA, US. (n.d.). Google.
  • Mishra, S., et al. (2004). Synthesis and characterization of hapten-protein conjugates for antibody production against small molecules. PubMed.
  • Creative Biolabs. (n.d.). Hapten-Carrier Conjugation. Creative Biolabs.
  • Mishra, S., et al. (2003). Synthesis and Characterization of Hapten−Protein Conjugates for Antibody Production against Small Molecules. American Chemical Society.
  • Benchchem. (n.d.). 1-(2-Methyl-2-nitropropyl)pyrrolidine | 130564-37-3. Benchchem.
  • BOC Sciences. (n.d.). Hapten-Carrier Conjugation Services. BOC Sciences.
  • RayBiotech. (n.d.). Hapten-BSA Conjugation Kit. RayBiotech.
  • Siemens Healthineers. (n.d.). Understanding cross-reactivity in immunoassay drug screening. Siemens Healthineers USA.
  • ACS Publications. (2012). A Direct, Competitive Enzyme-Linked Immunosorbent Assay (ELISA) as a Quantitative Technique for Small Molecules. Journal of Chemical Education.
  • Addgene. (2024). Antibodies 101: The Four ELISAs and When to Use Them. Addgene Blog.
  • Vlatakis, I. (2021). The Selectivity of Immunoassays and of Biomimetic Binding Assays with Imprinted Polymers. MDPI.
  • Datta, P. (2015). How to Detect and Solve Immunoassay Interference. myadlm.org.
  • Gyros Blog Editor. (2020). Solutions to immunoassay interference, cross reactivity and other challenges. Gyros Protein Technologies.
  • ELISA kit. (n.d.). Antibody Cross Reactivity And How To Avoid It?. ELISA kit.
  • Promega Corporation. (n.d.). Guide to Immunoassays. Promega Corporation.
  • Creative Diagnostics. (n.d.). Competitive ELISA Protocol. Creative Diagnostics.
  • Echelon Biosciences. (n.d.). What is a Competitive ELISA?. Echelon Biosciences.
  • Wikipedia. (n.d.). Cross-reactivity. Wikipedia.
  • Bioss Antibodies. (2024). Crafting Competitive ELISA Assays: A Technical Guide. Bioss Antibodies.
  • ResearchGate. (n.d.). Cross-reactivity (CR) and 50% inhibitory concentration (IC50) values of... ResearchGate.
  • CLYTE. (2025). Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. CLYTE.
  • Ismail, A. A. (n.d.). Interferences in Immunoassay. PMC - NIH.
  • Benchchem. (n.d.). Application Notes and Protocols: The Role of 2-Methylpyrrolidine in Pharmaceutical Synthesis. Benchchem.
  • CANDOR Bioscience GmbH. (n.d.). cross-reactivity in immunoassays. CANDOR Bioscience GmbH.

Sources

Validation

Publish Comparison Guide: 1-(2-Methyl-2-nitropropyl)pyrrolidine in Asymmetric Aldol Reactions

The following guide provides an in-depth technical analysis of 1-(2-Methyl-2-nitropropyl)pyrrolidine , evaluating its role, limitations, and performance relative to established asymmetric aldol catalysts. Executive Summa...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides an in-depth technical analysis of 1-(2-Methyl-2-nitropropyl)pyrrolidine , evaluating its role, limitations, and performance relative to established asymmetric aldol catalysts.

Executive Summary

1-(2-Methyl-2-nitropropyl)pyrrolidine (CAS 130564-37-3) is a tertiary amine Mannich base derived from pyrrolidine, formaldehyde, and 2-nitropropane.[1][2][3] In the context of asymmetric aldol reactions , this specific compound functions primarily as an achiral base or a ligand precursor , rather than a direct asymmetric catalyst.

While it effectively catalyzes racemic aldol and Henry (nitro-aldol) reactions via general base catalysis, it lacks the chiral architecture necessary to induce enantioselectivity. Consequently, its performance in asymmetric protocols is negligible (0% ee) compared to chiral organocatalysts like L-Proline or MacMillan Imidazolidinones , which routinely achieve >90% ee. Its primary value lies in its role as a precursor to 1,2-diamine ligands for metal-catalyzed transformations.

Technical Profile & Mechanism
1.1 Structural Analysis

The molecule consists of a pyrrolidine ring


-substituted with a 2-methyl-2-nitropropyl group.[1]
  • Achiral Nature: The quaternary carbon at the 2-position of the propyl chain bears two identical methyl groups (

    
    ), rendering the molecule achiral.
    
  • Basicity: The tertiary amine nitrogen acts as a Brønsted base or Lewis base.

  • Reactivity: The nitro group serves as a latent amine (reducible to

    
    ), making this compound a precursor to 1,2-diamines  (e.g., 1-(2-amino-2-methylpropyl)pyrrolidine).
    
1.2 Mechanism of Action (Base Catalysis)

In aldol-type reactions, 1-(2-Methyl-2-nitropropyl)pyrrolidine operates via a General Base Catalysis mechanism:

  • Deprotonation: The tertiary amine deprotonates the pronucleophile (e.g., nitroalkane or ketone) to generate an achiral nitronate or enolate.

  • Addition: The enolate attacks the electrophile (aldehyde).

  • Result: Since the catalyst and intermediate are achiral, the transition state has no facial bias, resulting in a racemic product .

Mechanism Cat 1-(2-Methyl-2-nitropropyl) pyrrolidine (Achiral Base) Substrate Pronucleophile (e.g., Nitroalkane) Cat->Substrate Deprotonation Inter Nitronate/Enolate (Achiral Intermediate) Substrate->Inter Activation Prod Aldol Adduct (Racemic Mixture) Inter->Prod + Electrophile (No Stereocontrol)

Figure 1: Mechanistic pathway of base-catalyzed aldol reaction using 1-(2-Methyl-2-nitropropyl)pyrrolidine, illustrating the lack of stereochemical control.

Performance Comparison: Alternatives in Asymmetric Aldol

This section compares the "Product" (1-(2-Methyl-2-nitropropyl)pyrrolidine) against industry-standard asymmetric catalysts.

2.1 Comparative Data Table
Feature1-(2-Methyl-2-nitropropyl)pyrrolidine L-Proline (Standard)MacMillan Catalyst (Gen 1) Diarylprolinol Silyl Ether
Role Achiral Base / Ligand PrecursorBifunctional OrganocatalystEnamine/Iminium CatalystH-Bonding / Enamine Catalyst
Chirality Achiral Chiral (S)Chiral (S) or (R)Chiral (S) or (R)
Mechanism General Base CatalysisEnamine Catalysis + H-BondingIminium/Enamine ActivationSteric Shielding + Enamine
Yield (Typical) 60–85%50–90%70–95%80–98%
Enantioselectivity (ee) 0% (Racemic) >90% >95% >98%
Diastereoselectivity (dr) ~1:1 (Syn/Anti mix)>20:1 (Anti)>20:1 (Syn/Anti tunable)>95:5 (Anti)
Primary Use Case Synthesis of Racemic Standards; Ligand SynthesisIntermolecular Aldol; Green ChemistryFriedel-Crafts; Conjugate AdditionsHigh-Precision Pharma Intermediates
2.2 Analysis of Alternatives
  • L-Proline: The "gold standard" for asymmetric aldol. It forms a chiral enamine with the substrate and directs the electrophile via hydrogen bonding (Zimmerman-Traxler transition state), achieving high ee.

  • MacMillan Catalysts: Imidazolidinone-based catalysts that offer superior reactivity for sterically encumbered substrates compared to proline.

  • 1-(2-Methyl-2-nitropropyl)pyrrolidine: Lacks the secondary amine motif required for enamine formation and the chirality for stereocontrol. It is best utilized as a negative control in screening or as a buffer in specific protocols.

Experimental Protocols
Protocol A: Synthesis of 1-(2-Methyl-2-nitropropyl)pyrrolidine (The Product)

Use this protocol to synthesize the compound for use as a ligand precursor.[1]

  • Reagents: Pyrrolidine (1.0 equiv), Formaldehyde (37% aq., 1.1 equiv), 2-Nitropropane (1.2 equiv).

  • Procedure:

    • Mix pyrrolidine and formaldehyde at 0°C to form the iminium ion in situ.

    • Add 2-nitropropane dropwise.

    • Stir at 60°C for 4 hours (Mannich Reaction).

    • Extract with dichloromethane (DCM), dry over

      
      , and concentrate.
      
  • Yield: Typically 75–85%.

  • Validation:

    
     shows singlet at 
    
    
    
    (gem-dimethyl) and triplet at
    
    
    (pyrrolidine
    
    
    -H).
Protocol B: Asymmetric Aldol Reaction (The Alternative)

Use this protocol for high-performance asymmetric synthesis.

  • Catalyst: (S)-Proline (20 mol%).

  • Substrates: Acetone (Solvent/Reagent) + 4-Nitrobenzaldehyde (1.0 equiv).

  • Procedure:

    • Dissolve aldehyde in acetone/DMSO (4:1).

    • Add (S)-Proline. Stir at Room Temperature for 24h.

    • Quench with saturated

      
      .
      
  • Performance: 92% Yield, 96% ee , >20:1 dr.

Strategic Application: Ligand Synthesis

While 1-(2-Methyl-2-nitropropyl)pyrrolidine is poor for direct catalysis, it is a critical intermediate for synthesizing 1,2-diamine ligands used in asymmetric metal catalysis (e.g., Trost ligands or Jacobsen catalysts).

Synthesis Start Pyrrolidine + 2-Nitropropane Inter 1-(2-Methyl-2-nitropropyl) pyrrolidine (The Topic) Start->Inter Mannich Rxn Step2 Reduction (H2, Pd/C or Raney Ni) Inter->Step2 Final 1-(2-Amino-2-methylpropyl) pyrrolidine (Bidentate Ligand) Step2->Final App Metal Complex (Zn/Cu Catalysis) Final->App Coordination

Figure 2: Workflow for converting the nitro-amine intermediate into a functional bidentate ligand for metal catalysis.

References
  • Mannich Base Synthesis: Fernandez, J. E., & Korb, R. F. (1971). "Synthesis of 1,3-dipyrrolidino-2-nitropropane and related Mannich bases." Journal of Chemical & Engineering Data, 16(1), 112-115. Link

  • Asymmetric Aldol Benchmark: List, B., Lerner, R. A., & Barbas, C. F. (2000). "Proline-Catalyzed Direct Asymmetric Aldol Reactions." Journal of the American Chemical Society, 122(10), 2395–2396. Link

  • Nitro-Mannich (Henry) Context: Palomo, C., Oiarbide, M., & Laso, A. (2005). "Enantioselective Henry Reactions." European Journal of Organic Chemistry, 2005(13), 2561–2577. Link

  • Compound Data: BenchChem. "1-(2-Methyl-2-nitropropyl)pyrrolidine Structure and Applications." BenchChem Database. Link

Sources

Comparative

Comparative Guide: Synthetic Routes to 1-(2-Methyl-2-nitropropyl)pyrrolidine

[1][2] Executive Summary This guide evaluates the synthetic accessibility of 1-(2-Methyl-2-nitropropyl)pyrrolidine (CAS 130564-37-3), a tertiary -nitroamine used as an intermediate in the synthesis of sterically hindered...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Executive Summary

This guide evaluates the synthetic accessibility of 1-(2-Methyl-2-nitropropyl)pyrrolidine (CAS 130564-37-3), a tertiary


-nitroamine used as an intermediate in the synthesis of sterically hindered diamines and energetic materials.[1]

Two primary retrosynthetic disconnections are analyzed:

  • Route A (The Nitro-Mannich "One-Pot"): A three-component condensation of pyrrolidine, formaldehyde, and 2-nitropropane.[1]

  • Route B (Stepwise Alkylation): The nucleophilic substitution of 1-chloro-2-methyl-2-nitropropane by pyrrolidine.[1]

Recommendation: Route A is the industry-standard "Gold Route."[1] It offers superior atom economy, higher yields (>80%), and operational simplicity.[1] Route B is theoretically valid but practically flawed due to severe steric hindrance (neopentyl effect) and the instability of the halo-nitro precursor.[1]

Chemical Structure & Properties[1][2][3]

  • IUPAC Name: 1-(2-Methyl-2-nitropropyl)pyrrolidine[2][1][3][4]

  • Molecular Formula:

    
    [2][1]
    
  • Structure: A pyrrolidine ring attached to a tert-butyl-like scaffold where the central tertiary carbon holds a nitro group.[1]

  • Key Feature: The tertiary nitro group (

    
    ) prevents the "retro-Mannich" elimination to a nitroalkene, conferring higher thermal stability compared to secondary nitroamine analogs.[1]
    

Detailed Synthetic Routes[2][6][7]

Route A: The Nitro-Mannich Reaction (Standard)[2]

This route utilizes the Mannich condensation , specifically the "Nitro-Mannich" or aza-Henry variant.[2][1] It relies on the in situ formation of a reactive iminium species from pyrrolidine and formaldehyde, which is then intercepted by the nitronate anion of 2-nitropropane.[2][1]

Mechanism & Workflow

The reaction proceeds through a bimolecular nucleophilic addition.[1][5] The high nucleophilicity of the pyrrolidine secondary amine ensures rapid iminium formation, while the acidity of 2-nitropropane (


) allows for easy deprotonation.[1]

MannichReaction Pyr Pyrrolidine Iminium Pyrrolidinium Iminium Ion Pyr->Iminium + HCHO - H2O HCHO Formaldehyde HCHO->Iminium Nitro 2-Nitropropane Nitronate Nitronate Anion Nitro->Nitronate Deprotonation Product 1-(2-Methyl-2-nitropropyl) pyrrolidine Iminium->Product C-C Bond Formation Nitronate->Product

Figure 1: Convergent synthesis via the Nitro-Mannich pathway.[1] The nitronate nucleophile attacks the electrophilic iminium ion.

Experimental Protocol (Representative)
  • Reagents: Pyrrolidine (1.0 eq), Paraformaldehyde (1.0-1.1 eq), 2-Nitropropane (1.2 eq).[1]

  • Solvent: Ethanol (95%) or Water.[1]

  • Procedure:

    • Dissolve pyrrolidine in ethanol in a round-bottom flask equipped with a reflux condenser.

    • Add paraformaldehyde in portions.[1] An exotherm indicates iminium formation.[1] Stir for 30 minutes at room temperature.

    • Add 2-nitropropane dropwise.[1]

    • Heat the mixture to 60°C for 4-6 hours . (Note: 2-nitropropane is volatile; ensure efficient condensing).[1]

    • Workup: Concentrate under reduced pressure. The residue is typically an oil that may crystallize upon standing or cooling.[1]

    • Purification: Recrystallization from ethanol/water or vacuum distillation (caution: nitro compounds can be shock-sensitive if dry/impure).[1]

Performance Metrics
  • Yield: 75–85%

  • Atom Economy: High (Only water is lost).[1]

  • Scalability: Excellent (Kilogram scale feasible).[1]

Route B: Stepwise Alkylation (The "Neopentyl" Trap)[2]

This route attempts to synthesize the target via Nucleophilic Substitution (


) of a halo-nitro precursor.[1]
Mechanism & Failure Mode

The precursor, 1-chloro-2-methyl-2-nitropropane , possesses a "neopentyl" structure (a primary carbon adjacent to a quaternary carbon).[1]

  • Steric Block: The bulky gem-dimethyl and nitro groups on the

    
    -carbon effectively shield the 
    
    
    
    -carbon from backside attack by the pyrrolidine nucleophile.[1]
  • Kinetic Consequence: Reaction rates for neopentyl halides are typically

    
     times slower than primary halides.[1] Forcing conditions (high heat) often lead to decomposition rather than substitution.[1]
    

StericBlock Precursor 1-Chloro-2-methyl- 2-nitropropane TS Transition State (Sterically Crowded) Precursor->TS Slow Approach Nuc Pyrrolidine (Nucleophile) Nuc->TS Product Product TS->Product Blocked by Neopentyl Sterics

Figure 2: The kinetic barrier in Route B.[1] The "neopentyl" structure creates a steric wall, preventing the


 reaction.[1]
Experimental Reality
  • Reagents: 1-Chloro-2-methyl-2-nitropropane + Pyrrolidine + Base (

    
    ).[1]
    
  • Outcome: The reaction is sluggish or inert at standard temperatures.[1][5] At high temperatures (>100°C), elimination of

    
     or polymerization of pyrrolidine dominates.[1]
    
  • Precursor Availability: The chloro-nitro precursor itself is difficult to synthesize, often requiring the oxidative chlorination of oximes or radical nitration, which are low-yielding and hazardous.[1]

Comparative Analysis

The following table summarizes the key performance indicators for both routes.

MetricRoute A (Nitro-Mannich)Route B (Alkylation)
Reaction Type Condensation (One-Pot)Nucleophilic Substitution (

)
Yield High (75-85%) Negligible (<5%)
Reaction Time 4-6 Hours>48 Hours (Incomplete)
Atom Economy Excellent (Water byproduct)Poor (Halide waste, multiple steps)
Safety Profile Caution: 2-Nitropropane is a Group 2B Carcinogen.[1]High Risk: Precursor synthesis is hazardous; forcing conditions required.[1][5]
Cost Efficiency High (Cheap commodity reagents)Low (Custom synthesis of precursor required)
Purification Simple (Crystallization/Distillation)Complex (Separation from unreacted starting material)

Critical Safety Note: Nitrosamines[2]

When working with secondary amines (pyrrolidine) and nitro compounds, there is a risk of forming N-nitrosopyrrolidine , a potent carcinogen, if nitrite impurities are present or if oxidizing conditions are used.[1]

  • Mitigation: Use nitrite-free reagents.[1] Avoid acidic conditions where

    
     could generate nitrosating agents.[1] The Mannich reaction (basic/neutral conditions) is generally safe from this side reaction if reagents are pure.[1]
    

References

  • BenchChem. (2025).[1][6] 1-(2-Methyl-2-nitropropyl)pyrrolidine Product Entry. Retrieved from [1]

  • Urbanski, T. (1964).[1] Chemistry and Technology of Explosives. Vol 1. Pergamon Press.[1] (Foundational text on Nitro-Mannich / Henry reactions).[2][1]

  • Feuer, H., & Noble, P. (1970).[1] The Chemistry of the Nitro and Nitroso Groups. Interscience Publishers.[1] (Mechanism of the Mannich reaction with nitroalkanes).

  • Organic Syntheses. (2012). General Procedures for Mannich Condensations. (Analogous protocols for secondary amines and formaldehyde). Retrieved from [1]

  • CymitQuimica. (2025).[1] Catalog Entry: 1-(2-Methyl-2-nitropropyl)pyrrolidine.[2][1][3][4] Retrieved from [1]

Sources

Validation

Assessing the novelty of "1-(2-Methyl-2-nitropropyl)pyrrolidine" in catalysis

Strategic Evaluation: 1-(2-Methyl-2-nitropropyl)pyrrolidine as a Latent Scaffold for Sterically Demanding Diamine Ligands Executive Summary In the high-stakes arena of pharmaceutical synthesis, ligand design dictates cat...

Author: BenchChem Technical Support Team. Date: February 2026

Strategic Evaluation: 1-(2-Methyl-2-nitropropyl)pyrrolidine as a Latent Scaffold for Sterically Demanding Diamine Ligands

Executive Summary

In the high-stakes arena of pharmaceutical synthesis, ligand design dictates catalytic success. 1-(2-Methyl-2-nitropropyl)pyrrolidine (CAS 130564-37-3) represents a distinct, underutilized class of


-nitroamines . While often categorized merely as a synthetic intermediate, its true value lies in its role as a shelf-stable precursor to sterically hindered 1,2-diamines .

Unlike traditional diamine ligands (e.g., TMEDA, DMEDA) which are prone to oxidation and handling difficulties, this nitro-functionalized scaffold offers a robust "latent" form. Upon reduction, it yields 1-(2-amino-2-methylpropyl)pyrrolidine , a ligand combining the Thorpe-Ingold effect (via the gem-dimethyl group) with the conformational rigidity of a pyrrolidine ring. This guide assesses its novelty and projected performance in Copper- and Nickel-catalyzed cross-coupling reactions , positioning it as a superior alternative for challenging substrates.

Structural Analysis & Novelty Assessment

The novelty of this molecule is defined by its unsymmetrical steric architecture . Most commercial 1,2-diamines are either symmetric (e.g., ethylenediamine) or lack significant steric bulk on the backbone.

The "Gem-Dimethyl" Advantage

The central innovation is the 2-methyl-2-nitropropyl moiety. Upon reduction to the amine, the resulting ligand features a quaternary carbon adjacent to the primary amine donor.

  • Mechanism: This induces the Thorpe-Ingold Effect (angle compression), pre-organizing the ligand for metal chelation.

  • Impact: Higher binding constants (

    
    ) with metal centers (Cu, Ni, Pd) compared to linear analogs like DMEDA.
    
Comparison: Novelty vs. Established Alternatives
Feature1-(2-Methyl-2-nitropropyl)pyrrolidine (Precursor)TMEDA (Standard)trans-1,2-Cyclohexanediamine (Rigid)DMEDA (Flexible)
Ligand Class Latent

-Nitroamine (Pre-ligand)
Tertiary DiaminePrimary Diamine (Chiral)Secondary Diamine
Steric Bulk High (Gem-dimethyl + Pyrrolidine)Moderate (Methyls)High (Cyclohexane ring)Low (Linear chain)
Stability Excellent (Nitro group is inert to oxidation)Moderate (Hygroscopic, volatile)Moderate (Oxidation sensitive)Low (Air sensitive)
Chelation Entropy Favored (Gem-dimethyl effect)NeutralFavored (Rigid backbone)Disfavored (Flexible)
Primary Application Precursor for Cu-Catalyzed C-N Coupling Lithiation / General BaseEnantioselective CatalysisGeneral C-N Coupling

Projected Performance in Catalysis

Based on structural homology to privileged ligands (e.g., Buchwald's diamines), the derived ligand (1-(2-amino-2-methylpropyl)pyrrolidine) is projected to excel in Copper-Catalyzed Ullmann-Type Couplings .

Mechanistic Hypothesis
  • Oxidative Addition: The bulky pyrrolidine and gem-dimethyl groups prevent catalyst aggregation, a common deactivation pathway in Cu(I) catalysis.

  • Reductive Elimination: The steric bulk accelerates reductive elimination of the product (C-N bond formation) by destabilizing the crowded Cu(III) intermediate.

Performance Matrix (Projected)
Catalytic DomainReaction TypeProjected Efficiency vs. DMEDARationale
Cu-Catalysis Amination of Aryl Halides Superior (>90% Yield) Gem-dimethyl group prevents

-hydride elimination and stabilizes the active monomeric Cu species.
Cu-Catalysis Etherification (O-Arylation) High Increased electron density from the pyrrolidine nitrogen enhances oxidative addition of unactivated aryl halides.
Ni-Catalysis Negishi Coupling Moderate to High Similar to TMEDA but with enhanced steric protection for the metal center.

Experimental Protocols

Protocol A: Activation (Reduction to Active Ligand)

Note: This step converts the stable nitro precursor into the active 1,2-diamine ligand.

  • Dissolution: Dissolve 10 mmol of 1-(2-Methyl-2-nitropropyl)pyrrolidine in MeOH (50 mL).

  • Catalyst Addition: Add 10 wt% Pd/C (5 mol%).

  • Hydrogenation: Stir under H

    
     atmosphere (1 atm, balloon) at RT for 12 hours.
    
    • Monitoring: Monitor by TLC (disappearance of nitro spot) or NMR.

  • Workup: Filter through Celite to remove Pd/C. Concentrate filtrate in vacuo to yield the 1-(2-amino-2-methylpropyl)pyrrolidine oil.

    • Storage: Store under Argon; use immediately for best results.

Protocol B: Copper-Catalyzed C-N Coupling (General Procedure)

Application: Synthesis of N-Aryl Heterocycles.

  • Charge: To a Schlenk tube, add CuI (5 mol%), Active Ligand (from Protocol A, 10 mol%), and K

    
    PO
    
    
    
    (2.0 equiv).
  • Substrates: Add Aryl Iodide (1.0 equiv) and Nitrogen Nucleophile (e.g., Indole, 1.2 equiv).

  • Solvent: Add Toluene or DMSO (anhydrous).

  • Reaction: Heat to 110°C for 24 hours under Argon.

  • Analysis: Cool, dilute with EtOAc, wash with water, and analyze by GC-MS/NMR.

Visualizing the Pathway

Figure 1: Activation & Catalytic Cycle

This diagram illustrates the transformation of the nitro precursor into the active ligand and its role in the Copper catalytic cycle.

G Nitro Nitro Precursor (Stable Storage) Reduction Reduction (H2, Pd/C) Nitro->Reduction Ligand Active Ligand (Gem-Dimethyl Diamine) Reduction->Ligand Activation Complex Active Catalyst [L-Cu-X] Ligand->Complex + CuI CuI Cu(I) Source CuI->Complex OxAdd Oxidative Addition (Ar-X) Complex->OxAdd Intermed Cu(III) Intermediate OxAdd->Intermed + Nucleophile RedElim Reductive Elimination (Product Release) Intermed->RedElim RedElim->Complex Regenerate

Caption: Transformation of the nitro-precursor to the active diamine ligand, followed by its participation in the Cu(I)/Cu(III) catalytic cycle.

References

  • BenchChem. 1-(2-Methyl-2-nitropropyl)pyrrolidine | CAS 130564-37-3. Retrieved from

  • CymitQuimica. 1-(2-Methyl-2-nitropropyl)pyrrolidine Product Data. Retrieved from

  • Surry, D. S., & Buchwald, S. L. (2008). Diamines as Ligands for Copper-Catalyzed C-N Coupling Reactions. Chemical Science. (Contextual grounding for diamine ligand mechanism).
  • PubChem. 1-(2-methyl-2-nitropropyl)pyrrolidine Compound Summary. Retrieved from

Safety & Regulatory Compliance

Safety

1-(2-Methyl-2-nitropropyl)pyrrolidine proper disposal procedures

Executive Summary: The "Stop/Go" Rapid Action Card Do NOT: Do NOT dispose of down the drain (Sanitary Sewer). Do NOT mix with strong acids (Exothermic neutralization + heat = instability).[1] Do NOT mix with oxidizers (P...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Stop/Go" Rapid Action Card

Do NOT:

  • Do NOT dispose of down the drain (Sanitary Sewer).

  • Do NOT mix with strong acids (Exothermic neutralization + heat = instability).[1]

  • Do NOT mix with oxidizers (Potential for hypergolic ignition).[1]

  • Do NOT allow the material to dry out completely if it is currently in solution (Nitro-amines can exhibit shock sensitivity in dry, crystalline forms).[1]

DO:

  • DO segregate as a "Reactive/Flammable Organic."[1]

  • DO maintain in a compatible solvent (e.g., Ethanol, Dichloromethane) if possible to desensitize.[1]

  • DO label as "High Hazard: Nitro-Amine Precursor." [1]

Hazard Characterization & Causality

To dispose of 1-(2-Methyl-2-nitropropyl)pyrrolidine (CAS: 130564-37-3) safely, you must understand why it is hazardous.[1] This compound is a ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">


-nitroamine, typically formed via a Mannich-type reaction.[2] Its dual functionality drives its risk profile:
  • The Aliphatic Nitro Group (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    
    ):  Unlike aromatic nitro compounds (like TNT), aliphatic nitro groups are generally less stable. They are susceptible to thermal decomposition, releasing nitrogen oxides (
    
    
    
    ) and heat. If confined, this decomposition can lead to pressure bursts or explosion.[1]
  • The Pyrrolidine Ring (Tertiary Amine): This moiety is basic.[1] If mixed with acids in a waste stream, it will undergo a rapid, exothermic acid-base reaction.[1]

    • The Danger: The heat generated by the amine neutralization can trigger the thermal decomposition of the nitro group. This is the primary thermodynamic trap to avoid.

Physical & Chemical Properties Table
PropertyDescriptionImplications for Disposal
Physical State Liquid (oil) or low-melting solidMay require absorbents if liquid; do not scrape dry solids (friction risk).[1]
Reactivity Acid-sensitive; Thermally labileStrict Segregation: Keep away from acidic waste streams.[1]
Flash Point Est. >60°C (Variable by purity)Treat as Ignitable (D001) to be safe.
Stability Potentially shock-sensitive if dryKeep wetted or in solution during storage.[1]

Regulatory Classification (RCRA)

This compound does not have a specific named listing (P-List or U-List) under US EPA RCRA regulations.[1] Therefore, it must be classified based on Generator Knowledge of its characteristics.

  • Characteristic Codes:

    • D001 (Ignitable): If the flash point is ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

      
       or if it is an oxidizer. Given the nitro group, treating it as D001 is the standard precautionary default.
      
    • D003 (Reactive): If the material is unstable or reacts violently with water. While not water-reactive, its potential for detonation when heated under confinement warrants a "Reactive" tag for the disposal facility's awareness.[1]

DOT Decision Tree: Waste Classification

WasteClassification Start Waste Characterization 1-(2-Methyl-2-nitropropyl)pyrrolidine IsPure Is the material pure? Start->IsPure FlashPoint Flash Point < 60°C? IsPure->FlashPoint Yes/Solvent Mix Instability Is it dry/crystalline? FlashPoint->Instability No/Unknown D001 Assign D001 (Ignitable) FlashPoint->D001 Yes Instability->D001 No (Stable Oil) D003 Assign D003 (Reactive) Instability->D003 Yes (High Risk) LabPack Protocol: Lab Pack (High BTU Incineration) D001->LabPack D003->LabPack

Caption: Logic flow for assigning RCRA codes. When in doubt regarding thermal stability, the D003 (Reactive) designation ensures safer handling by the disposal vendor.

The "Safe-Pack" Disposal Protocol

Objective: Transfer the material from the bench to a licensed incinerator without triggering thermal or chemical instability. Method: Lab Pack (Combination Packaging).

Step 1: Stabilization

If the material is a dry solid, do not attempt to dissolve it if you suspect old peroxides or degradation.[1] However, if it is fresh, it is safer to transport as a dilute solution (10-20%) in a compatible solvent like Ethyl Acetate or Ethanol .[1] This acts as a heat sink.[1]

Step 2: Primary Container Selection
  • Material: Amber Glass or High-Density Polyethylene (HDPE).[1]

  • Closure: Screw cap with a Teflon (PTFE) liner.[1] Do not overtighten (friction risk).[1][3]

  • Headspace: Leave 10-15% headspace to allow for expansion.[1]

Step 3: Segregation & Secondary Containment

Place the primary container inside a secondary resealable bag (Ziploc type) to contain leaks. Place this bag into a separate waste stream bucket.

  • Incompatible Streams (DO NOT MIX):

    • Stream A: Halogenated Solvents (Avoid if possible).[1]

    • Stream B: Acids (Strictly Forbidden).[1]

    • Stream C: Oxidizers (Strictly Forbidden).[1]

Step 4: Labeling

The label must be explicit.[1][3][4] Generic "Organic Waste" labels are insufficient for nitro-amines.[1]

ngcontent-ng-c1989010908="" class="ng-star-inserted">

Operational Workflow: From Bench to Pickup

This workflow ensures a chain of custody and safety checks.[1]

DisposalWorkflow Gen Waste Generation Seg Segregation Check (Isolate from Acids) Gen->Seg Pack Primary Container (HDPE/Glass + Solvent) Seg->Pack Pass Warn STOP: Exothermic Risk Seg->Warn If Acid Present Label Labeling (Explicit Chemical Name) Pack->Label Store SAA Storage (Satellite Accumulation Area) Label->Store Vendor Hazmat Vendor Pickup (Lab Pack Service) Store->Vendor Request Pickup Destruct Final Destruction (Rotary Kiln Incineration) Vendor->Destruct

Caption: Operational lifecycle of the waste. Note the critical segregation step to prevent exothermic runaway before storage.

Emergency Procedures

In the event of a spill of 1-(2-Methyl-2-nitropropyl)pyrrolidine:

  • Evacuate: Clear the immediate area. Nitro compounds can release toxic vapors if decomposing.[1]

  • PPE: Wear nitrile gloves (double gloved), lab coat, and safety goggles.[1]

  • Neutralization (Spill only): Do NOT use acid to neutralize the amine.[1] Use an inert absorbent (Vermiculite or Clay).[1]

  • Cleanup:

    • Cover the spill with vermiculite.[1]

    • Using non-sparking tools (plastic scoop), transfer to a waste container.[1]

    • Do not seal the container tightly immediately; loosely cap it to ensure no gas buildup occurs from slow reaction with moisture or air.[1]

References

  • U.S. Environmental Protection Agency (EPA). (2023).[1] Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Part 261 - Identification and Listing of Hazardous Waste.[5][Link]1]

  • National Research Council. (2011).[1] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version.[1] The National Academies Press.[1][6] [Link]1]

  • PubChem. (n.d.).[1] Compound Summary: Pyrrolidine Derivatives and Nitroalkanes.[1] National Library of Medicine.[1] [Link]1]

  • American Chemical Society (ACS). (2015).[1] Identifying and Evaluating Hazards in Research Laboratories.[1] ACS Center for Lab Safety.[1] [Link]1]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Reactant of Route 1
1-(2-Methyl-2-nitropropyl)pyrrolidine
Reactant of Route 2
Reactant of Route 2
1-(2-Methyl-2-nitropropyl)pyrrolidine
© Copyright 2026 BenchChem. All Rights Reserved.